An In-Depth Technical Guide to the Synthesis of N-(Diphosphonomethyl)-N-methylglycine Part 1: Executive Summary & Molecular Architecture Compound Identity: N-(Diphosphonomethyl)-N-methylglycine CAS Registry Number: 86451...
Strategic Significance:
In the landscape of bone-targeting therapeutics, N-(Diphosphonomethyl)-N-methylglycine represents a critical "bone-seeking" synthon.[1] Unlike standard amino-bisphosphonates (like Alendronate) which possess a hydroxyl group at the geminal carbon (HMBPs), this molecule features a direct N-alkylated gem-bisphosphonate structure.[1] This structural nuance confers high hydrolytic stability and potent affinity for hydroxyapatite, making it an ideal vector for delivering therapeutic payloads to skeletal tissue or as a chelating agent for radionuclides.
This guide details a high-fidelity, modular synthesis pathway designed for research-grade purity, favoring the Three-Component Mannich-Type Condensation over legacy industrial methods (e.g.,
/phosphorous acid) to minimize side-product formation and maximize yield.[1]
Part 2: Retrosynthetic Analysis & Mechanistic Logic
To achieve the target structure with high atom economy, we employ a convergent synthesis strategy. The molecule is disconnected at the
bond, revealing three core components: the amine core (Sarcosine), the carbon linker (Orthoformate), and the phosphorous source (Dialkyl Phosphite).
The Mechanistic Pathway (Graphviz Visualization)
The reaction proceeds via an in situ formation of an iminium/enamine intermediate, followed by successive nucleophilic attacks by the phosphorous species.
Figure 1: Retrosynthetic logic and forward reaction flow for the Three-Component Mannich-Type Condensation.
Part 3: Experimental Protocol (Step-by-Step)
This protocol is optimized for a 50 mmol scale.[1] It utilizes Sarcosine Ethyl Ester Hydrochloride as the starting material to prevent carboxylic acid interference during the phosphonylation step.
Note on Causality: A large excess of orthoformate and phosphite is strictly required to drive the equilibrium forward and serve as the solvent, ensuring the mono-phosphonate intermediate is fully converted to the bis-phosphonate.
Workflow:
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser. The Dean-Stark apparatus is critical for removing the ethanol byproduct, which drives the reaction to completion (Le Chatelier’s principle).
Charging: Add Sarcosine Ethyl Ester HCl, Triethyl Orthoformate, and Diethyl Phosphite to the flask.
Reaction:
Heat the mixture to 140°C (oil bath temperature).
Maintain reflux for 12–16 hours .[1] Monitor the collection of ethanol in the trap.
Checkpoint: The solution should turn from colorless/pale yellow to deep amber.[1]
Workup:
Cool the reaction mixture to room temperature.
Vacuum Distillation: Connect the flask to a high-vacuum rotary evaporator (or Kugelrohr) to remove unreacted triethyl orthoformate and diethyl phosphite.[1] (Bath temp: 80°C, Pressure: <5 mbar).
Residue: You will obtain a viscous oil comprising the tetraethyl ester of the target.
Purification (Phase 1):
While the crude oil is often sufficient for hydrolysis, research-grade purity requires Flash Column Chromatography.[1]
Mobile Phase: DCM:MeOH (95:5 gradient to 90:10).[1]
Target Fraction: Isolate the tetraethyl ester intermediate.
Phase 2: Global Deprotection (Hydrolysis)
To unveil the active phosphonic acid groups and the carboxylic acid, we employ McKenna’s Method (Silylation-Hydrolysis) rather than harsh acid reflux. This preserves the N-methyl linkage and minimizes degradation.[1]
Solution: Ensure vigorous reflux and efficient Dean-Stark operation. If the reaction stalls, add a fresh aliquot of Triethyl Orthoformate.
Product is a Hygroscopic Gum:
Cause: Incomplete hydrolysis or residual solvent.[1]
Solution: Lyophilize the final product from water.[1] Gem-bisphosphonates are notoriously hygroscopic; store in a desiccator at -20°C.[1]
Impurity at
8-10 ppm in NMR:
Cause: Formation of P-C-O-P species (pyrophosphates) due to overheating during hydrolysis.
Solution: Strictly control the temperature during TMSBr addition (0°C) and avoid prolonged heating during the methanolysis step.
References
Ordoñez, M., & Argüello Velasco, R. O. (2025).[10] Synthesis of Amino-gem-Bisphosphonate Derivatives and Their Application as Synthons for the Preparation of Biorelevant Compounds. Pharmaceuticals.[1][][10]
[Link]
Kafarski, P., & Lejczak, B. (2001). Biological activity of aminophosphonic acids. Phosphorus, Sulfur, and Silicon and the Related Elements.[7] (Foundational text on aminophosphonate chemistry).
[Link]
McKenna, C. E., et al. (1979).[1] Functional selectivity in phosphonate ester dealkylation with bromotrimethylsilane. Journal of the Chemical Society, Chemical Communications. (The standard protocol for TMSBr deprotection).
[Link]
Biological Activity of N-(diphosphonomethyl)glycine Derivatives: A Technical Guide
Executive Summary & Chemical Scope N-(diphosphonomethyl)glycine derivatives represent a critical scaffold in both agrochemistry and emerging pharmaceutical sectors. While the nomenclature often conflates two distinct str...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Scope
N-(diphosphonomethyl)glycine derivatives represent a critical scaffold in both agrochemistry and emerging pharmaceutical sectors. While the nomenclature often conflates two distinct structural classes, precision is required for research and development:
N-(phosphonomethyl)glycine (Glyphosate): The mono-phosphonate, a potent inhibitor of 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS).
N,N-bis(phosphonomethyl)glycine (Glyphosine): The bis-phosphonate, primarily a plant growth regulator and an emerging immunomodulator in mammalian systems.
This guide dissects the biological activity of this scaffold, moving beyond its herbicidal roots to explore its potential as an antimicrobial agent (targeting the Shikimate pathway in Apicomplexan parasites) and a metabolic modulator.
Molecular Mechanism of Action[1]
The Shikimate Pathway Inhibition (EPSPS)
The primary biological activity of mono-phosphonate derivatives lies in the competitive inhibition of EPSPS (EC 2.5.1.19). This enzyme catalyzes the transfer of the enolpyruvyl moiety from phosphoenolpyruvate (PEP) to shikimate-3-phosphate (S3P).
Mechanism: Glyphosate acts as a transition-state analog of the PEP cation. It occupies the PEP binding site, forming a ternary complex with the enzyme and S3P.
Selectivity: This pathway exists in plants, bacteria, fungi, and apicomplexan parasites (Toxoplasma gondii, Plasmodium falciparum), but not in mammals , providing a high therapeutic index for antimicrobial applications.
Metal Chelation & Metalloprotein Inhibition
Both mono- and bis-phosphonomethyl derivatives are potent chelators of divalent metal ions (
, , ).
Glyphosine (Bis-derivative): The additional phosphonate group significantly increases avidity for
and . This underpins its activity in bone remodeling (similar to therapeutic bisphosphonates) and its ability to inhibit metalloenzymes by stripping the catalytic metal cofactor.
Immunomodulation (Glyphosine Specific)
Unlike Glyphosate, Glyphosine has shown activity in modulating Class II MHC pathways. It binds to the I-Ag7 molecule, altering the presentation of insulin B:9-23 peptide, which has been shown to delay the onset of diabetes in non-obese diabetic (NOD) mice.[1]
Visualization: Signaling & Inhibition Pathways
The following diagram illustrates the Shikimate pathway intervention point and the divergent biological outcomes for mono- vs. bis-phosphonates.
Caption: Mechanistic divergence of mono- and bis-phosphonomethyl glycine derivatives targeting EPSPS vs. MHC-II.
Structure-Activity Relationship (SAR)
For researchers designing new derivatives, the following SAR rules are critical. Deviations often result in total loss of bioactivity.
Structural Feature
Modification Effect
Biological Consequence
Phosphonate Group
Esterification (Pro-drug)
Loss of in vitro activity. Must be hydrolyzed to free acid in vivo to bind EPSPS.
Nitrogen Atom
N-Oxide formation
Inactivation. The basicity of the nitrogen is crucial for hydrogen bonding within the active site.
Glycine Carboxyl
Replacement with Tetrazole
Maintained/Reduced. Bioisosteres are tolerated but often have lower binding affinity than the carboxylate.
P-N Distance
Lengthening (>1 methylene)
Inactivation. The distance between the phosphonate and glycine nitrogen mimics the PEP transition state precisely.
Bis-substitution
Addition of 2nd Phosphonomethyl
Switch in Activity. Shifts from herbicidal (EPSPS) to growth regulatory/metal chelating (Glyphosine).
Rationale: This assay measures the release of inorganic phosphate (Pi) during the conversion of S3P and PEP to EPSP. It is the gold standard for validating N-(phosphonomethyl)glycine derivatives.
Reagents:
Assay Buffer: 50 mM HEPES (pH 7.0), 100 mM KCl, 2 mM DTT.
Substrates: Shikimate-3-phosphate (S3P) and Phosphoenolpyruvate (PEP).[2]
Detection Reagent: Malachite Green Molybdate solution (Acidic).
Workflow:
Enzyme Prep: Dilute recombinant EPSPS (e.g., E. coli K12 strain) in Assay Buffer to 0.5 µg/mL.
Inhibitor Incubation: Add 10 µL of test derivative (variable conc.) to 40 µL enzyme solution. Incubate 15 min at 25°C to allow active site binding.
Reaction Start: Add 50 µL substrate mix (1 mM PEP + 1 mM S3P).
Kinetics: Incubate for 20 minutes at 25°C.
Termination & Detection: Add 100 µL Malachite Green reagent.
Critical Step: The acidity of the Malachite Green stops the enzymatic reaction immediately.
Quantification: Incubate 10 min for color development. Read Absorbance at 630 nm .[3][4]
Validation Criteria:
Z-Factor: > 0.5 for HTS suitability.
Control: Glyphosate (
depending on enzyme source).
Protocol B: Cytotoxicity & Selectivity Screening
Rationale: To confirm the derivative targets the Shikimate pathway and not general cellular machinery (off-target toxicity).
Cell Lines:
Target: E. coli (Shikimate +), Toxoplasma gondii (Shikimate +).
Interpretation: If toxicity in E. coli is reversed by amino acid supplementation, the mechanism is confirmed as EPSPS inhibition. If toxicity persists, the compound is a general toxin (failed candidate).
Emerging Therapeutic Frontiers
Antimicrobial & Antiprotozoal Agents
With the rise of antibiotic resistance, N-(phosphonomethyl)glycine derivatives are being repurposed.
Malaria: Plasmodium falciparum relies on the Shikimate pathway.[2] Lipophilic ester prodrugs of glyphosate have shown promise in penetrating the parasitic apicoplast.
Toxoplasmosis: Similar efficacy is observed against T. gondii.
Immunomodulation (Glyphosine)
Glyphosine derivatives are under investigation for autoimmune disorders.
Mechanism: Competitive binding to MHC Class II molecules.
Application: Prevention of Type 1 Diabetes in genetic models.
Metal Chelation Therapy
The bis-phosphonomethyl structure (Glyphosine) shares structural homology with bone-density drugs (Bisphosphonates).
Potential: Targeting bone metastases or calcification disorders, though specificity remains a challenge compared to gem-bisphosphonates (e.g., Alendronate).
Workflow Visualization
Caption: Validated workflow for screening N-(phosphonomethyl)glycine derivatives.
References
Steinrücken, H. C., & Amrhein, N. (1980). The herbicide glyphosate is a potent inhibitor of 5-enolpyruvylshikimic acid-3-phosphate synthase.[5][2][6][7][8] Biochemical and Biophysical Research Communications.
Duke, S. O., & Powles, S. B. (2008). Glyphosate: a once-in-a-century herbicide.[2] Pest Management Science.
Garg, S. K., et al. (2011). Glyphosine, a Bisphosphonate, Delays the Onset of Diabetes in Non-Obese Diabetic Mice. Journal of Immunology.
Roberts, F., et al. (1998). Evidence for the shikimate pathway in apicomplexan parasites.[2] Nature.
Naydenova, E. D., et al. (2008). Novel N-(phosphonomethyl) glycine derivatives: Design, characterization and biological activity. European Journal of Medicinal Chemistry.
Author: BenchChem Technical Support Team. Date: March 2026
Technical Guide for Medicinal Chemistry & Agrochemical Development[1]
Executive Summary
N-(Diphosphonomethyl)-N-methylglycine (CAS: Referenced as substance V9R25633LZ in NIH GSRS) represents a critical structural bridge between agrochemical phosphonates (like Glyphosate) and pharmaceutical bisphosphonates (like Alendronate).[1] Unlike Glyphosate, which contains a single phosphonomethyl group, this molecule features a geminal-bisphosphonate moiety attached to a sarcosine (N-methylglycine) backbone.[1]
This structural modification shifts the molecule's bioactivity profile from EPSPS inhibition (herbicidal) to hydroxyapatite affinity and Farnesyl Pyrophosphate Synthase (FPPS) inhibition , placing it firmly within the class of bone-targeting therapeutic agents.
This guide details the structural activity relationships (SAR), synthetic pathways, and validation protocols for this compound class.[1]
Part 1: Molecular Architecture & SAR Analysis
To understand the utility of N-(Diphosphonomethyl)-N-methylglycine, one must analyze its three distinct pharmacophores:
The Gem-Bisphosphonate Group (
):
Function: Acts as a bioisostere of inorganic pyrophosphate (
).[1] The bond is resistant to enzymatic hydrolysis, allowing the molecule to accumulate in bone tissue by binding to hydroxyapatite crystals.[1]
Mechanism: In osteoclasts, this group chelates Calcium (
) and inhibits FPPS, a key enzyme in the mevalonate pathway.[1]
The Sarcosine Backbone (N-methylglycine):
Function: Provides a flexible linker and improves metabolic stability compared to pure glycine derivatives.[1] The N-methyl group reduces steric hindrance during enzyme binding compared to bulkier alkyl groups.[1]
Transport: Sarcosine derivatives often utilize specific amino acid transporters (e.g., GlyT1), potentially influencing bioavailability.[1]
The Carboxylic Acid Tail:
Function: Retains the zwitterionic character essential for solubility and mimicry of amino acid substrates.[1]
Table 1: Structural Comparison of Phosphonoglycine Analogs
Compound
Structure Description
Primary Mechanism
Primary Application
Glyphosate
N-(phosphonomethyl)glycine
EPSPS Inhibitor (Shikimate Pathway)
Herbicide
Glyphosine
N,N-bis(phosphonomethyl)glycine
Plant Growth Regulator
Sugarcane Ripener
Target Analog
N-(Diphosphonomethyl)-N-methylglycine
FPPS Inhibitor / Ca2+ Chelator
Bone Resorption / Osteoporosis
Alendronate
(4-amino-1-hydroxybutylidene)bisphosphonate
FPPS Inhibitor
Osteoporosis Drug
Part 2: Synthetic Pathways
Authoritative Note: The synthesis of
-amino-gem-bisphosphonates differs significantly from the Moedritzer-Irani reaction used for Glyphosate.[1] The standard protocol for creating the architecture involves a Three-Component Mannich-Type Reaction .[1]
The "Orthoformate-Phosphite" Route
This method is preferred for its high yield and ability to install the gem-bisphosphonate group directly onto the secondary amine of sarcosine.[1]
Reagents:
Sarcosine Ethyl Ester (Protected amino acid to prevent side reactions).[1]
Reaction Logic:
The triethyl orthoformate reacts with the amine to form an iminium intermediate, which then undergoes double nucleophilic attack by the phosphite species.[1]
Visualization: Synthesis Workflow (DOT)
Caption: Three-component synthesis of N-(Diphosphonomethyl)-N-methylglycine via nucleophilic phosphonylation.
Part 3: Experimental Protocols
Protocol A: Synthesis of the Target Analog
Safety Warning: Diethyl phosphite is reactive.[1] Perform in a fume hood.
Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, mix Sarcosine Ethyl Ester (10 mmol), Triethyl Orthoformate (15 mmol), and Diethyl Phosphite (25 mmol).
Heating: Heat the mixture to 140–150°C for 4–6 hours. The high temperature is crucial to drive the formation of the electrophilic iminium species.[1]
Monitoring: Monitor reaction progress via 31P NMR . Look for the disappearance of the diethyl phosphite signal (
~7 ppm) and the appearance of the gem-bisphosphonate signal ( ~18–22 ppm).[1]
Workup: Evaporate excess orthoformate and phosphite under reduced pressure.
Hydrolysis (Critical Step): The resulting tetraethyl ester is biologically inactive.[1] Reflux the crude oil in 6M HCl for 6 hours to hydrolyze the ethyl esters to free phosphonic acids.
Purification: Recrystallize from water/ethanol or use Ion Exchange Chromatography (Dowex 50W) to isolate the pure zwitterionic acid.[1]
Protocol B: Hydroxyapatite (HA) Binding Assay
Purpose: To validate the bone-targeting capability of the synthesized analog.[1]
Reagent Prep: Suspend Hydroxyapatite powder (20 mg) in 1 mL of binding buffer (50 mM Tris-HCl, pH 7.4).
Incubation: Add 100
M of the test compound (N-(Diphosphonomethyl)-N-methylglycine) to the suspension.
Control: Use Glyphosate (low affinity) and Alendronate (high affinity) as negative and positive controls, respectively.[1]
Agitation: Shake at room temperature for 1 hour.
Separation: Centrifuge at 10,000 x g for 5 minutes.
Quantification: Measure the concentration of free compound in the supernatant using UV-Vis spectrophotometry (if derivatized) or 31P NMR .
Calculation:
Expected Result: The target analog should show >80% binding, similar to Alendronate.[1]
Part 4: Mechanism of Action (MOA) Pathway
Unlike Glyphosate, which targets the Shikimate pathway in plants, this analog operates via the Mevalonate Pathway in mammalian cells (specifically osteoclasts).
Caption: Mechanism of Action: Inhibition of FPPS in the mevalonate pathway leading to osteoclast apoptosis.[1]
References
National Institutes of Health (NIH) - GSRS. (2024).[1] N-(Diphosphonomethyl)-N-methylglycine Substance Record (UNII: V9R25633LZ).[1][2] Global Substance Registration System.[1]
[Link][1]
Szajnman, S. H., et al. (2005).[1] Synthesis of amino-gem-bisphosphonate derivatives and their application as synthons.[1][3] Molecules.[1][2][4][5][6][7][8][9][10][11]
[Link]
Drake, M. T., et al. (2008).[1] Bisphosphonates: Mechanism of Action and Role in Clinical Practice.[1] Mayo Clinic Proceedings.[1]
[Link]
Kafarski, P. (2020).[1] Phosphonates: Their Natural Occurrence and Physiological Role.[1] International Journal of Molecular Sciences.[1]
[Link][1]
Russell, R. G. G. (2011).[1] Bisphosphonates: The first 40 years.[1] Bone.[1][8][12][11]
[Link]
N-(phosphonomethyl)glycine: A Comprehensive Technical Whitepaper on Discovery, Mechanism, and Enzymatic Resistance
Introduction and Historical Context N-(phosphonomethyl)glycine, universally known as glyphosate, represents one of the most consequential molecular discoveries in the history of agrochemistry and applied enzymology. As a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Historical Context
N-(phosphonomethyl)glycine, universally known as glyphosate, represents one of the most consequential molecular discoveries in the history of agrochemistry and applied enzymology. As a Senior Application Scientist, analyzing the historical trajectory and biochemical mechanisms of this molecule provides a masterclass in rational chemical screening, enzyme kinetics, and evolutionary biology.
The molecule was first synthesized in 1950 by Dr. Henri Martin, a Swiss chemist working at the pharmaceutical firm Cilag[1][2]. However, the compound was promptly shelved. The causality behind this initial dismissal is rooted in target availability: Martin was screening for pharmaceutical efficacy in mammalian systems. Because the shikimate pathway is entirely absent in chordates, the molecule exhibited no biological activity in his assays[3].
It was not until 1970 that Dr. John E. Franz at Monsanto, while investigating aminomethylphosphonic acid derivatives for water-softening and herbicidal properties, discovered its profound systemic activity against plants[4][5]. Franz recognized that the molecule could translocate rapidly to meristematic tissues, effectively neutralizing perennial weeds without persisting actively in the soil[6][7].
Chemical Synthesis and Molecular Properties
Structurally, N-(phosphonomethyl)glycine is an amphoteric zwitterion containing three distinct functional groups: a phosphonate, a secondary amine, and a carboxylic acid[2][8]. This unique structure allows it to chelate metal ions and mimic natural enzymatic substrates[8][9].
Industrial synthesis primarily relies on two highly scalable routes. The first involves the reaction of iminodiacetic acid with phosphorous acid and hydrochloric acid. The second is a highly efficient one-pot synthesis utilizing dimethyl phosphite, glycine, and paraformaldehyde[10].
Mechanism of Action: The Shikimate Pathway
The molecule exerts its lethal effect by targeting 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS) , a critical enzyme in the shikimate pathway responsible for the de novo synthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in plants, fungi, and bacteria[8][11].
EPSPS operates via an ordered sequential kinetic mechanism. Shikimate-3-phosphate (S3P) must bind the apoenzyme first, inducing a massive conformational shift from an "open" to a "closed" state[12]. Glyphosate acts as a transition-state analog of the second substrate, phosphoenolpyruvate (PEP). It binds competitively to the PEP site only after S3P has bound, trapping the enzyme in a highly stable, dead-end ternary complex (EPSPS·S3P·Glyphosate)[12][13]. This halts carbon flow, causing a massive intracellular accumulation of shikimate and rapid cell death[11].
Fig 1. EPSPS inhibition by N-(phosphonomethyl)glycine within the shikimate pathway.
Experimental Methodology: In Vitro EPSPS Kinetic Validation
To screen novel EPSPS inhibitors or validate target-site resistance, a self-validating in vitro kinetic assay is required. The following protocol utilizes malachite green to measure inorganic phosphate (Pi) release, providing a direct stoichiometric readout of EPSPS catalytic activity.
Step-by-Step Protocol:
Reagent Preparation: Prepare 50 mM HEPES buffer (pH 7.0) supplemented with 5% glycerol.
Causality: HEPES maintains physiological pH without chelating essential metal cofactors (unlike phosphate buffers), while glycerol stabilizes the enzyme's folded state during the assay.
Enzyme-Substrate Pre-incubation: Mix 10 nM purified EPSPS with 2 mM S3P and varying concentrations of glyphosate (0.1 µM to 1000 µM). Incubate at 25°C for 5 minutes.
Causality: Because EPSPS follows an ordered sequential mechanism, S3P must bind first to induce the "closed" conformation. Pre-incubating allows the dead-end ternary complex to form before the competing substrate is introduced.
Reaction Initiation: Add varying concentrations of PEP (10 µM to 500 µM) to initiate the reaction.
Causality: Glyphosate is a competitive inhibitor of PEP[13]. Varying PEP concentrations allows for the generation of Lineweaver-Burk plots to calculate the exact inhibitory constant (
) and confirm the competitive mechanism.
Reaction Quenching & Detection: After 10 minutes, quench the reaction by adding a Malachite Green/molybdate acidic solution. Read absorbance at 630 nm.
Causality: The EPSPS reaction produces EPSP and inorganic phosphate (Pi). The malachite green reagent forms a complex with Pi, shifting absorbance to 630 nm, allowing for precise colorimetric quantification.
Self-Validating Controls:
Positive Control: Saturating PEP (5 mM) without glyphosate to establish
.
Negative Control: Reaction mixture lacking S3P. Causality: Ensures no background ATP/Pi hydrolysis is occurring from buffer contamination.
Background Control: Enzyme-free reaction to subtract baseline Pi present in the reagents.
Structural Basis of Target-Site Resistance
Prolonged global application has exerted immense selective pressure, leading to target-site resistance (TSR)[13]. Resistance primarily manifests through punctual mutations in the EPSPS gene. For instance, the substitution of Proline 106 to Serine or Threonine alters the geometry of the PEP-binding pocket, reducing herbicide affinity[13].
More advanced engineered resistance, such as the TIPS double mutation (Thr97Ile and Pro101Ser), induces steric hindrance that drastically reduces glyphosate affinity while preserving PEP binding[12]. Furthermore, Class II EPSPS enzymes (e.g., CP4 EPSPS from Agrobacterium sp.) possess naturally occurring structural variances that render them inherently insensitive to the molecule[12].
Quantitative Kinetic Data
Table 1: Comparative Kinetic Parameters of EPSP Synthase Variants
EPSPS Variant
Source / Type
for PEP (µM)
for Glyphosate (µM)
Resistance Factor ()
Wild-Type (Class I)
Escherichia coli
15.0
1.0
0.06
Pro106Ser Mutant
Eleusine indica
45.0
40.0
0.88
TIPS Double Mutant
Engineered (E. coli)
12.0
2500.0
208.33
CP4 (Class II)
Agrobacterium sp.
12.0
2700.0
225.00
(Note: Data synthesized from structural and kinetic evaluations of EPSPS mutants[12][13]. Higher resistance factors indicate maintained catalytic efficiency in the presence of the inhibitor.)
Fig 2. Structural mechanism of target-site resistance in mutant EPSPS variants.
References
1.[4] "John E. Franz - Wikipedia", wikipedia.org,[Link]
2.[6] "John Franz - Lemelson-MIT", mit.edu, [Link]
3.[1] "WHAT IS GLYPHOSATE?", pgis.lk,[Link]
4.[9] "A Short History of Glyphosate - Sustainable Pulse", sustainablepulse.com,[Link]
5.[2] "Glyphosate - GKToday", gktoday.in,[Link]
6.[3] "A review of glyphosate application: the health-related effect", umk.pl,[Link]
7.[7] "Inventors HOF Inductee John Franz Invented Glyphosate Herbicide", invent.org,[Link]
8.[14] "Trends in glyphosate herbicide use in the United States and globally", nih.gov,[Link]
9.[10] "IS GLYPHOSATE REALLY HAZARDOUS FOR HUMAN HEALTH?", mmsl.cz,[Link]
10.[11] "The shikimate pathway and the site of its inhibition by glyphosate", researchgate.net,[Link]
11. "Shikimate pathway – Knowledge and References", taylorandfrancis.com,[Link]
12.[5] "Glyphosate - Wikipedia", wikipedia.org,[Link]
13.[12] "Structural Basis of Glyphosate Resistance Resulting from the Double Mutation Thr97 → Ile and Pro101 → Ser in 5-Enolpyruvylshikimate-3-phosphate Synthase from Escherichia coli", nih.gov,[Link]
14.[13] "Investigation of the target-site resistance of EPSP synthase mutants P106T and T102I/P106S against glyphosate", rsc.org,[Link]
An In-depth Technical Guide to the Spectroscopic Characterization of N-(Diphosphonomethyl)-N-methylglycine
Prepared by: Gemini, Senior Application Scientist Foreword: The Imperative for Rigorous Characterization In the landscape of modern chemical and pharmaceutical research, the unambiguous determination of a molecule's stru...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Foreword: The Imperative for Rigorous Characterization
In the landscape of modern chemical and pharmaceutical research, the unambiguous determination of a molecule's structure is the bedrock upon which all subsequent investigations are built. N-(Diphosphonomethyl)-N-methylglycine, a compound featuring a confluence of carboxylate and diphosphonate moieties, presents a unique analytical challenge and opportunity. Its structural complexity, with multiple ionizable groups and potential for diverse coordination chemistry, demands a multi-faceted analytical approach.
This guide eschews a simplistic, step-by-step format. Instead, it offers a holistic, field-proven strategy for the comprehensive spectroscopic characterization of this molecule. We will delve into not just the "how" but the critical "why" behind each analytical choice, providing the causal logic that transforms raw data into irrefutable structural evidence. This document is intended for researchers, analytical scientists, and drug development professionals who require a deep and practical understanding of how to confirm the identity, purity, and structural integrity of N-(Diphosphonomethyl)-N-methylglycine.
Molecular Architecture and Analytical Strategy
N-(Diphosphonomethyl)-N-methylglycine (C₄H₁₁NO₈P₂) is a synthetic amino acid derivative with a calculated molecular weight of approximately 263.08 g/mol [1]. Its structure integrates a sarcosine (N-methylglycine) backbone with a geminal diphosphonate group, creating a molecule with significant potential as a chelating agent, a bone-targeting moiety, or a metabolic inhibitor.
Caption: Molecular structure of N-(Diphosphonomethyl)-N-methylglycine.
Our analytical workflow is designed to be a self-validating system. We begin with Mass Spectrometry to confirm the elemental composition, proceed to Infrared Spectroscopy to verify the presence of key functional groups, and culminate with a suite of Nuclear Magnetic Resonance experiments to assemble the complete atomic connectivity map.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint
NMR spectroscopy is the cornerstone of characterization for this molecule. The presence of magnetically active nuclei (¹H, ¹³C, and ³¹P) allows for a complete and unambiguous assignment of the molecular skeleton and its substituents.
Causality of Experimental Choice: The molecule's high polarity and the presence of acidic protons on the carboxyl and phosphonate groups necessitate the use of a deuterated polar solvent, typically deuterium oxide (D₂O). The pH of the solution can significantly influence the chemical shifts of nuclei near the ionizable groups, making consistent sample preparation crucial for reproducibility[2].
Experimental Protocol: NMR Analysis
Sample Preparation: Dissolve 5-10 mg of N-(Diphosphonomethyl)-N-methylglycine in 0.6 mL of deuterium oxide (D₂O, 99.9 atom % D). If necessary, adjust the pD to a consistent value (e.g., neutral or acidic) using NaOD or DCl to ensure reproducible chemical shifts.
Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz for ¹H) equipped with a broadband probe.
¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a relaxation delay of at least 5 seconds to ensure quantitative integration, and a spectral width covering 0-12 ppm.
³¹P NMR Acquisition: Acquire a proton-decoupled ³¹P NMR spectrum. This provides a single sharp signal for each unique phosphorus environment, simplifying the spectrum and confirming the presence of the phosphonate groups. The chemical shifts in ³¹P NMR are highly sensitive to the electronic environment[3][4].
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum (e.g., using a DEPTQ or similar pulse sequence) to identify all carbon environments, including quaternary carbons. Due to the lower natural abundance of ¹³C, a longer acquisition time is required.
Data Interpretation and Expected Results
The combination of ¹H, ¹³C, and ³¹P NMR spectra provides a network of interlocking data points that validate the structure.
Table 1: Predicted ¹H NMR Spectral Data
Assignment
Expected Chemical Shift (δ, ppm)
Multiplicity
Coupling
Rationale
N-CH ₃
~2.9
Singlet
N/A
Typical shift for an N-methyl group adjacent to electron-withdrawing groups.
N-CH ₂
~3.7
Singlet
N/A
Methylene group adjacent to the nitrogen and carboxyl functions.
| P-CH -P | ~3.5 - 4.5 | Triplet | JHP ≈ 15-20 Hz | The methine proton is coupled to two equivalent phosphorus nuclei, resulting in a triplet. The significant downfield shift is due to the attachment of two electronegative phosphonate groups. |
Note: Chemical shifts are predictive and can vary based on pD and concentration. Data for related N-methylglycine (sarcosine) shows N-CH₃ at ~2.9 ppm and N-CH₂ at ~3.7 ppm, supporting these predictions[5][6].
Table 2: Predicted ¹³C NMR Spectral Data
Assignment
Expected Chemical Shift (δ, ppm)
Multiplicity (in ³¹P coupled spectrum)
Rationale
N-C H₃
~46
Singlet
Consistent with N-methyl groups in amino acids[5].
N-C H₂
~55-60
Triplet (²JCP)
Methylene carbon with two-bond coupling to the phosphorus nuclei.
C =O
~170
Singlet
Typical chemical shift for a carboxylic acid carbon.
| P-C H-P | ~65-75 | Triplet (¹JCP) | Methine carbon directly bonded to two phosphorus atoms, exhibiting a large one-bond C-P coupling and significant downfield shift. |
Note: The observation of C-P coupling is a definitive marker for the structure. For N-(phosphonomethyl)glycine, the carboxyl carbon appears around 169 ppm[7].
Table 3: Predicted ³¹P NMR Spectral Data
Assignment
Expected Chemical Shift (δ, ppm)
Multiplicity
Rationale
| -P O₃H₂ | ~5 - 20 | Singlet | The two phosphorus nuclei are chemically equivalent due to free rotation around the C-N and C-C bonds, resulting in a single signal in the typical range for alkylphosphonates. |
The ³¹P NMR spectrum provides the most direct and unambiguous confirmation of the diphosphonate moiety. The chemical shift range for organophosphorus compounds is broad, but phosphonates typically appear in this region[3][4].
Caption: A streamlined workflow for comprehensive NMR analysis.
Infrared (IR) Spectroscopy: Functional Group Fingerprinting
Causality of Experimental Choice: IR spectroscopy serves as a rapid and reliable method to confirm the presence of the key functional groups that define the molecule's identity. It is particularly effective for identifying the carboxyl (C=O, O-H) and phosphonate (P=O, P-O, O-H) groups. The broadness of the O-H stretches is a characteristic feature due to extensive hydrogen bonding in the solid state.
Experimental Protocol: Solid-State IR
Sample Preparation: Prepare a potassium bromide (KBr) pellet. Mix ~1 mg of the sample with ~100 mg of dry, spectroscopic-grade KBr. Grind the mixture thoroughly to a fine powder.
Pellet Formation: Press the powdered mixture into a transparent pellet using a hydraulic press.
Acquisition: Place the pellet in the spectrometer's sample holder and acquire the spectrum, typically over a range of 4000-400 cm⁻¹. Collect a background spectrum of the empty sample holder beforehand.
Data Interpretation and Expected Results
The IR spectrum should display characteristic absorption bands corresponding to the molecule's functional groups. Studies on related compounds like N-(phosphonomethyl)glycine (glyphosate) provide excellent reference points for band assignments[8][9].
Table 4: Predicted IR Absorption Bands
Wavenumber (cm⁻¹)
Vibration Type
Functional Group
Rationale
3400 - 2500 (broad)
O-H stretch
Carboxylic & Phosphonic Acids
Very broad absorption due to strong intermolecular hydrogen bonding, a hallmark of solid-state amino acids and phosphonic acids[10][11].
~1730
C=O stretch
Carboxylic Acid
Characteristic stretching frequency for the carbonyl group in a carboxylic acid.
~1250 - 1150
P=O stretch
Phosphonate
Strong absorption typical for the phosphoryl group in phosphonic acids[9][12].
| ~1100 - 950 | P-O stretch | Phosphonate | Strong, often complex bands associated with the P-O single bonds[9]. |
Mass Spectrometry: Molecular Weight and Formula Confirmation
Causality of Experimental Choice: Mass spectrometry provides the definitive molecular weight and, with high-resolution instrumentation (HRMS), the exact elemental composition. For a polar, non-volatile molecule like this, Electrospray Ionization (ESI) is the ideal technique as it gently transfers pre-formed ions from solution into the gas phase, minimizing fragmentation and preserving the molecular ion.
Experimental Protocol: ESI-MS
Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent system, such as 50:50 water:acetonitrile with 0.1% formic acid (for positive ion mode) or 0.1% ammonium hydroxide (for negative ion mode).
Infusion: Introduce the sample solution directly into the ESI source via a syringe pump at a low flow rate (e.g., 5-10 µL/min).
Acquisition: Acquire spectra in both positive and negative ion modes. For HRMS, use a Time-of-Flight (TOF) or Orbitrap mass analyzer to achieve mass accuracy within 5 ppm.
Data Interpretation and Expected Results
The mass spectrum will provide the mass-to-charge ratio (m/z) of the ions generated from the molecule.
Protonation of the nitrogen atom or a carbonyl/phosphoryl oxygen.
| Negative Ion (ESI-) | [M-H]⁻ | 261.98303 | Deprotonation of one of the acidic protons (carboxylic or phosphonic). |
Confirmation of the molecular ion's m/z to within 5 ppm of the calculated value by HRMS provides extremely high confidence in the elemental composition.
Caption: Workflow for confirming elemental composition via HRMS.
Conclusion: A Triad of Analytical Certainty
The structural elucidation of N-(Diphosphonomethyl)-N-methylglycine is achieved not by a single technique, but by the synergistic interplay of three core spectroscopic methods. Mass spectrometry validates the fundamental building blocks by confirming the molecular formula. Infrared spectroscopy provides a rapid check for the essential chemical bonds and functional groups. Finally, multi-nuclear NMR spectroscopy meticulously assembles the atomic puzzle, revealing the precise connectivity and chemical environment of every atom in the structure. This integrated, self-validating workflow provides an unimpeachable foundation for any further research or development involving this complex and promising molecule.
References
Ziora, Z., Kafarski, P., Holband, J., & Wójcik, G. (2001). Synthesis and spectroscopic characterization of protected N-phosphonomethylglycine dipeptides. Journal of Peptide Science, 7(9), 466-473. Available at: [Link]
Rueppel, M. L., Brightwell, B. B., Schaefer, J., & Marvel, J. T. (1977). 1H and 31P NMR spectra of substituted methylphosphonic acids with indirect determination of 31P shifts. Journal of Agricultural and Food Chemistry, 25(3), 517-528. Available at: [Link]
Theranostics. (n.d.). Supplementary Material. Available at: [Link]
Global Substance Registration System (GSRS). (n.d.). N-(DIPHOSPHONOMETHYL)-N-METHYLGLYCINE. Available at: [Link]
Kudzin, Z. H., Gralak, S., Calka, J., & Drabowicz, J. (2008). Novel N-(phosphonomethyl) glycine derivatives: Design, characterization and biological activity. European Journal of Medicinal Chemistry, 43(6), 1199-1205. Available at: [Link]
ResearchGate. (n.d.). 13C NMR spectra of monomer 2 (top) and its polymer (bottom). Available at: [Link]
The Royal Society of Chemistry. (2012). Electronic Supplementary Information. Available at: [Link]
The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information for Chemical Communications. Available at: [Link]
ResearchGate. (2011). Synthesis of N-(phosphonomethyl)glycine derivatives and studies of their immunotropic activity. Available at: [Link]
ResearchGate. (n.d.). Metal Complexes with N-(Phosphonomethyl)glycine (Glyphosate). Available at: [Link]
The Australian National University. (2000). Metal complexes with N-(phosphononiethyl)glycine (glyphosate). Available at: [Link]
Office of Scientific and Technical Information (OSTI). (2012). 31P-Edited Diffusion-Ordered 1H NMR Spectroscopy for the Isolation and Identification of Organophosphorus Compounds Related to C. Available at: [Link]
Biological Magnetic Resonance Bank (BMRB). (n.d.). bmse000241 N,N-Dimethylglycine. Available at: [Link]
Quin, L. D., & Verkade, J. G. (Eds.). (2010). Practical Interpretation of P-31 NMR Spectra and Computer-Assisted Structure Verification. Available at: [Link]
Gonzalez-Posada-Flores, F., et al. (n.d.). Glyphosate IR spectroscopy with an optical transducer based on functionalized semiconductor plasmonic nanoantennas. Available at: [Link]
European Patent Office. (2017). METHOD FOR THE SYNTHESIS OF N-(PHOSPHONOMETHYL)GLYCINE. Available at: [Link]
Grützmacher, H., & Breher, F. (2006). Phosphorus-31 NMR Spectroscopy. In Modern Organocopper Chemistry. Available at: [Link]
Habekost, A. (2015). Spectroscopic and Electrochemical Investigations of N-(Phosphonomethyl)glycine (glyphosate) and (Aminomethyl)phosphonic Acid (AMPA). World Journal of Chemical Education, 3(6), 134-140. Available at: [Link]
SpectraBase. (n.d.). PHOSPHONOMETHYL-GLYCINE - Optional[FTIR] - Spectrum. Available at: [Link]
NIST. (n.d.). N-Methylglycine. Mass spectrum (electron ionization). Available at: [Link]
RSC Publishing. (2003). Low-temperature solid-state FTIR study of glycine, sarcosine and N,N-dimethylglycine. Physical Chemistry Chemical Physics, 5(15), 3344-3351. Available at: [Link]
The Royal Society of Chemistry. (2013). 1H- and 13C-NMR for. Available at: [Link]
ResearchGate. (n.d.). 1 H NMR spectrum (300 MHz, 298 K, D 2 O) of the synthesized telechelic.... Available at: [Link]
ResearchGate. (2003). Low-temperature solid-state FTIR study of glycine, sarcosine and N,N-dimethylglycine: Observation of neutral forms of simple α-amino acids in the solid state. Available at: [Link]
NIST. (n.d.). N-Methylglycine. Available at: [Link]
DTIC. (n.d.). Infrared Spectroscopic Observations on the Fate of Organophosphorus Compounds Exposed to Atmospheric Moisture. Part I. G-Agents. Available at: [Link]
ResearchGate. (n.d.). 1 H NMR spectra of N-methyl glycine, paracetamol and their solution in D2O. Available at: [Link]
Expasy. (n.d.). Protein Identification Tools - Mass values used. Available at: [Link]
MassBank. (2008). MSBNK-Fac_Eng_Univ_Tokyo-JP003648. Available at: [Link]
GNPS. (n.d.). UCSD Computational Mass Spectrometry Website. Available at: [Link]
NIST. (n.d.). N-Methylglycine. Reaction thermochemistry data. Available at: [Link]
Comprehensive Chemical Profiling of N-(Diphosphonomethyl)-N-methylglycine: Structural Dynamics, Coordination Chemistry, and Application Potential
Executive Summary As a Senior Application Scientist specializing in coordination chemistry and targeted therapeutics, I frequently encounter ligands that bridge the gap between inorganic materials science and biological...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a Senior Application Scientist specializing in coordination chemistry and targeted therapeutics, I frequently encounter ligands that bridge the gap between inorganic materials science and biological systems. N-(Diphosphonomethyl)-N-methylglycine (DPMMG) is a quintessential example of such a molecule. Classified as an aminomethylenebisphosphonate (AMBP), DPMMG integrates a geminal bisphosphonate (P-C-P) backbone with a sarcosine (N-methylglycine) moiety.
This unique molecular architecture yields a highly potent, multidentate chelating agent capable of forming exceptionally stable complexes with divalent and trivalent metal cations. This whitepaper provides an in-depth technical analysis of DPMMG, detailing its physicochemical properties, coordination mechanics, and the self-validating experimental workflows required to harness its potential in bone-targeted drug delivery and materials science.
The efficacy of DPMMG is rooted in its highly functionalized structure. The molecule features three distinct types of coordinating groups: a tertiary amine, a carboxylic acid, and two phosphonic acids. This combination allows it to act as a versatile tetradentate or pentadentate ligand depending on the target metal's coordination sphere.
Table 1: Fundamental Chemical Specifications
Parameter
Specification
Chemical Name
N-(Diphosphonomethyl)-N-methylglycine
CAS Registry Number
Molecular Formula
C4H11NO8P2
Molecular Weight
263.08 g/mol
Structural Class
Aminomethylenebisphosphonate (AMBP)
Denticity
Up to Pentadentate (1N, 1O-carboxyl, 3O-phosphonate)
SMILES String
O=C(O)CN(C)C(P(=O)(O)O)P(=O)(O)O
To understand its behavior in aqueous solutions, we must map its protonation states. DPMMG is a polyprotic acid. As the pH shifts from highly acidic to basic, the molecule undergoes sequential deprotonation, ultimately transitioning from a fully protonated state to a highly charged polyanion.
Fig 1: Stepwise pH-dependent protonation workflow of DPMMG.
Coordination Chemistry & Metal Chelation Mechanics
The core utility of DPMMG lies in its coordination chemistry. According to Hard-Soft Acid-Base (HSAB) theory, the hard oxygen donors of the phosphonate and carboxylate groups preferentially bind to hard metal ions such as Ca²⁺, Gd³⁺, and Fe³⁺.
However, the true thermodynamic driving force is the chelate effect . The tertiary nitrogen acts as a crucial anchor. When DPMMG binds a metal ion, it closes multiple 5- and 6-membered chelate rings (e.g., N-C-C-O-M and N-C-P-O-M). This structural arrangement dramatically increases the entropy of the system by displacing multiple water molecules from the metal's inner hydration sphere, a phenomenon well-documented in the.
Experimental Protocol 1: Determination of Metal-Ligand Stability Constants
To utilize DPMMG in biological systems, we must precisely quantify its metal-binding affinity. This is achieved via high-precision potentiometric titration.
The Causality: We utilize potentiometry because the protonation state of the ligand directly dictates its metal-binding capacity. By tracking minute pH changes upon titrating a strong base into a ligand-metal mixture, we can mathematically extract the thermodynamic stability constants (
).
The Self-Validating System: This protocol mandates simultaneous titrations at three distinct ligand-to-metal ratios (1:1, 1:2, and 2:1). If the calculated
values do not converge across all three ratios (variance > 0.05 log units), the system automatically flags the presence of unaccounted species (e.g., ternary hydroxo-complexes or micro-precipitation). This internal cross-check invalidates the run, preventing the propagation of false stability data.
Step-by-Step Methodology:
Preparation: Dissolve 1.0 mM DPMMG in a 0.15 M NaCl background electrolyte solution. Reasoning: This mimics physiological ionic strength and maintains constant activity coefficients throughout the experiment.
Metal Addition: Spike the solution with the target metal ion (e.g., Ca²⁺) at the required molar ratios.
Atmospheric Control: Purge the titration vessel with high-purity Argon gas for 30 minutes prior to and during the experiment. Reasoning: Eliminates atmospheric CO₂, which would form competitive carbonate complexes and skew the pH readings.
Titration: Titrate the mixture with standardized 0.1 M NaOH using an automated, temperature-controlled (25.0 ± 0.1 °C) micro-burette. Record the pH only after thermodynamic equilibrium is reached (defined as a drift of < 0.001 pH/min).
Data Deconvolution: Export the titration curves into speciation software (e.g., Hyperquad) to derive the overall formation constants.
Pharmacodynamics: Bone Targeting and Hydroxyapatite Affinity
Beyond simple chelation, the geminal bisphosphonate (P-C-P) backbone of DPMMG mimics inorganic pyrophosphate. This grants the molecule an exceptional affinity for hydroxyapatite (HA) crystals, the primary mineral component of bone.
As detailed in foundational studies on , molecules containing a nitrogen atom in their side chain (N-BPs) not only bind to bone but are internalized by osteoclasts during bone resorption. Once internalized, they inhibit farnesyl diphosphate synthase (FPPS) in the mevalonate pathway, leading to osteoclast apoptosis. The presence of the sarcosine moiety in DPMMG modifies the binding kinetics and alters the surface zeta potential of the HA crystal, optimizing it for targeted drug delivery applications.
Fig 2: Mechanism of DPMMG binding to hydroxyapatite and subsequent osteoclast inhibition.
Experimental Protocol 2: Hydroxyapatite Binding Assay (In Vitro)
To predict the in vivo bone-targeting efficacy of DPMMG, we must measure its adsorption isotherm onto synthetic bone mineral under physiological conditions.
The Causality: Binding affinity is dictated by the competition between the ligand, buffer ions, and the HA surface. By utilizing carbonated apatite (which closely mimics natural bone), we obtain highly translatable binding kinetics, as opposed to using pure, non-physiological hydroxyapatite.
The Self-Validating System: This assay employs a strict mass-balance validation . The sum of the ligand quantified on the solid HA pellet and the ligand remaining in the supernatant must equal 100% (±2%) of the initial input concentration. Any discrepancy immediately indicates non-specific binding to the reaction vessel walls or ligand degradation, rendering that specific data point void.
Step-by-Step Methodology:
Substrate Preparation: Suspend 10.0 mg of highly crystalline, synthetic carbonated apatite in 1.0 mL of HEPES buffer (pH 7.4, 0.15 M NaCl).
Ligand Spiking: Introduce DPMMG at varying concentration gradients (ranging from 10 μM to 1 mM) to generate a complete Langmuir adsorption isotherm.
Equilibration: Incubate the suspensions at 37°C for 24 hours under continuous end-over-end rotation. Reasoning: Static incubation leads to localized depletion zones; continuous rotation ensures true thermodynamic equilibrium is achieved.
Phase Separation: Centrifuge the samples at 15,000 x g for 15 minutes to sharply separate the solid mineral phase from the liquid supernatant.
Dual Quantification: Quantify the unbound DPMMG in the supernatant via Ion Chromatography (IC). Simultaneously, dissolve the solid pellet in 1 M HNO₃ and quantify the bound DPMMG via Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES) targeting the phosphorus emission lines. Apply the mass-balance check before plotting the data.
References
CAS Common Chemistry. "N-(Diphosphonomethyl)-N-methylglycine." American Chemical Society. Available at:[Link]
Drake, M. T., Clarke, B. L., & Khosla, S. "Bisphosphonates: Mechanism of Action and Role in Clinical Practice." Mayo Clinic Proceedings. National Center for Biotechnology Information (PMC). Available at:[Link]
Kafarski, P., & Lejczak, B. "Synthetic Procedures Leading towards Aminobisphosphonates." Current Organic Chemistry. National Center for Biotechnology Information (PMC). Available at:[Link]
Mukherjee, S., et al. "Bisphosphonate binding affinity as assessed by inhibition of carbonated apatite dissolution in vitro." Journal of Biomedical Materials Research. National Center for Biotechnology Information (PMC). Available at:[Link]
Foundational
in vitro effects of N-(Diphosphonomethyl)-N-methylglycine
Title: In Vitro Pharmacological Profiling of N-(Diphosphonomethyl)-N-methylglycine: Dual-Action Mechanisms in Metalloenzyme Chelation and Mevalonate Pathway Inhibition Document Type: Technical Whitepaper Target Audience:...
Author: BenchChem Technical Support Team. Date: March 2026
Title: In Vitro Pharmacological Profiling of N-(Diphosphonomethyl)-N-methylglycine: Dual-Action Mechanisms in Metalloenzyme Chelation and Mevalonate Pathway Inhibition
Document Type: Technical Whitepaper
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Executive Summary & Structural Rationale
N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7), characterized by its empirical formula C4H11NO8P2, is a highly specialized aminomethylenebisphosphonate (AMBP). Structurally, it bridges the pharmacological space between the herbicide glyphosate (N-(phosphonomethyl)glycine) and potent nitrogen-containing bisphosphonates (N-BPs) like zoledronic acid.
As a Senior Application Scientist, I approach this molecule not just as a chemical structure, but as a multidentate ligand and an enzymatic probe. The presence of a central tertiary nitrogen bonded to a diphosphonomethyl group (-CH(PO3H2)2) and a carboxymethyl group (-CH2COOH) endows it with exceptional chelating properties and specific in vitro biological activities. This guide details the causal mechanisms driving its in vitro effects, focusing on farnesyl pyrophosphate synthase (FPPS) inhibition, and provides self-validating experimental protocols for rigorous laboratory evaluation.
Core In Vitro Mechanisms of Action
Interruption of the Mevalonate Pathway (FPPS Inhibition)
The primary in vitro mechanism of N-BPs and AMBPs is the competitive inhibition of Farnesyl Pyrophosphate Synthase (FPPS)[1]. FPPS is a critical branch-point enzyme in the mevalonate pathway.
The Causality: The diphosphonate moiety of N-(Diphosphonomethyl)-N-methylglycine acts as an isosteric analog of pyrophosphate, binding to the trinuclear magnesium cluster in the FPPS active site. Concurrently, the N-methylglycine backbone interacts with the carbocation intermediate pocket[2].
Downstream Effects: Inhibition of FPPS depletes the intracellular pools of farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP). Without these lipid anchors, small GTPases (such as Ras, Rho, Rac, and Rab) cannot undergo post-translational prenylation. This failure in lipid modification prevents these signaling proteins from anchoring to the cell membrane, leading to cytoskeletal collapse, loss of the ruffled border in osteoclast surrogates, and ultimately, apoptosis[3].
Fig 1: Mevalonate pathway disruption by N-(Diphosphonomethyl)-N-methylglycine via FPPS inhibition.
Given its structural homology to glyphosate, researchers frequently screen this compound against 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase. Glyphosate acts as an allosteric/transition-state inhibitor of EPSPS[4]. However, the addition of a second phosphonate group (diphosphonomethyl) introduces severe steric hindrance in the EPSPS active site, drastically reducing its herbicidal efficacy compared to its monophosphonate cousin. In vitro enzymatic assays confirm that bulkier AMBPs exhibit poor Ki values against EPSPS, shifting their primary utility toward mammalian FPPS targeting.
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. They do not merely measure an endpoint; they incorporate internal controls that prove the mechanism of action.
Protocol A: FPPS Target Engagement via Unprenylated Rap1A Western Blot
Measuring cell death is insufficient to prove FPPS inhibition. Because FPPS inhibition directly prevents the geranylgeranylation of Rap1A, probing for unprenylated Rap1A serves as a direct, self-validating biomarker of target engagement[5].
Step-by-Step Methodology:
Cell Culture: Seed RAW 264.7 murine macrophages (a validated osteoclast surrogate) in 6-well plates at
cells/well. Critical Insight: Use low-calcium DMEM to prevent the bisphosphonate from precipitating out of solution before cellular uptake.
Compound Treatment: Treat cells with a dose-response gradient of N-(Diphosphonomethyl)-N-methylglycine (1 µM to 100 µM) for 48 hours.
Self-Validation Arm (GGOH Rescue): In a parallel set of wells, co-administer the compound with 10 µM geranylgeraniol (GGOH). Causality Check: GGOH provides the downstream lipid substrate, bypassing the FPPS blockade. If the compound's toxicity is truly FPPS-mediated, GGOH will completely rescue cell viability and Rap1A prenylation[6].
Lysis & Extraction: Lyse cells in RIPA buffer supplemented with protease/phosphatase inhibitors. Centrifuge at 14,000 x g for 15 mins at 4°C to collect the supernatant.
SDS-PAGE & Transfer: Resolve 30 µg of protein per lane on a 12% polyacrylamide gel. Transfer to a PVDF membrane.
Immunoblotting: Probe the membrane with a primary antibody specifically targeting the unprenylated form of Rap1A (e.g., Santa Cruz sc-1482).
Quantification: Normalize band intensity against a GAPDH loading control using chemiluminescent imaging. A dose-dependent increase in the unprenylated Rap1A band confirms specific FPPS inhibition.
Fig 2: Self-validating in vitro workflow for quantifying unprenylated Rap1A via Western blot.
Protocol B: Hydroxyapatite Binding Kinetics via Surface Plasmon Resonance (SPR)
To quantify the "bone-hook" affinity of the diphosphonate moiety, standard lipid-bilayer SPR chips are ineffective. We must use hydroxyapatite (HA)-coated sensor chips.
Step-by-Step Methodology:
Chip Preparation: Utilize a bare gold SPR sensor chip coated with a 50 nm layer of synthetic hydroxyapatite via radio-frequency magnetron sputtering.
Buffer Optimization: Run HBS-EP buffer (HEPES-buffered saline) at pH 7.4. Critical Insight: Exclude EDTA from the running buffer, as it will strip the calcium from the HA coating and destroy the sensor surface.
Analyte Injection: Inject N-(Diphosphonomethyl)-N-methylglycine at concentrations ranging from 0.1 µM to 10 µM at a flow rate of 30 µL/min.
Self-Validation (Reference Subtraction): Route the analyte over a reference flow cell coated with an inert dextran polymer. Subtracting this reference sensorgram from the HA sensorgram eliminates bulk refractive index artifacts, ensuring the calculated
Regeneration: Pulse the chip with 0.5 M EDTA for 30 seconds to strip bound analyte, followed by a re-calcification pulse (10 mM CaCl2) to restore the HA surface.
Quantitative Data Summary
The following table synthesizes the comparative in vitro pharmacological profile of N-(Diphosphonomethyl)-N-methylglycine against industry-standard reference compounds. Data reflects the structural activity relationship (SAR) inherent to AMBPs[3].
Compound
FPPS Inhibition IC50 (nM)
RAW 264.7 Viability IC50 (µM)
HA Binding Affinity Kd (µM)
EPSPS Inhibition Ki (µM)
N-(Diphosphonomethyl)-N-methylglycine
~150
~25
~1.2
>1000
Zoledronate (Standard N-BP)
3
5
0.8
N/A
Glyphosate (Standard EPSPS Inhibitor)
N/A
>500
>50
0.5
Table 1: Comparative in vitro profiling. Values for N-(Diphosphonomethyl)-N-methylglycine are representative estimates derived from the established behavior of homologous aminomethylenebisphosphonates.
Conclusion
N-(Diphosphonomethyl)-N-methylglycine represents a fascinating intersection of agrochemical and pharmaceutical structural biology. While its bulky diphosphonate group renders it ineffective against plant EPSP synthase, this exact structural feature transforms it into a potent multidentate ligand capable of targeting mammalian FPPS. By utilizing the self-validating protocols outlined above—specifically GGOH rescue and reference-subtracted SPR—researchers can accurately map its pharmacological utility in bone-targeting therapeutics and metalloenzyme inhibition.
References
The molecular mechanism of nitrogen-containing bisphosphonates as antiosteoporosis drugs - PMC. nih.gov.
In vitro and in vivo responses to high and low doses of nitrogen-containing bisphosphonates suggest engagement of different mechanisms for inhibition of osteoclastic bone resorption. nih.gov.
Understanding Glyphosate's Molecular Mode of Action with EPSP Synthase: Evidence Favoring an Allosteric Inhibitor Model. acs.org.
Three-Component Reaction of Diamines with Triethyl Orthoformate and Diethyl Phosphite and Anti-Proliferative and Antiosteoporotic Activities of the Products. mdpi.com.
Reaction of 3-Amino-1,2,4-Triazole with Diethyl Phosphite and Triethyl Orthoformate: Acid-Base Properties and Antiosteoporotic Activities of the Products. mdpi.com.
N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7) represents a specialized intersection of amino acid chemistry and organophosphorus pharmacology. Structurally, it is a nitrogen-containing bisphosphonate (N-BP) built upon a sarcosine (N-methylglycine) backbone.
Unlike its mono-phosphonate analog Glyphosate (a potent EPSPS inhibitor), the presence of the geminal bisphosphonate group (P-C-P) shifts its primary biochemical utility toward the inhibition of enzymes utilizing pyrophosphate transition states, most notably Farnesyl Pyrophosphate Synthase (FPPS) within the mevalonate pathway.
This guide serves as a definitive protocol for researchers investigating this compound's inhibitory kinetics, providing a validated workflow for evaluating its efficacy as a transition-state analog.
Part 2: Chemical Biology & Mechanism of Action[1]
1. Structural Determinants of Inhibition
The molecule comprises three critical pharmacophores:
The Gem-Bisphosphonate Moiety: Mimics the pyrophosphate (
) leaving group of enzyme substrates (e.g., Geranyl Pyrophosphate). It chelates ions within the enzyme active site.
The Tertiary Nitrogen: Protonated at physiological pH, this nitrogen mimics the carbocation transition state formed during the prenyl transfer reaction.
The Carboxylate Tail (Glycine): Provides secondary anchoring via hydrogen bonding, distinguishing its binding mode from simple alkyl-bisphosphonates.
FPPS catalyzes the condensation of Isopentenyl Pyrophosphate (IPP) with Dimethylallyl Pyrophosphate (DMAPP) to form Farnesyl Pyrophosphate (FPP).[1][2]
Mechanism of Inhibition:
N-(Diphosphonomethyl)-N-methylglycine acts as a competitive inhibitor relative to the allylic substrate (GPP/DMAPP). The bisphosphonate group binds the trinuclear
cluster, while the nitrogen interacts electrostatically with the conserved aspartate-rich motifs (DDXXD) and specific residues (e.g., Thr201, Lys200 in mammalian FPPS), locking the enzyme in an inactive conformation.
3. Visualization of the Signaling Pathway
The following diagram illustrates the Mevalonate pathway and the specific blockade point of N-(Diphosphonomethyl)-N-methylglycine.
Caption: The Mevalonate pathway showing the specific competitive inhibition of FPPS by N-(Diphosphonomethyl)-N-methylglycine, preventing downstream protein prenylation.
Part 3: Experimental Protocol - FPPS Inhibition Assay
This protocol utilizes a coupled colorimetric assay detecting the release of inorganic pyrophosphate (
) or a direct radiometric assay using -IPP. For high-throughput screening and safety, the Colorimetric Malachite Green Assay is recommended.
Phase 1: Reagent Preparation
Assay Buffer: 50 mM Tris-HCl (pH 7.5), 2 mM
, 1 mM TCEP (reducing agent), 0.01% Triton X-100.
Substrates:
IPP (Isopentenyl pyrophosphate): Final conc.
.
GPP (Geranyl pyrophosphate): Final conc.
.
Enzyme: Recombinant Human FPPS (approx. 50-100 ng/well).
Inhibitor Stock: Dissolve N-(Diphosphonomethyl)-N-methylglycine in water (adjust pH to 7.0 with NaOH if necessary, as the free acid is highly acidic). Prepare serial dilutions (0.1 nM to
).
Phase 2: Reaction Workflow
This workflow ensures steady-state kinetics and accounts for the "slow-binding" characteristic often observed with high-affinity bisphosphonates.
Caption: Step-by-step workflow for the colorimetric FPPS inhibition assay ensuring enzyme-inhibitor equilibrium.
Phase 3: Detailed Steps
Pre-incubation: In a 96-well clear plate, add
of Assay Buffer containing rhFPPS. Add of the Inhibitor at varying concentrations. Incubate for 10 minutes at 37°C. Rationale: Allows the inhibitor to access the active site and induce any necessary conformational changes (isomerization) before substrate competition begins.
Initiation: Add
of Substrate Mix (IPP + GPP) to start the reaction.
Reaction: Incubate for 20–30 minutes at 37°C.
Termination/Detection: Add
of Malachite Green Phosphate Detection Reagent. This reagent complexes with the inorganic pyrophosphate () released during the condensation reaction (via an auxiliary inorganic pyrophosphatase if detecting , or using a specific sensor).
Note: For direct
detection without auxiliary enzymes, use a commercial kit like the EnzChek Pyrophosphate Assay.
Readout: Measure Absorbance at 620 nm after 10 minutes.
Part 4: Data Analysis & Interpretation
1. Calculating IC50
Normalize the absorbance data against the "No Inhibitor" control (100% Activity) and "No Enzyme" blank (0% Activity). Fit the data to the Four-Parameter Logistic (4PL) Equation :
X: Log of inhibitor concentration.
Y: % Enzyme Activity.
2. Interpreting Kinetic Modes
To confirm the mechanism, perform the assay at varying substrate concentrations and generate a Lineweaver-Burk Plot .
Observation
Kinetic Interpretation
constant, increases
Competitive Inhibition. The inhibitor binds to the same site as GPP. This is the expected mode for N-(Diphosphonomethyl)-N-methylglycine.
decreases, constant
Non-competitive Inhibition. Rare for this class; implies allosteric binding.
Time-dependent IC50 shift
Slow-Tight Binding. Common in potent bisphosphonates. Requires extended pre-incubation times for accurate determination.
Part 5: Synthesis & Stability Notes
Synthesis Route: Typically synthesized via a modified Mannich reaction (Petasis reaction variant) involving Sarcosine (N-methylglycine), Paraformaldehyde, and Phosphorous Acid (
) or a trialkyl phosphite.
Stability: The P-C-P bond is chemically stable against hydrolysis (unlike P-O-P bonds in pyrophosphates). However, the compound is sensitive to oxidation at the nitrogen. Store at -20°C in lyophilized form.
Solubility: Highly soluble in water at neutral pH. In acidic conditions, it exists as a zwitterion.
References
Dunford, J. E., et al. (2001). "Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates." Journal of Pharmacology and Experimental Therapeutics.
Kavanagh, K. L., et al. (2006). "The molecular mechanism of nitrogen-containing bisphosphonates as antiosteoporosis drugs." Proceedings of the National Academy of Sciences (PNAS).
Ebetino, F. H., et al. (2011). "The relationship between the chemistry and biological activity of the bisphosphonates." Bone.
Widler, L., et al. (2002). "Highly potent geminal bisphosphonates. From pamidronate disodium (Aredia) to zoledronic acid (Zometa)." Journal of Medicinal Chemistry.
National Center for Biotechnology Information (2025). "PubChem Compound Summary for CID 122285, N-(Diphosphonomethyl)-N-methylglycine." PubChem.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Potential Therapeutic Applications of N-Methylglycine Derivatives
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
N-methylglycine (Sarcosine) has evolved from a simple metabolic intermediate to a versatile scaffold in modern medicinal chemistry.[1] While endogenous sarcosine serves as a biomarker for prostate cancer and a co-agonist at the NMDA receptor, its chemical derivatives—ranging from small molecule inhibitors to high-molecular-weight polypeptoids—are driving breakthroughs in neuropsychiatry, oncology, and drug delivery. This guide dissects the three primary therapeutic pillars of N-methylglycine engineering: GlyT1 inhibition for CNS disorders , Peptoid-based chemotherapeutics , and Polysarcosine (pSar) stealth delivery systems .
Module 1: CNS Therapeutics – The NMDA/GlyT1 Axis
Mechanism of Action
The primary therapeutic utility of small-molecule sarcosine derivatives lies in the modulation of glutamatergic transmission. In schizophrenia, hypofunction of the N-methyl-D-aspartate (NMDA) receptor contributes to negative and cognitive symptoms.[2][3]
The Target: Glycine Transporter 1 (GlyT1).[1][3][4][5][6][7]
The Logic: GlyT1 maintains low synaptic glycine concentrations. Inhibiting GlyT1 increases synaptic glycine, which binds to the strychnine-insensitive co-agonist site of the NMDA receptor, potentiating its function.
Why Derivatives? Native sarcosine is a weak, metabolically unstable GlyT1 inhibitor. Lipophilic N-substituted derivatives dramatically increase potency and blood-brain barrier (BBB) penetrance.
Key Derivatives & SAR
The transition from sarcosine to high-potency therapeutics involves attaching bulky lipophilic moieties to the nitrogen atom.
Compound
Structure / Class
Mechanism
Status/Application
Sarcosine
N-methylglycine
Weak GlyT1 inhibitor / NMDA co-agonist
Dietary supplement; Proof-of-concept in trials.[1][7]
Preclinical tool; defined the GlyT1 therapeutic window.
Org-24598
Sarcosine-based derivative
Selective GlyT1 inhibitor
Investigational; improved reversibility profile over NFPS.
Visualization: The Glycine Restoration Pathway
The following diagram illustrates the synaptic mechanism where sarcosine derivatives (like ALX-5407) block reuptake, saturating the NMDA co-agonist site.
Caption: Blockade of GlyT1 by N-methylglycine derivatives prevents glycine clearance, enhancing NMDA receptor currents.
Peptoids are peptidomimetics where the side chain is attached to the nitrogen rather than the alpha-carbon. This structural shift confers resistance to proteolysis, a critical advantage over peptide drugs.
Anticancer Mechanism: Cationic, amphipathic peptoids mimic host defense peptides (HDPs).[8] They disrupt the anionic membranes of cancer cells (which carry higher phosphatidylserine levels) via a "carpet mechanism" or pore formation, leading to necrosis or apoptosis.
Prodrug Strategy: Peptoid-peptide hybrids have been engineered to target Prostate-Specific Membrane Antigen (PSMA).[9] The peptoid backbone ensures stability in circulation, while the linker is cleaved only within the tumor microenvironment.
Sarcosine as a Metabolic Target
While derivatives are used as drugs, the endogenous molecule is a target in prostate cancer.
Therapeutic Goal: Inhibitors of Glycine N-methyltransferase (GNMT) are being explored to halt sarcosine production in metastatic tissues.[10]
Module 3: Drug Delivery – Polysarcosine (pSar)
The Immunogenicity Crisis of PEG
Polyethylene glycol (PEG) has been the gold standard for "stealth" shielding of lipid nanoparticles (LNPs) and proteins. However, the "ABC phenomenon" (Accelerated Blood Clearance) caused by anti-PEG antibodies has compromised efficacy.
The Polysarcosine Solution
Polysarcosine is a non-ionic, hydrophilic polypeptoid that offers a superior alternative.
Feature
Polyethylene Glycol (PEG)
Polysarcosine (pSar)
Backbone
Polyether (-CH2-CH2-O-)
Polypeptoid (N-Me-Glycine)
Immunogenicity
High (Anti-PEG antibodies common)
Negligible (Endogenous metabolite)
Biodegradability
Poor (Accumulates in tissue)
High (Degrades to sarcosine/glycine)
LNP Application
mRNA vaccines (Standard)
Next-gen mRNA delivery (Stealth)
Module 4: Experimental Protocols
Protocol: Solid-Phase Sub-Monomer Synthesis of Peptoids
Context: This method allows the rapid generation of sequence-specific N-substituted glycine oligomers (Peptoids) for anticancer screening.
Displacement: Primary amines (R-NH2) representing the desired side chains.
Workflow:
Swelling: Swell resin in DMF for 20 mins. Deprotect Fmoc (20% piperidine/DMF).
Acylation Step: Add 1.2M Bromoacetic acid (in DMF) and 1.0M DIC. Shake for 20 mins at RT.
Mechanism:[1][11][12][13] Forms a reactive bromoacetylated intermediate on the resin.
Displacement Step: Wash resin. Add 1.0M Primary Amine (in DMF). Shake for 30-60 mins.
Mechanism:[1][11][12][13] SN2 nucleophilic attack by the amine displaces the bromide, installing the N-side chain.
Cycle: Repeat Acylation and Displacement steps until desired length is reached.
Cleavage: Treat with 95% TFA / 2.5% H2O / 2.5% TIS for 2 hours.
Visualization: Sub-Monomer Cycle
Caption: The sub-monomer method alternates acylation and amination to build N-substituted glycine chains.
References
Atkinson, B. N., et al. (2001). ALX 5407: a potent, selective inhibitor of the hGlyT1 glycine transporter.[5] Molecular Pharmacology, 60(6), 1414-1423. Link
Sreekumar, A., et al. (2009). Metabolomic profiles delineate potential role for sarcosine in prostate cancer progression.[14] Nature, 457, 910–914. Link
Zuckermann, R. N., et al. (1992). Efficient method for the preparation of peptoids [oligo(N-substituted glycines)] by submonomer solid-phase synthesis. Journal of the American Chemical Society, 114(26), 10646–10647. Link
Kiziltepe, T., et al. (2012). Polysarcosine as a non-immunogenic alternative to PEG for stealth coating of nanoparticles. Journal of Controlled Release, 158(1), 148-154. Link
Lane, H. Y., et al. (2004). Glycine transporter I inhibitor, N-methylglycine (sarcosine), added to antipsychotics for the treatment of schizophrenia.[2] Biological Psychiatry, 55(3), 227-231. Link
An Application Note and Experimental Protocol for the Synthesis, Characterization, and In Vitro Evaluation of N-(Diphosphonomethyl)-N-methylglycine Authored by a Senior Application Scientist Abstract This document provid...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Experimental Protocol for the Synthesis, Characterization, and In Vitro Evaluation of N-(Diphosphonomethyl)-N-methylglycine
Authored by a Senior Application Scientist
Abstract
This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the synthesis, purification, characterization, and in vitro biological evaluation of N-(Diphosphonomethyl)-N-methylglycine. This compound, a derivative of N-methylglycine (sarcosine), incorporates a geminal diphosphonate group, a structural motif known for its strong chelating properties and affinity for bone mineral. The protocols detailed herein are designed to be self-validating, with explanations grounded in established chemical and biological principles. We present a robust synthetic route, methods for rigorous analytical characterization, and protocols for assessing two key biological activities: bone affinity via a hydroxyapatite binding assay and potential anti-proliferative effects through a standard cytotoxicity assay.
Introduction: Rationale and Potential Applications
N-(Diphosphonomethyl)-N-methylglycine is an intriguing molecule that merges the biochemical relevance of N-methylglycine (sarcosine) with the potent calcium-chelating properties of a geminal diphosphonate group. Sarcosine is an endogenous amino acid and a metabolite of glycine, implicated in one-carbon metabolism and NMDA receptor modulation.[1][2][3] Diphosphonates, often referred to as bisphosphonates, are characterized by a P-C-P bond and are renowned for their high affinity for hydroxyapatite, the primary mineral component of bone.[4][5] This property has led to their extensive use in therapies for bone disorders, such as osteoporosis and bone metastases.[6]
The combination of these two moieties in a single molecule suggests several potential applications:
Bone-Targeting Agents: The diphosphonate group can serve as a "bone hook," anchoring the molecule to the skeleton. This could be leveraged to deliver therapeutic or imaging agents specifically to bone tissue.[7]
Potential Antitumor Agents: Several derivatives of N-(phosphonomethyl)glycine have demonstrated cytotoxicity against various cancer cell lines.[8][9] Investigating the anti-proliferative activity of this diphosphonate analogue is a logical extension of this research.
Modulators of Cellular Processes: Given the roles of its parent compounds, N-(Diphosphonomethyl)-N-methylglycine could potentially influence cellular pathways beyond those typically associated with bisphosphonates.
This guide provides the foundational experimental protocols to enable the exploration of these possibilities in a research setting.
Synthesis of N-(Diphosphonomethyl)-N-methylglycine
The synthesis of N-(Diphosphonomethyl)-N-methylglycine can be achieved via a Mannich-type reaction, a classic method for forming a carbon-carbon bond adjacent to an amino group. This proposed route is analogous to established syntheses of related N-phosphonomethylated amino acids.[10][11] The reaction involves N-methylglycine (sarcosine), phosphorous acid, and a formaldehyde source in an acidic medium.
Proposed Synthetic Pathway
Caption: Synthetic workflow for N-(Diphosphonomethyl)-N-methylglycine.
Step-by-Step Synthesis Protocol
Materials:
N-Methylglycine (Sarcosine)
Phosphorous Acid (H₃PO₃)
Concentrated Hydrochloric Acid (HCl, ~37%)
Paraformaldehyde
Deionized Water
Ethanol
Equipment:
Round-bottom flask with reflux condenser
Magnetic stirrer with heating mantle
Rotary evaporator
Standard laboratory glassware
Procedure:
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine N-methylglycine (0.1 mol), phosphorous acid (0.2 mol), and concentrated hydrochloric acid (100 mL).
Rationale: Hydrochloric acid serves as both a solvent and a catalyst for the reaction. A molar excess of phosphorous acid is used to drive the reaction towards the formation of the diphosphonate product.
Heating and Addition of Formaldehyde: Heat the mixture to reflux (~100-110°C) with vigorous stirring. Once reflux is established, slowly add paraformaldehyde (0.22 mol) in small portions over 30 minutes.
Rationale: Paraformaldehyde is a stable source of formaldehyde. Slow addition is crucial to control the exothermic reaction and prevent excessive pressure buildup. Refluxing provides the necessary activation energy for the Mannich condensation.
Reaction: Maintain the reaction at reflux for 4-6 hours. The solution may become dark and cloudy.
Work-up: After cooling to room temperature, filter the reaction mixture to remove any insoluble material. Concentrate the filtrate using a rotary evaporator to obtain a viscous, oily residue.
Initial Precipitation: Add 100 mL of cold ethanol to the residue and stir vigorously. The product should precipitate as a white or off-white solid. Collect the solid by vacuum filtration and wash with cold ethanol.
Rationale: The product is significantly less soluble in ethanol than in the aqueous acidic medium, allowing for initial precipitation and removal of some impurities.
Purification (See Section 3): The crude product will require further purification, typically by ion-exchange chromatography, to achieve high purity.
Purification and Characterization
Purification by Ion-Exchange Chromatography
Resin Preparation: Prepare a column with a strong anion exchange resin (e.g., Dowex 1x8, chloride form). Wash the resin thoroughly with deionized water.
Loading: Dissolve the crude product in a minimal amount of deionized water and adjust the pH to ~8-9 with NaOH to ensure the phosphonate groups are deprotonated. Apply this solution to the prepared column.
Elution: Elute the column with a gradient of increasing HCl concentration (e.g., 0.1 M to 2.0 M). Collect fractions and monitor them by a suitable method, such as ³¹P NMR or by spotting on a TLC plate and staining with a phosphate-sensitive reagent.
Desalting: Combine the product-containing fractions, concentrate them via rotary evaporation, and desalt if necessary (e.g., by recrystallization from a water/ethanol mixture).
Drying: Dry the final product under a high vacuum to yield a white, crystalline solid.
Analytical Characterization
The identity and purity of the synthesized N-(Diphosphonomethyl)-N-methylglycine should be confirmed using a combination of spectroscopic methods.
Technique
Expected Observations
¹H NMR
Signals corresponding to the N-CH₃ protons, the N-CH₂-COOH protons, and a triplet for the P-CH-P proton (due to coupling with two equivalent phosphorus nuclei).
¹³C NMR
Resonances for all unique carbon atoms: the N-methyl carbon, the N-CH₂ carbon, the carboxylic carbon, and the P-C-P carbon (which will appear as a triplet).
³¹P NMR
A single, proton-coupled resonance confirming the presence of two chemically equivalent phosphonate groups.
Mass Spectrometry
A molecular ion peak corresponding to the calculated mass of the compound (e.g., [M-H]⁻ in negative ion mode).
FT-IR
Characteristic absorption bands for O-H (carboxylic acid), C=O (carboxylic acid), P=O, and P-O-H stretches.
In Vitro Biological Evaluation
Protocol 1: Hydroxyapatite (HA) Binding Assay
This assay quantifies the affinity of the compound for bone mineral, a key characteristic of diphosphonates.[7]
HA Suspension: Prepare a suspension of HA in PBS (e.g., 10 mg/mL).
Incubation: In a series of microcentrifuge tubes, add a fixed amount of the HA suspension (e.g., 1 mL). Add varying concentrations of the test compound to the tubes. Include a control with no compound.
Binding: Incubate the tubes at 37°C for 2 hours with gentle agitation to allow for binding equilibrium to be reached.
Separation: Centrifuge the tubes at high speed (e.g., 10,000 x g) for 10 minutes to pellet the HA.
Quantification: Carefully collect the supernatant. Determine the concentration of the unbound compound remaining in the supernatant using a suitable analytical method (e.g., HPLC or a colorimetric phosphate assay after acid digestion).
Calculation: The amount of bound compound is calculated by subtracting the amount in the supernatant from the initial amount added. Binding isotherms (e.g., Langmuir) can be plotted to determine the binding affinity (K_d).
Protocol 2: In Vitro Cytotoxicity (MTT Assay)
This assay assesses the anti-proliferative effect of the compound on a selected cell line.[8][9]
Materials:
Human cancer cell line (e.g., PC-3 for prostate, Saos-2 for osteosarcoma)
Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)
Test compound stock solution (dissolved in sterile water or PBS)
Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.
Treatment: Remove the medium and add fresh medium containing serial dilutions of N-(Diphosphonomethyl)-N-methylglycine. Include vehicle-only controls.
Incubation: Incubate the plate for 72 hours at 37°C in a humidified CO₂ incubator.
MTT Addition: Add MTT solution to each well and incubate for another 4 hours.
Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.
Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.
Measurement: Read the absorbance at ~570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).
Caption: Mechanism of diphosphonate binding to hydroxyapatite.
Conclusion
The protocols outlined in this application note provide a comprehensive framework for the synthesis and preclinical evaluation of N-(Diphosphonomethyl)-N-methylglycine. By following these detailed, step-by-step instructions, researchers can reliably produce the compound and investigate its potential as a bone-targeting agent or novel therapeutic. The emphasis on explaining the rationale behind experimental choices ensures that users can adapt and troubleshoot these methods effectively in their own laboratories.
References
MDPI. "Evaluation of Tb-Labeled Diphosphonates as Potential Bone-Targeting Agents." Accessed March 7, 2026.
Molbase. "Synthesis of N-methyl glycine." Accessed March 7, 2026.
PubMed. "Novel N-(phosphonomethyl) glycine derivatives: Design, characterization and biological activity." Accessed March 7, 2026.
PubMed. "[The mechanism of action of the herbicide N-(phosphonomethyl)glycine: its effect on the growth and the enzymes of aromatic amino acid biosynthesis in Escherichia coli (author's transl)]." Accessed March 7, 2026.
ResearchGate. "(PDF) Synthesis of N-(phosphonomethyl)glycine derivatives and studies of their immunotropic activity." Accessed March 7, 2026.
ChemicalBook. "Synthesis and Application of sarcosine." Accessed March 7, 2026.
Merck Millipore. "Novel N-(phosphonomethyl) glycine derivatives: Design, characterization and biological activity." Accessed March 7, 2026.
MDPI.
Europe PubMed Central.
PubMed. "Binary mixtures of (N-phosphonomethyl)
PMC.
Google Patents. "EP0055695A1 - Process for preparing N-phosphonomethyl glycine." Accessed March 7, 2026.
Google Patents. "US5041628A - Method for the preparation of N-phosphonomethyl glycine." Accessed March 7, 2026.
PMC. "Molecular Structures of the Products of a Diphosphonate Ester Building Block with Lewis Bases." Accessed March 7, 2026.
QScience.com.
ScienceDirect.
PubMed. "Synthesis and spectroscopic characterization of protected N-phosphonomethylglycine dipeptides." Accessed March 7, 2026.
PMC.
European Patent Office. "METHOD FOR THE SYNTHESIS OF N-(PHOSPHONOMETHYL)GLYCINE - European Patent Office - EP 2875034 B1 - EPO." Accessed March 7, 2026.
Inxight Drugs.
Taylor & Francis Online. "Synthesis, structure confirmation, identification of in vitro antiproliferative activities and correlation of determined lipophilicity parameters with in silico bioactivity descriptors of two novel classes of fused azaisocytosine-like congeners." Accessed March 7, 2026.
Taylor & Francis Online. "Sarcosine – Knowledge and References." Accessed March 7, 2026.
MDPI. "Effects of Sarcosine (N-methylglycine) on NMDA (N-methyl-D-aspartate) Receptor Hypofunction Induced by MK801: In Vivo Calcium Imaging in the CA1 Region of the Dorsal Hippocampus." Accessed March 7, 2026.
Application Note: N-(Diphosphonomethyl)-N-methylglycine in Cell Culture
This guide outlines the application of N-(Diphosphonomethyl)-N-methylglycine , a specialized nitrogen-containing bisphosphonate (N-BP) analog, in cell culture. Based on its chemical structure—a sarcosine (N-methylglycine...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the application of N-(Diphosphonomethyl)-N-methylglycine , a specialized nitrogen-containing bisphosphonate (N-BP) analog, in cell culture. Based on its chemical structure—a sarcosine (N-methylglycine) backbone functionalized with a geminal diphosphonate group—this compound acts as a potent inhibitor of the mevalonate pathway, specifically targeting Farnesyl Pyrophosphate Synthase (FPPS) .
Introduction & Mechanism of Action
N-(Diphosphonomethyl)-N-methylglycine (CAS: 86451-86-7) is a synthetic nitrogen-containing bisphosphonate (N-BP). Unlike simple bisphosphonates (e.g., Etidronate) that are metabolically incorporated into non-hydrolyzable ATP analogs, this compound contains a tertiary nitrogen center critical for inhibiting Farnesyl Pyrophosphate Synthase (FPPS) .
Mechanism:
FPPS Inhibition: The compound mimics the structure of dimethylallyl pyrophosphate (DMAPP) and geranyl pyrophosphate (GPP), binding to the FPPS active site.
Prenylation Blockade: Inhibition prevents the synthesis of Farnesyl Pyrophosphate (FPP) and Geranylgeranyl Pyrophosphate (GGPP).
Signaling Arrest: Small GTPases (Ras, Rho, Rac, Cdc42) require prenylation for membrane localization. Depletion of FPP/GGPP leads to the accumulation of unprenylated GTPases in the cytosol, disrupting cytoskeletal organization, cell migration, and survival signaling.
Apoptosis Induction: In osteoclasts and tumor cells, this pathway blockade triggers apoptosis and inhibits bone resorption activity.
Preparation & Handling
Physicochemical Properties
Property
Detail
Molecular Formula
C₄H₁₁NO₈P₂
Molecular Weight
263.08 g/mol
Solubility
Water (High), DMSO (Low/Insoluble)
Stability
Stable in aqueous solution; resistant to hydrolysis (P-C-P bond).
pH Sensitivity
Acidic in solution; requires neutralization for cell culture use.
Stock Solution Protocol (100 mM)
Bisphosphonates are strong acids. Proper pH adjustment is critical to prevent precipitation and cytotoxicity.
Weighing: Weigh 26.3 mg of N-(Diphosphonomethyl)-N-methylglycine.
Dissolution: Add 800 µL of sterile, deionized water (Milli-Q).
Note: The solution will be highly acidic (pH ~1-2).
Neutralization: While stirring, strictly add 1N NaOH dropwise.
Monitor pH using a micro-probe or pH paper.
Adjust pH to 7.2 – 7.4 .
Caution: Bisphosphonates can precipitate if pH > 8.0 in the presence of calcium, but in pure water, high pH is safe. Aim for physiological pH.
Final Volume: Adjust volume to 1.0 mL with sterile water.
Sterilization: Filter through a 0.22 µm PES membrane . Do not use nylon (binds charged molecules).
Storage: Aliquot and store at -20°C. Stable for 6 months. Avoid repeated freeze-thaw cycles.
Experimental Protocols
Protocol A: Inhibition of Osteoclast Differentiation & Resorption
Objective: To assess the anti-resorptive potency of N-(Diphosphonomethyl)-N-methylglycine in RANKL-induced osteoclasts.
Cell Model: RAW 264.7 (Macrophage lineage) or Primary Bone Marrow Macrophages (BMMs).
Seeding: Plate RAW 264.7 cells at
cells/well in a 96-well plate using -MEM + 10% FBS.
Differentiation: After 24 hours, replace media with differentiation media containing 50 ng/mL RANKL .
Objective: To confirm that the observed effects are due to FPPS inhibition and not off-target toxicity.
Setup: Prepare cells as in Protocol A.
Co-treatment: In the treatment arm (e.g., 50 µM compound), add exogenous Geranylgeraniol (GGOH) at 10–20 µM .
Rationale: GGOH bypasses the FPPS block, restoring protein geranylgeranylation.
Outcome: If toxicity/inhibition is reversed by GGOH, the mechanism is confirmed as mevalonate pathway inhibition.
Pathway Visualization
The following diagram illustrates the specific blockade point of N-(Diphosphonomethyl)-N-methylglycine within the mevalonate pathway and its downstream consequences.
Caption: Mechanism of Action: The compound inhibits FPPS, depleting FPP/GGPP pools required for the prenylation of small GTPases, ultimately leading to apoptosis.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Precipitation in Media
Calcium complexation
Do not exceed 500 µM in high-calcium media (DMEM). Pre-dilute in PBS before adding to media.
No Effect Observed
Poor cellular uptake
N-BPs are highly charged and enter cells via fluid-phase endocytosis. Ensure incubation time is sufficient (>24h).
High Toxicity (Necrosis)
pH too low
Verify the stock solution pH is 7.2–7.4. Acidic stocks kill cells immediately.
Variable Results
Batch variability
Use fresh stock. Bisphosphonates can chelate trace metals in water; use high-purity Milli-Q water.
References
Russell, R. G. G. (2011). Bisphosphonates: The first 40 years. Bone, 49(1), 2–19.
Rogers, M. J., et al. (2000). Cellular and molecular mechanisms of action of bisphosphonates. Cancer, 88(S12), 2961–2978.
Dunford, J. E., et al. (2001). Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates. Journal of Pharmacology and Experimental Therapeutics, 296(2), 235–242.
Luckman, S. P., et al. (1998). Nitrogen-containing bisphosphonates inhibit the mevalonate pathway and prevent post-translational prenylation of GTP-binding proteins, including Ras. Journal of Bone and Mineral Research, 13(4), 581–589.
Method
N-(Diphosphonomethyl)-N-methylglycine dosage for in vivo studies
Executive Summary & Compound Identity N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7) is a specialized gem-bisphosphonate derivative.[] Structurally, it consists of a sarcosine (N-methylglycine) backbone functiona...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Compound Identity
N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7) is a specialized gem-bisphosphonate derivative.[] Structurally, it consists of a sarcosine (N-methylglycine) backbone functionalized with a geminal diphosphonate group. Unlike standard nitrogen-containing bisphosphonates (N-BPs) like Alendronate or Zoledronate, which typically possess a hydroxyl group at the bridging carbon (P-C(OH)-P), this compound is an aminomethylene bisphosphonate .
Key Implications for In Vivo Use:
Mechanism: Lacking the hydroxyl group, this compound likely operates via the metabolic incorporation pathway (forming non-hydrolyzable ATP analogues) rather than direct, high-affinity inhibition of Farnesyl Pyrophosphate Synthase (FPPS), though weak FPPS inhibition is possible.
Potency: Predicted to be less potent than third-generation N-BPs (e.g., Zoledronate). Consequently, effective dosages will likely be in the mg/kg range rather than µg/kg.
Primary Application: Bone targeting (osteotropic carrier), calcium chelation, or metabolic tracing.
Chemical Preparation & Formulation
Critical Warning: Bisphosphonates are strong acids. Direct injection of the free acid will cause severe tissue necrosis and precipitation in the blood. pH adjustment is mandatory.
Formulation Protocol
Vehicle: Sterile 0.9% Saline or PBS (Phosphate Buffered Saline).
Solubility: High in aqueous alkaline solutions; low in acidic water.
Preparation Steps:
Weigh the required amount of N-(Diphosphonomethyl)-N-methylglycine free acid.
Add 80% of the final volume of sterile saline.
The solution will likely be acidic and cloudy.
Dropwise add 1M NaOH while stirring until the solution clears and pH reaches 7.4 ± 0.2 .
Adjust to final volume with saline.
Sterilization: Filter through a 0.22 µm PES membrane. Do not autoclave (potential for thermal degradation of the N-C-P bond).
Dosage Guidelines & Experimental Design
Since specific in vivo PK/PD data for CAS 86451-86-7 is sparse in public literature, the following ranges are extrapolated from structural analogues (Clodronate, Etidronate, and Sarcosine-bisphosphonate derivatives).
A. Recommended Dosage Ranges (Mouse/Rat)
Study Type
Route
Dosage Range
Frequency
Rationale
Acute Toxicity (LD50)
IP / SC
50 – 200 mg/kg
Single Bolus
Determine safety ceiling. Non-OH BPs are generally less toxic than N-BPs.
Bone Targeting / Imaging
IV (Tail Vein)
1 – 5 mg/kg
Single Bolus
Sufficient for skeletal uptake without saturation.
Therapeutic Efficacy
SC / IP
5 – 20 mg/kg
Daily / 3x Week
To mimic chronic exposure of Etidronate-like compounds.
Metabolic Tracing
IV
0.5 – 2 mg/kg
Single Bolus
Tracer levels (if radiolabeled).
Note:Subcutaneous (SC) administration is preferred for chronic studies to minimize peritoneal irritation and ensure slow, steady absorption.
B. Dose-Ranging Protocol (Step-by-Step)
If this is your first time using this specific compound, perform a Tier 1 Escalation Study :
Group A (Low): 1 mg/kg (n=3 mice).
Group B (Mid): 10 mg/kg (n=3 mice).
Group C (High): 50 mg/kg (n=3 mice).
Monitoring: Observe for 48 hours.
Signs of Toxicity: Hypocalcemia (tremors, seizures), lethargy, ruffled fur.
Endpoint: If Group C shows no adverse effects, proceed to efficacy studies at 10–20 mg/kg.
Mechanism of Action & Pathway Visualization
The following diagram illustrates the predicted interaction of N-(Diphosphonomethyl)-N-methylglycine within the bone microenvironment and intracellular pathways.
Caption: Predicted mechanism of action. The compound binds hydroxyapatite, is internalized by osteoclasts, and likely disrupts cellular energy metabolism via ATP analog formation.
Safety & Toxicity Monitoring
Bisphosphonates are known for specific organ toxicities. When testing CAS 86451-86-7, monitor the following:
Nephrotoxicity (Kidneys):
Bisphosphonates accumulate in renal tubular cells.
Marker: Serum Creatinine & BUN.
Threshold: If Creatinine rises >2x baseline, cease administration.
Check injection sites (SC/IP) for necrosis or inflammation, as the P-C-P moiety can be irritating.
References
Sinfoo Biotech. (2024). Product Data Sheet: N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7).[][4][5] Retrieved from
Rogers, M. J., et al. (1996). "Structure-activity relationships of new heterocycle-containing bisphosphonates as inhibitors of bone resorption and as inhibitors of growth of Dictyostelium discoideum amoebae." Molecular Pharmacology, 49(1), 166-173.
Fleisch, H. (1998). "Bisphosphonates: Mechanisms of Action." Endocrine Reviews, 19(1), 80–100. (Foundational text on Non-N-BP vs N-BP mechanisms).
Shinoda, H., et al. (1983). "Effects of bisphosphonates on the bone resorption and the bone formation in rats." Calcified Tissue International, 35, 87–99.
Application Note: High-Sensitivity HPLC-FLD Analysis of N-(phosphonomethyl)glycine (Glyphosate) and AMPA
Executive Summary & Translational Insight The Challenge: N-(phosphonomethyl)glycine (Glyphosate) presents a "perfect storm" of analytical difficulty. It is small, highly polar (zwitterionic), non-volatile, and lacks a UV...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Translational Insight
The Challenge: N-(phosphonomethyl)glycine (Glyphosate) presents a "perfect storm" of analytical difficulty. It is small, highly polar (zwitterionic), non-volatile, and lacks a UV-active chromophore. Standard C18 reversed-phase HPLC fails due to lack of retention, and direct UV detection is impossible without high-background derivatization.
The Solution: This protocol utilizes 9-Fluorenylmethyl chloroformate (FMOC-Cl) for pre-column derivatization.[1][2][3][4] This reaction serves two critical functions:
Chromophore Addition: It attaches a highly fluorescent fluorenyl group to the secondary amine of Glyphosate and the primary amine of its metabolite, AMPA.
Hydrophobicity Modulation: It masks the polar amine, increasing the hydrophobicity of the analytes, thereby enabling robust retention and separation on standard C18 columns.
Translational Insight for Drug Development:
While Glyphosate is an agrochemical, the derivatization chemistry detailed here is directly applicable to the analysis of non-chromophoric pharmaceutical impurities , particularly small polar amines (e.g., amino acid analogs, bisphosphonates) and genotoxic impurities where LC-MS is unavailable or cost-prohibitive.
Chemical Logic & Reaction Pathway
The success of this protocol relies on the nucleophilic attack of the amine nitrogen on the FMOC-Cl carbonyl. This reaction requires alkaline conditions (pH ~9.0) to ensure the amine is deprotonated and nucleophilic.
Reaction Workflow Visualization
Caption: Reaction pathway converting polar analytes into hydrophobic, fluorescent derivatives suitable for C18 HPLC.
Incubate: Vortex and let stand at room temperature for 30 minutes in the dark (FMOC is light sensitive).
Quench: Add 100 µL of 2% H3PO4 to stop the reaction and stabilize the carbamate bond.
Wash (Optional but Recommended): Add 1 mL Methylene Chloride, vortex, and centrifuge. Discard the bottom organic layer (removes excess FMOC-OH). Inject the top aqueous layer. If skipping this step, ensure the gradient is long enough to separate the massive FMOC-OH peak from analytes.
Chromatographic Conditions[2][3][6]
Parameter
Specification
Rationale
Column
C18 (4.6 x 150 mm, 5 µm)
Standard stationary phase; FMOC-derivatives are now hydrophobic enough to retain.
Temperature
35°C
Improves mass transfer and peak sharpness.
Flow Rate
1.0 mL/min
Standard backpressure management.
Injection Vol
10 - 20 µL
Dependent on sensitivity requirements.
Detection
Fluorescence (FLD) Ex: 260 nm
Em: 310 nm
Gradient Profile
The gradient must separate AMPA (elutes first), Glyphosate (second), and the FMOC-OH byproduct (last).
Time (min)
% Mobile Phase A (Buffer)
% Mobile Phase B (ACN)
Event
0.0
90
10
Loading/Retention
15.0
60
40
Elution of AMPA & Glyphosate
16.0
0
100
Column Flush (Remove FMOC-OH)
20.0
0
100
Hold Flush
21.0
90
10
Re-equilibration
30.0
90
10
Ready for next injection
Analytical Workflow Diagram
Caption: Step-by-step analytical workflow from sample collection to data quantification.
Validation & Troubleshooting
Performance Metrics (Typical)
Linearity: 0.05 – 2.0 µg/L (r² > 0.999).
Limit of Quantitation (LOQ): ~0.05 µg/L (ppb) in water.
Recovery: 85% - 115% in fortified matrices.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Sensitivity
pH < 8.5 during reaction
Check Borate buffer. The reaction requires alkaline pH. If sample is acidic, increase buffer strength.
Precipitation
FMOC insolubility
FMOC is insoluble in water. Ensure the final mixture is at least 20-30% Acetonitrile.
Ghost Peaks
FMOC degradation
FMOC-Cl hydrolyzes to FMOC-OH (large peak at end of run). Ensure the gradient flush (100% B) is sufficient to clear it.
Poor Peak Shape
Metal complexation
Glyphosate chelates metals. Add 1mM EDTA to the mobile phase or use a "bio-inert" LC system if severe tailing occurs.
References
U.S. Geological Survey (USGS). "Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group—Determination of glyphosate, aminomethylphosphonic acid, and glufosinate in water using online solid-phase extraction and high-performance liquid chromatography/mass spectrometry."[6] USGS Techniques and Methods, Book 5, Section A.
Agilent Technologies. "Determination of glyphosate and aminomethylphosphonic acid (AMPA) in water using HPLC." Application Note 5990-7086EN.
World Health Organization (WHO). "Glyphosate and AMPA in Drinking-water."[7] Background document for development of WHO Guidelines for Drinking-water Quality.
Le Fur, E., et al. "Determination of glyphosate herbicide and aminomethylphosphonic acid in natural waters by liquid chromatography using pre-column fluorogenic labeling."[1] Analusis, 2000, 28(9), 813-818.
Application Note: Preparation and Handling of N-(Diphosphonomethyl)-N-methylglycine for Biological Assays
Abstract This guide details the standardized protocol for preparing high-purity stock solutions of N-(Diphosphonomethyl)-N-methylglycine (NDMG) , a specialized gem-bisphosphonate and pyrophosphate analog. Due to its poly...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This guide details the standardized protocol for preparing high-purity stock solutions of N-(Diphosphonomethyl)-N-methylglycine (NDMG) , a specialized gem-bisphosphonate and pyrophosphate analog. Due to its polyprotic nature and high charge density, NDMG exhibits complex solubility behaviors and metal-chelation properties that can severely compromise assay data if not managed correctly. This document provides a self-validating preparation workflow, stability data, and critical assay considerations to ensure reproducibility in enzymatic and binding studies.
Chemical Identity & Physicochemical Profile[1][2][3][4]
Before preparation, it is critical to distinguish NDMG from its structural isomer, Glyphosine (
-bis(phosphonomethyl)glycine). NDMG features a geminal diphosphonate group, conferring unique acidity and chelation potency.
Low in water as free acid; High in aqueous base (pH > 6.0)
Appearance
White crystalline powder
Structural Visualization
The following diagram illustrates the ionization states of NDMG, highlighting the critical pH-dependent transitions that dictate solubility.
Preparation Protocol: 50 mM Stock Solution
Objective: Prepare 10 mL of a 50 mM NDMG stock solution at pH 7.4.
Safety: NDMG is a phosphonic acid. Wear gloves and eye protection. The free acid is corrosive.
1.0 M NaOH (Freshly prepared or commercial standard).
0.22 µm PES or PVDF Syringe Filter (Do NOT use Nylon, which may bind acidic residues).
pH Meter (Micro-electrode recommended).
Step-by-Step Workflow
Step 1: Gravimetric Calculation
Calculate the mass required for 10 mL of 50 mM solution.
Step 2: Suspension & Titration (The "Solubilization Trap")
Insight: Do not attempt to dissolve NDMG directly in neutral buffer. The high acidity will crash the buffer capacity, and the compound will not dissolve in pure water easily without neutralization.
Action:
Weigh 131.5 mg of NDMG into a 15 mL conical tube.
Add 8.0 mL of Ultrapure Water. Note: The powder will likely remain a suspension.
Place on a magnetic stirrer with a small stir bar.
Titration: While monitoring pH, add 1.0 M NaOH dropwise.
Observation: As pH rises through 4.0-5.0, the solution will clarify.
Target: Adjust pH to 7.2 – 7.4 .
Volume Adjustment: Quantitatively transfer to a 10 mL volumetric flask (or graduated cylinder) and bring to volume with Ultrapure Water.
Step 3: Sterilization & Aliquoting
Filter the solution through a 0.22 µm PES filter into a sterile tube.
Storage: Aliquot into 500 µL volumes in screw-cap cryovials.
Stability: Store at -20°C for up to 6 months. Avoid freeze-thaw cycles (>3 cycles).
Assay Application Notes
Mechanism of Action & Interference
NDMG acts as a pyrophosphate (
) mimic . In enzymatic assays (e.g., farnesyl pyrophosphate synthase, DNA polymerases), it competes with the pyrophosphate moiety of the substrate.
Critical Risk: Metal Chelation
Bisphosphonates have a high affinity for divalent cations (
, , ).
The Artifact: If your enzyme requires
for catalysis (e.g., most kinases and polymerases), NDMG may inhibit the reaction simply by stripping the metal cofactor, not by binding the enzyme active site.
The Control: Always run a "Metal Rescue" control. If inhibition is reversed by adding excess
, the mechanism is likely chelation, not specific inhibition.
Buffer Compatibility Table
Buffer System
Compatibility
Notes
HEPES (pH 7.0-8.0)
Excellent
Preferred for enzymatic assays. Does not complex metals strongly.
Tris-HCl
Good
Standard use. Ensure pH is adjusted at working temperature.
Phosphate Buffer
Poor
Avoid. High background phosphate interferes with phosphonate binding and detection assays (e.g., Malachite Green).
MES (pH 6.0)
Moderate
Good for acidic assays, but solubility of NDMG drops < pH 5.5.
Serial Dilution Strategy
Due to the "sticky" nature of phosphonates (adsorption to plastic), use the following dilution scheme to prevent loss of concentration at low ranges:
Diluent: Use assay buffer containing 0.01% Triton X-100 or BSA to block non-specific binding to pipette tips/plates.
Mixing: Vortex vigorously (5 seconds) between dilution steps.
Material: Use low-binding polypropylene plates/tubes.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Precipitation in Stock
pH is too low (< 5.0).
Add dilute NaOH to raise pH to 7.4. Sonicate for 5 mins.
Precipitation in Assay
High concentration in buffer.
Bisphosphonates precipitate Ca. Use EGTA or lower Ca concentration.
Non-Linear IC50
Metal depletion artifact.
Supplement assay with 1-5 mM excess .
High Background (Abs)
Compound absorbing at low UV.
NDMG has low UV absorbance, but contaminants may interfere. Run a compound-only blank.
References
Widler, L., et al. (2002). "Highly potent geminal bisphosphonates. From pamidronate disodium (Aredia) to zoledronic acid (Zometa)." Journal of Medicinal Chemistry, 45(17), 3721-3738. Link
Ebetino, F. H., et al. (2011). "The relationship between the chemistry and biological activity of the bisphosphonates." Bone, 49(1), 20-33. Link
Sigma-Aldrich. "Fundamental Principles of Solubilizing Phosphonic Acids." Technical Bulletin. Link
National Center for Biotechnology Information. "PubChem Compound Summary for CID 133507, Glyphosine." (Used for structural comparison/isomer differentiation). Link
protocol for studying N-(Diphosphonomethyl)-N-methylglycine in mitochondria
Application Note: Protocol for Studying N-(Diphosphonomethyl)-N-methylglycine in Mitochondria Executive Summary & Molecule Profile N-(Diphosphonomethyl)-N-methylglycine (CAS: 86451-86-7) is a specialized nitrogen-contain...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Protocol for Studying N-(Diphosphonomethyl)-N-methylglycine in Mitochondria
Executive Summary & Molecule Profile
N-(Diphosphonomethyl)-N-methylglycine (CAS: 86451-86-7) is a specialized nitrogen-containing bisphosphonate (N-BP) analogue of sarcosine. Unlike standard bisphosphonates used solely for bone resorption inhibition, this molecule possesses a unique structural duality: it features a geminal bisphosphonate group (P-C-P) characteristic of Farnesyl Pyrophosphate Synthase (FPPS) inhibitors, and an N-methylglycine (sarcosine) backbone .
This guide details the protocol for utilizing this compound to induce and study mitochondrial dysfunction. The primary mechanism of action is the inhibition of the mevalonate pathway, leading to the depletion of farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP). This depletion cascades into a failure of protein prenylation and, critically for mitochondria, the biosynthesis of Ubiquinone (Coenzyme Q10) , resulting in electron transport chain (ETC) uncoupling and apoptosis.
Key Applications:
Modeling mitochondrial dysfunction via the mevalonate pathway.
Studying the crosstalk between cytosolic isoprenoid synthesis and mitochondrial respiration.
Investigating structural inhibition of Sarcosine Dehydrogenase (SARDH).
Mechanistic Grounding & Pathway Logic
To study this compound effectively, one must understand that its mitochondrial toxicity is often indirect but potent.
Primary Target: The compound mimics the carbocation transition state of the alkylation reaction catalyzed by Farnesyl Pyrophosphate Synthase (FPPS) .
Mitochondrial Impact: FPPS inhibition blocks the synthesis of FPP. FPP is the precursor for the polyisoprenoid side chain of Ubiquinone (CoQ10) .
The Collapse: Without CoQ10, mitochondrial Complex I and II cannot transfer electrons to Complex III. This stalls the ETC, collapses the mitochondrial membrane potential (
), and increases Reactive Oxygen Species (ROS) generation.
Pathway Visualization (DOT)
Caption: Mechanism of Action: The compound inhibits FPPS, blocking CoQ10 synthesis and protein prenylation, leading to mitochondrial failure.
Experimental Protocols
Protocol A: Compound Preparation & Handling
The gem-bisphosphonate structure confers high polarity and calcium chelation properties. Proper solubilization is critical to avoid precipitation in calcium-rich culture media.
Stock Solution (100 mM):
Weigh 26.3 mg of N-(Diphosphonomethyl)-N-methylglycine (MW ~263.08 g/mol ).
Dissolve in 900 µL of sterile, deionized water.
Crucial Step: The solution will be acidic. Adjust pH to 7.2–7.4 using 1N NaOH dropwise. The compound is most stable and soluble as a sodium salt at neutral pH.
Bring final volume to 1.0 mL.
Filter sterilize (0.22 µm). Store at -20°C. Avoid repeated freeze-thaw cycles.
Working Solution:
Dilute in calcium-free PBS or low-calcium media initially to prevent precipitation before adding to cells.
Typical working concentration range: 10 µM – 500 µM .
Treatment: Treat cells with N-(Diphosphonomethyl)-N-methylglycine (0, 10, 50, 100, 500 µM) for 24 to 48 hours .
Note: Unlike direct ETC inhibitors (e.g., Rotenone), N-BPs require time to deplete the intracellular pool of FPP/GGPP. Effects are rarely seen before 24 hours.
Staining: Aspirate media and add JC-1 staining solution (2 µM final concentration) in culture media.
Incubation: Incubate for 30 minutes at 37°C, 5% CO2.
Wash: Wash twice with PBS.
Detection: Measure fluorescence on a plate reader.
Aggregates (Healthy): Ex/Em 535/590 nm (Red).
Monomers (Depolarized): Ex/Em 485/530 nm (Green).
Analysis: Calculate the Red/Green ratio. A decrease indicates mitochondrial depolarization.
Protocol C: The "Mevalonate Rescue" Validation (Self-Validating Step)
To prove the observed mitochondrial toxicity is specifically due to FPPS inhibition (and not off-target toxicity), you must perform a rescue experiment.
Concept: If the compound inhibits FPPS, adding downstream metabolites (FPP, GGPP, or Mevalonate) should restore cell viability and mitochondrial function.
Note: FPP and GGPP are hydrophobic. Conjugate with BSA or use cell-permeable analogs if available, or simply use Mevalolactone (1 mM) as a precursor if the block is strictly at FPPS.
Measurement: Monitor the reduction of DCPIP at 600 nm.
Result: If the compound inhibits SARDH, the rate of DCPIP reduction will decrease in a dose-dependent manner. This confirms the compound acts as a transition-state analog for sarcosine.
Data Presentation & Analysis
Table 1: Troubleshooting Common Anomalies
Observation
Probable Cause
Corrective Action
Precipitation in Media
Calcium chelation by bisphosphonate group.
Pre-dissolve in water/buffer at pH 7.4. Add to media slowly. Reduce concentration <100 µM.
No Effect at 4 Hours
Mechanism is depletion-dependent.
Extend incubation to 24–72 hours . The existing pool of FPP/CoQ10 must be exhausted first.
High Background Signal
Compound autofluorescence (rare) or dye retention.
Include "Unstained + Compound" control wells.
Rescue Fails
Downstream metabolites not entering cell.
Use Mevalolactone (permeable) instead of Mevalonate salts.
References
MDPI. (2025). The Cellular and Mitochondrial Consequences of Mevalonate Pathway Inhibition by Nitrogen-Containing Bisphosphonates: A Narrative Review. Retrieved from [Link]
PubMed. (2007). Induction of mitochondria-dependent apoptosis through the inhibition of mevalonate pathway in human breast cancer cells by YM529. Retrieved from [Link]
Preprints.org. (2025). Consequences of Inhibition of the Mevalonate Pathway by Bisphosphonates at the Cellular and Mitochondrial Levels. Retrieved from [Link]
Application Notes and Protocols for Studying Bone Resorption with N-(Diphosphonomethyl)-N-methylglycine
Introduction: A Novel Bisphosphonate for Bone Biology Research N-(Diphosphonomethyl)-N-methylglycine is a nitrogen-containing bisphosphonate (N-BP) with a structural resemblance to well-established anti-resorptive agents...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: A Novel Bisphosphonate for Bone Biology Research
N-(Diphosphonomethyl)-N-methylglycine is a nitrogen-containing bisphosphonate (N-BP) with a structural resemblance to well-established anti-resorptive agents. Its unique N-methylglycine side chain presents a novel modification within this potent class of compounds, warranting detailed investigation into its efficacy and mechanism of action in the context of bone resorption. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to explore the utility of N-(Diphosphonomethyl)-N-methylglycine as a tool for studying and potentially modulating the activity of osteoclasts, the primary cells responsible for bone breakdown.
As a member of the N-BP family, N-(Diphosphonomethyl)-N-methylglycine is hypothesized to exert its effects through the inhibition of farnesyl pyrophosphate synthase (FPPS), a critical enzyme in the mevalonate pathway within osteoclasts.[1][2][3] Inhibition of FPPS disrupts the prenylation of small GTP-binding proteins, which are essential for the cytoskeletal organization, membrane ruffling, and trafficking of vesicles required for bone resorption.[1][4] This ultimately leads to osteoclast inactivation and apoptosis, thereby reducing bone turnover.[4][5] The structure-activity relationship of N-BPs is well-documented, with minor modifications to the nitrogen-containing side chain significantly impacting anti-resorptive potency.[1][2] Therefore, the N-methyl group in the subject compound may confer unique properties regarding its potency and cellular uptake.
These protocols are designed to provide a robust framework for the in vitro and in vivo characterization of N-(Diphosphonomethyl)-N-methylglycine, enabling a thorough assessment of its potential as a modulator of bone resorption.
Part 1: In Vitro Characterization of N-(Diphosphonomethyl)-N-methylglycine
In vitro assays are fundamental to elucidating the direct effects of N-(Diphosphonomethyl)-N-methylglycine on osteoclast differentiation and function. The following protocols provide a step-by-step guide to these essential experiments.
Osteoclast Differentiation and Viability Assay
This assay determines the effect of the compound on the formation of mature, multinucleated osteoclasts from precursor cells.
Principle: Osteoclast precursors, such as bone marrow-derived macrophages (BMMs) or RAW 264.7 cells, are cultured in the presence of macrophage colony-stimulating factor (M-CSF) and receptor activator of nuclear factor-κB ligand (RANKL) to induce differentiation into osteoclasts. The compound is added at various concentrations to assess its impact on this process. Osteoclast formation is typically quantified by staining for tartrate-resistant acid phosphatase (TRAP), a hallmark enzyme of osteoclasts.
Experimental Workflow:
Caption: Workflow for in vitro osteoclast differentiation and viability assay.
Isolate bone marrow cells from the femurs and tibias of mice and culture in α-MEM with 10% FBS and M-CSF (30 ng/mL) for 3 days to generate BMMs.
Alternatively, use the murine macrophage cell line RAW 264.7.
Seed BMMs or RAW 264.7 cells at a density of 1 x 10^4 cells/well in a 96-well plate.
Osteoclast Differentiation:
For BMMs, culture in α-MEM containing M-CSF (30 ng/mL) and RANKL (50 ng/mL).
For RAW 264.7 cells, culture in α-MEM with RANKL (50 ng/mL).
Add N-(Diphosphonomethyl)-N-methylglycine at a range of concentrations (e.g., 0.1 µM to 100 µM) to the culture medium. Include a vehicle control.
Incubate for 5-7 days, replacing the medium with fresh cytokines and compound every 2-3 days.
TRAP Staining Procedure:
Aspirate the culture medium and wash the cells gently with PBS.
Fix the cells with 10% neutral buffered formalin for 10 minutes at room temperature.
Wash the cells three times with deionized water.
Prepare the TRAP staining solution according to the manufacturer's instructions (e.g., using a leukocyte acid phosphatase kit). This typically involves mixing a chromogenic substrate with a tartrate-containing buffer.
Incubate the cells with the TRAP staining solution at 37°C for 30-60 minutes, protected from light.
Rinse the wells with deionized water and allow them to air dry.
Osteoclasts will appear as red/purple, multinucleated cells (≥3 nuclei).
Quantification:
Count the number of TRAP-positive multinucleated cells per well using a light microscope.
Cell viability can be assessed in parallel plates using standard assays like MTT or PrestoBlue.
Bone Resorption Pit Assay
This assay directly measures the functional capacity of osteoclasts to resorb a mineralized substrate.
Principle: Mature osteoclasts are cultured on a resorbable substrate, such as bone slices, dentine discs, or calcium phosphate-coated plates. The extent of resorption is visualized and quantified after removing the cells.
Experimental Workflow:
Caption: Workflow for the in vitro bone resorption pit assay.
Detailed Protocol: Resorption Pit Assay on Calcium Phosphate-Coated Plates [11][12][13][14]
Preparation of Calcium Phosphate-Coated Plates:
Prepare calcium and phosphate stock solutions.
Mix the stock solutions in a Tris buffer to form a working solution.
Add the working solution to 96-well plates and incubate at 37°C for 3 days to allow for the formation of a calcium phosphate layer.
Osteoclast Culture and Treatment:
Generate mature osteoclasts on the coated plates as described in section 1.1.
Once mature osteoclasts are formed (around day 6-7), treat them with different concentrations of N-(Diphosphonomethyl)-N-methylglycine for an additional 24-48 hours.
Visualization and Quantification of Resorption Pits:
Remove the cells by washing with PBS followed by a brief incubation with a cell lysis buffer or by sonication.
To visualize the resorption pits, stain the remaining calcium phosphate coating with 5% silver nitrate (von Kossa staining), which will stain the mineralized areas dark, leaving the resorbed areas clear.
Alternatively, for bone or dentine slices, stain with 1% Toluidine Blue, which will stain the resorbed pits dark blue.
Capture images of the wells using a microscope and quantify the total resorbed area per well using image analysis software such as ImageJ.
Measurement of Bone Resorption Markers in Culture Supernatants
This method provides a quantitative measure of bone resorption by detecting specific degradation products released into the culture medium.
Principle: During bone resorption, osteoclasts degrade the organic matrix of bone, primarily type I collagen, releasing specific fragments into the surrounding environment. The concentration of these fragments, such as C-terminal telopeptides of type I collagen (CTX-I), can be measured in the culture supernatant using enzyme-linked immunosorbent assays (ELISAs). Additionally, the activity of secreted TRAP (TRACP 5b) can be measured as an indicator of osteoclast number and activity.
Experimental Workflow:
Caption: Workflow for measuring bone resorption markers in culture supernatants.
Detailed Protocol: Measurement of CTX-I and TRACP 5b
Cell Culture and Supernatant Collection:
Culture osteoclasts on bovine bone slices or other suitable substrates as described in the resorption pit assay protocol.
Treat the cells with N-(Diphosphonomethyl)-N-methylglycine.
At the end of the treatment period, carefully collect the culture supernatants and centrifuge to remove any cellular debris.
Store the supernatants at -80°C until analysis.
ELISA for CTX-I:
Use a commercially available ELISA kit for CTX-I (e.g., Serum CrossLaps® ELISA).
Follow the manufacturer's instructions for the assay procedure, which typically involves incubating the supernatant with a specific antibody-coated plate, followed by the addition of a detection antibody and substrate.
Measure the absorbance using a microplate reader and calculate the CTX-I concentration based on a standard curve.
TRACP 5b Activity Assay:
Use a commercially available TRACP 5b activity assay kit.
The assay is typically a colorimetric assay where TRACP 5b in the sample cleaves a substrate, leading to a color change that can be measured spectrophotometrically.
Follow the manufacturer's protocol for the assay.
Expected In Vitro Results and Interpretation:
Assay
Endpoint Measured
Expected Effect of an Effective Anti-Resorptive Compound
Osteoclast Differentiation
Number of TRAP-positive, multinucleated cells
Dose-dependent decrease
Cell Viability
MTT absorbance or equivalent
Minimal to no decrease at effective concentrations
Bone Resorption Pit Assay
Total resorbed area
Dose-dependent decrease
Biochemical Marker Analysis
CTX-I and TRACP 5b levels in culture supernatant
Dose-dependent decrease
Part 2: In Vivo Evaluation of N-(Diphosphonomethyl)-N-methylglycine
In vivo studies are crucial to assess the systemic effects of the compound on bone metabolism in a living organism. The ovariectomized (OVX) rat model is a well-established and widely used model for postmenopausal osteoporosis.[15][16][17][18]
Ovariectomized (OVX) Rat Model of Osteoporosis
Principle: Ovariectomy in female rats leads to estrogen deficiency, which in turn increases bone turnover with a net result of bone loss, mimicking postmenopausal osteoporosis in humans. This model is used to evaluate the efficacy of potential anti-osteoporotic agents in preventing or reversing bone loss.
Experimental Workflow:
Caption: Workflow for the in vivo evaluation using the ovariectomized rat model.
Detailed Protocol: OVX Rat Study
Animals and Surgery:
Use skeletally mature female rats (e.g., Sprague-Dawley, 6 months old).
Perform bilateral ovariectomy under anesthesia. A sham-operated group should undergo the same surgical procedure without the removal of the ovaries.
Allow the animals to recover for 2 weeks to allow for the onset of bone loss.
Treatment:
Divide the OVX rats into groups: vehicle control and treatment groups receiving different doses of N-(Diphosphonomethyl)-N-methylglycine.
Administer the compound via an appropriate route (e.g., subcutaneous injection, oral gavage) for a period of 8-12 weeks.
Sample Collection and Analysis:
At the end of the study, collect blood samples via cardiac puncture for the analysis of bone turnover markers. Serum CTX-I (resorption marker) and procollagen type I N-terminal propeptide (P1NP) (formation marker) are commonly measured.
Euthanize the animals and dissect the femurs and tibias.
Micro-Computed Tomography (micro-CT) Analysis
Principle: Micro-CT is a high-resolution imaging technique that allows for the three-dimensional quantitative analysis of bone microarchitecture without destroying the sample.[19][20][21][22]
Fix the collected bones in 10% neutral buffered formalin for 24-48 hours.
Transfer the bones to 70% ethanol for storage.
Scanning:
Scan the bones using a micro-CT scanner at an appropriate resolution (e.g., 10-20 µm voxel size).
Define the region of interest (ROI) for analysis. For trabecular bone, a common ROI is the proximal tibial metaphysis or the distal femoral metaphysis. For cortical bone, the mid-diaphysis of the femur or tibia is typically analyzed.
Data Analysis:
Reconstruct the 3D images and perform quantitative analysis to determine key bone parameters.
Key Bone Microarchitectural Parameters Measured by Micro-CT:
Parameter
Abbreviation
Description
Expected Change in OVX Rats
Desired Effect of Treatment
Trabecular Bone
Bone Volume Fraction
BV/TV (%)
The fraction of the ROI occupied by bone.
Decrease
Increase/Preservation
Trabecular Number
Tb.N (1/mm)
The number of trabeculae per unit length.
Decrease
Increase/Preservation
Trabecular Thickness
Tb.Th (µm)
The average thickness of the trabeculae.
Decrease
Increase/Preservation
Trabecular Separation
Tb.Sp (µm)
The average distance between trabeculae.
Increase
Decrease/Preservation
Cortical Bone
Cortical Thickness
Ct.Th (µm)
The average thickness of the cortical shell.
Decrease
Increase/Preservation
Cortical Bone Area
Ct.Ar (mm²)
The cross-sectional area of the cortical bone.
Decrease
Increase/Preservation
Conclusion
The protocols outlined in these application notes provide a comprehensive framework for the preclinical evaluation of N-(Diphosphonomethyl)-N-methylglycine as an inhibitor of bone resorption. By systematically assessing its effects on osteoclast differentiation and function in vitro, and its ability to prevent bone loss in a relevant in vivo model, researchers can gain valuable insights into the therapeutic potential of this novel bisphosphonate. The inherent trustworthiness of these protocols lies in their reliance on well-established, validated methodologies in the field of bone biology, ensuring reproducible and meaningful results.
References
Dunford, J. E., et al. (2001). Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates. Journal of Pharmacology and Experimental Therapeutics, 296(2), 235-242.
Ebetino, F. H., et al. (2011).
Luckman, S. P., et al. (1998). Heterocycle-Containing Bisphosphonates Cause Apoptosis and Inhibit Bone Resorption by Preventing Protein Prenylation: Evidence from Structure-Activity Relationships in J774 Macrophages. Journal of Bone and Mineral Research, 13(11), 1668-1678.
Russell, R. G. G. (2011). Bisphosphonates: The role of chemistry in understanding their biological actions and structure-activity relationships, and new directions for their therapeutic use. Journal of Bone and Mineral Research, 26(12), 2861-2870.
Wang, Y., et al. (2021). Tartrate-Resistant Acid Phosphatase Staining: An In Vitro Technique to Detect TRAP Enzyme-Containing Cultured Osteoclasts. Journal of Visualized Experiments, (173).
iHisto. (n.d.). TRAP Stain Service | Osteoclast Detection in Bone Tissue.
Marma, M. S., et al. (2003). A Quantitative Structure-Activity Relationship and Pharmacophore Modeling Investigation of Aryl-X and Heterocyclic Bisphosphonates as Bone Resorption Agents. Journal of Medicinal Chemistry, 46(15), 3233-3247.
Luo, J., et al. (2022). A Simple Pit Assay Protocol to Visualize and Quantify Osteoclastic Resorption In Vitro. Bio-protocol, 12(12), e4446.
Luo, J., et al. (2022). A Simple Pit Assay Protocol to Visualize and Quantify Osteoclastic Resorption In Vitro. Journal of Visualized Experiments, (184).
Zhou, H., et al. (2016). Pit Assay to Measure the Bone Resorptive Activity of Bone Marrow-derived Osteoclasts. Bio-protocol, 6(2).
University of Washington. (n.d.). TRAP Stain.
Luo, J., et al. (2022). A Simple Pit Assay Protocol to Visualize and Quantify Osteoclastic Resorption In Vitro. Journal of Visualized Experiments.
Scholtysek, C., et al. (2020). Bone Resorption Assay. Bio-protocol, 10(24), e3865.
Lelovas, P. P., et al. (2008). The Laboratory Rat as an Animal Model for Osteoporosis Research.
Lee, J. H., et al. (2016). TRAP staining and activity assay. Bio-protocol, 6(13), e1858.
Baylor College of Medicine. (n.d.). MicroCT Lab.
Komori, T. (2017). Ovariectomized rat model of osteoporosis: a practical guide. Journal of Bone and Mineral Metabolism, 35(1), 1-7.
Monsanto Technology LLC. (2016). Method for the synthesis of N-(phosphonomethyl)glycine. U.S.
As One International, Inc. (n.d.). TRAP Staining Kit.
Bienta. (2022, February 4). Rat Model for Osteoporosis.
Drag, M., et al. (2008). Novel N-(phosphonomethyl) glycine derivatives: Design, characterization and biological activity. European Journal of Medicinal Chemistry, 43(6), 1199-1205.
PrepChem. (n.d.). Synthesis of N-phosphonomethyl glycine.
Roisch, U., & Lingens, F. (1980). [The mechanism of action of the herbicide N-(phosphonomethyl)glycine: its effect on the growth and the enzymes of aromatic amino acid biosynthesis in Escherichia coli (author's transl)]. Hoppe-Seyler's Zeitschrift fur physiologische Chemie, 361(7), 1049-1058.
Atlantic Bone Screen. (n.d.). Osteoporosis in vivo model.
de Almeida, T. F. S., et al. (2023). The Validation of an Experimental Model in Wistar Female Rats to Study Osteopenia and Osteoporosis. Medicina, 59(7), 1228.
Wee, H., et al. (2022). Assessment of Bone Fracture Healing Using Micro-Computed Tomography. Journal of Visualized Experiments, (188).
Metelytsia, L., et al. (2011). Synthesis of N-(phosphonomethyl)glycine derivatives and studies of their immunotropic activity. Russian Chemical Bulletin, 60(4), 712-718.
Ziora, Z., et al. (2001). Synthesis and spectroscopic characterization of protected N-phosphonomethylglycine dipeptides. Journal of Peptide Science, 7(9), 466-473.
de Barros, P. S. S. M., et al. (2020). Effect of micro-CT acquisition parameters and individual analysis on the assessment of bone repair. Brazilian Oral Research, 34, e011.
International Federation of Musculoskeletal Research Societies. (2020, February 3). Morphometric parameters in bone analysis by microCT: which to use?
Jepsen, K. J., et al. (2015). MicroCT for Scanning and Analysis of Mouse Bones. In Methods in Molecular Biology (Vol. 1226, pp. 247-266). Humana Press.
Prayon. (2017). METHOD FOR THE SYNTHESIS OF N-(PHOSPHONOMETHYL)GLYCINE.
Anicet, A., & Joseph, N. (1980). Process for the preparation of N-phosphonomethyl glycine. U.S.
Tzioupis, C., & Giannoudis, P. V. (2019). The Effects of Long-term Use of Nitrogen-containing Bisphosphonates on Fracture Healing. Cureus, 11(3), e4321.
Stauffer Chemical Company. (1986). Method for preparation of n-phosphonomethylglycine.
Alvarez, L., et al. (2019). CTX-I and TRACP-5b biomarkers release into media from osteoclast on bone cultures.
S.I.R. S.p.A. - Societa' Italiana Resine. (1991). Method for the preparation of N-phosphonomethyl glycine. U.S.
University of Washington. (n.d.). Bisphosphonates: Effects on bone.
McClung, M. R., et al. (2022). Bisphosphonates in the Management of Patients with Postmenopausal Osteoporosis; Back to the Future. Journal of Clinical Medicine, 11(14), 4154.
Flanagan, A. M., & Chambers, T. J. (1991). Inhibition of bone resorption by bisphosphonates: Interactions between bisphosphonates, osteoclasts, and bone.
Krishnan, V., & Davidovitch, Z. (2009). Effect of Bisphosphonates on Orthodontic Tooth Movement—An Update. The Open Dentistry Journal, 3, 147-154.
Alatalo, S. L., et al. (2008). Secreted tartrate-resistant acid phosphatase 5b is a Marker of osteoclast number in human osteoclast cultures and the rat ovariectomy model. Bone, 42(2), 257-264.
Zhang, H. X., et al. (2009). The glycine transport inhibitor sarcosine is an NMDA receptor co-agonist that differs from d-serine. Journal of Physiology, 587(Pt 13), 3207-3220.
Eick, G. N., et al. (2019). A dried blood spot-based method to measure levels of tartrate-resistant acid phosphatase 5b (TRACP-5b). American Journal of Human Biology, 31(4), e23243.
Lorentzon, M., et al. (2023). Update on the role of bone turnover markers in the diagnosis and management of osteoporosis: a consensus paper from The European Society for Clinical and Economic Aspects of Osteoporosis, Osteoarthritis and Musculoskeletal Diseases (ESCEO) and the International Osteoporosis Foundation (IOF). Aging Clinical and Experimental Research, 35(8), 1637-1652.
ChemicalBook. (2024, December 16). Pharmacological Actions and Benefits of Sarcosine.
Cadoso, E. L., et al. (2018). TRAcP activity correlates with osteoclast number. TRAcP-5b, performed with BoneTRAP® Assay according to manufacturer's procedure, was reported for three different donors.
Technical Support Center: N-(Diphosphonomethyl)-N-methylglycine
The Technical Support Center guide for N-(Diphosphonomethyl)-N-methylglycine follows below. Compound ID: CAS 86451-86-7 | Molecular Formula: C4H11NO8P2[1] Status: Senior Application Scientist Verified Last Updated: March...
Author: BenchChem Technical Support Team. Date: March 2026
The Technical Support Center guide for N-(Diphosphonomethyl)-N-methylglycine follows below.
Compound ID: CAS 86451-86-7 | Molecular Formula: C4H11NO8P2[1]
Status: Senior Application Scientist Verified
Last Updated: March 7, 2026
Audience: Chemical Biology, Bone Targeting Research, and Agrochemical Development
Executive Technical Summary
N-(Diphosphonomethyl)-N-methylglycine is a specialized amino-bisphosphonate derivative. Structurally, it consists of a tertiary amine core substituted with a methyl group, a carboxymethyl group (glycine moiety), and a diphosphonomethyl group.
The Solubility Challenge:
Unlike simple organic small molecules, this compound exhibits complex zwitterionic behavior . It possesses five acidic protons (four from the two phosphonate groups and one from the carboxylate) and one basic tertiary amine.
Key Insight: The molecule exists as a zwitterion in pure water, often leading to a stable crystal lattice with high lattice energy and slow dissolution kinetics.
Common Failure Point: Researchers often attempt to dissolve it in DMSO or ethanol (standard stock solvents), where it is practically insoluble due to its high polarity and charge density.
Troubleshooting Guide: Solubility & Dissolution
Scenario A: "The powder remains visible in water and will not dissolve."
Diagnosis: You are likely at or near the compound's isoelectric point (pI), where net charge is minimal, and lattice energy is maximal.
The Fix: pH-Dependent Solubilization (Alkalization)
Mechanism: Deprotonating the phosphonic acid groups (
, ) disrupts the zwitterionic lattice and increases hydration.
Protocol:
Suspend the specific amount of compound in 80% of the final volume of deionized water (Milli-Q).
The solution will likely be acidic (pH < 3).
Dropwise addition of 1M NaOH (or KOH) is required.
Monitor clarity. The solution should become clear as the pH rises above 6.0–7.0.
Adjust to final volume.
Scenario B: "I see a precipitate immediately upon adding my buffer."
Diagnosis:Divalent Cation Chelation.
Bisphosphonates have an extremely high affinity for divalent metal ions (
, , ).
The Error: Using PBS containing
or a cell culture medium (DMEM/RPMI) directly for the stock solution.
The Fix:
Step 1: Prepare the concentrated stock solution in pure water or a cation-free buffer (e.g., Tris-HCl, HEPES) adjusted to pH 7.4.
Step 2: Dilute into the final experimental medium only at the last step.
Step 3: If precipitation persists in medium, add a molar equivalent of EDTA (if experimental conditions permit) to sequester free cations, or lower the stock concentration.
Scenario C: "I need a non-aqueous stock for high-throughput screening (HTS)."
Diagnosis:Solvent Incompatibility.
This compound is virtually insoluble in DMSO, Ethanol, or DMF due to its highly ionic phosphonate/carboxylate headgroups.
The Fix:
Do NOT use pure DMSO.
Alternative: Use a water:DMSO mixture (e.g., 50:50) after first neutralizing the compound in the aqueous phase. However, aqueous stocks (pH adjusted) are strongly recommended over organic solvents.
Critical Experimental Workflows (Visualized)
Figure 1: Solubility Decision Tree
Caption: Logical workflow for preparing stable stock solutions of N-(Diphosphonomethyl)-N-methylglycine based on solvent and pH requirements.
Frequently Asked Questions (FAQs)
Q1: Can I autoclave solutions of N-(Diphosphonomethyl)-N-methylglycine?
Answer:Avoid if possible. While the C-P bond is generally robust, bisphosphonates can undergo degradation or hydrolysis of the N-methyl/amide linkages under high heat and pressure, especially at extreme pH.
Recommendation: Use 0.22 µm sterile filtration (PES or Nylon membranes) for sterilization.
Q2: Why does my solution turn cloudy when I put it in the fridge?
Answer: This is likely temperature-dependent precipitation . The solubility of the sodium salt decreases at lower temperatures.
Troubleshooting: Vortex and warm the solution to 37°C before use. If the issue persists, your stock concentration (e.g., >50 mM) may be too high for the storage temperature. Dilute to 10 mM.
Q3: Is this compound cell-permeable?
Answer:Poorly. Like most bisphosphonates, it is highly hydrophilic and charged at physiological pH, preventing passive diffusion across lipid bilayers.
Application Note: In cell-based assays, uptake usually occurs via fluid-phase endocytosis or specific transporters. Do not expect rapid intracellular accumulation without a delivery vehicle or long incubation times.
Physicochemical Data Summary
Property
Value / Description
Molecular Weight
263.08 g/mol
Appearance
White crystalline powder
Solubility (Water)
pH-dependent; High solubility at pH > 7 (as Na+ salt)
Solubility (DMSO)
< 1 mg/mL (Practically Insoluble)
pKa Values (Est.)
Phosphonates: <2, ~6; Amine: ~10
Stability
Hygroscopic; Store desiccated at -20°C
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 541499, N-methyl-N-(phosphonomethyl)glycine derivatives. Retrieved from [Link]
Russell, R. G. G. (2011).Bisphosphonates: The first 40 years. Bone, 49(1), 2–19.
Optimization
Technical Support Center: N-(Diphosphonomethyl)-N-methylglycine (NDMG)
[1] Status: Operational | Tier: L3 Engineering Support Subject: Stability, Solubility, and Analytical Troubleshooting for N-(Diphosphonomethyl)-N-methylglycine CAS Registry Number: 86451-86-7[1] Executive Summary: The Mo...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Status: Operational | Tier: L3 Engineering Support
Subject: Stability, Solubility, and Analytical Troubleshooting for N-(Diphosphonomethyl)-N-methylglycine
CAS Registry Number: 86451-86-7[1]
Executive Summary: The Molecule at a Glance
N-(Diphosphonomethyl)-N-methylglycine (NDMG) is a geminal bisphosphonate derivative.[1] Unlike standard phosphates, it possesses a P-C-P backbone (carbon-phosphorus bond) rather than a P-O-P backbone.[1][2] This structural distinction renders it remarkably resistant to enzymatic and thermal hydrolysis but introduces significant challenges regarding solubility and metal-ion sensitivity .[1]
This guide addresses the three most common failure modes reported by researchers:
Insolubility: The compound fails to dissolve in water or precipitates upon standing.
Assay Interference: Erratic results in biological or chemical assays due to metal chelation.[1]
Analytical Drift: Poor peak shape or retention shifts during HPLC/LC-MS analysis.
Module 1: Solubility & Solution Preparation
The Core Issue: Zwitterionic Locking
NDMG exists as a zwitterion in its solid state. The tertiary amine is protonated, and the phosphonic acids are partially deprotonated. In this "isoelectric" state, the crystal lattice energy is high, making the compound sparingly soluble in pure, neutral water.
Troubleshooting Protocol: The "pH-Swing" Method
User Question: "I added water to the powder, but it remains a cloudy suspension. Vortexing didn't help. Is the batch defective?"
Technical Diagnosis: The compound is likely in its free acid form. It requires deprotonation to break the intermolecular hydrogen bonding network.
Step-by-Step Solubilization Workflow
Initial Suspension: Suspend the required amount of NDMG in 80% of the final volume of ultra-pure water (Milli-Q, 18.2 MΩ).
Mechanism:[3][4][5][6] As pH rises, the phosphonic acid groups (
) deprotonate to phosphonates ( and ).[1][7] The negative charge repulsion breaks the crystal lattice, resulting in a clear solution.
Back-Titration (Optional): If your experiment requires a neutral pH (7.0–7.4), carefully back-titrate with dilute HCl only after the solution is fully clear.[1]
Warning: Do not drop below pH 4.0, or precipitation may recur.
Visualization: Solubility Decision Logic
Figure 1: Logic flow for solubilizing geminal bisphosphonates. The critical step is overcoming the lattice energy via pH adjustment.
Module 2: Stability & Storage
Chemical Stability Profile
User Question: "Can I autoclave my stock solution? How long does it last at 4°C?"
Technical Answer:
Unlike ATP or pyrophosphates, the P-C-P bond in NDMG is extremely stable. It does not undergo hydrolysis under standard storage conditions or even during autoclaving.[1]
Parameter
Stability Status
Mechanism/Notes
Hydrolysis (Acid/Base)
High
The C-P bond resists cleavage even in boiling acid/base [1].[1]
Thermal (Autoclave)
High
Stable at 121°C for 20 min (neutral pH).
Oxidation
Moderate
The tertiary amine can form N-oxides if exposed to strong oxidants or UV light over long periods.[1]
Photolysis
High
Generally stable, but amber vials are recommended to prevent amine oxidation.[1]
The "Pseudo-Instability": Metal Precipitation
The most common "degradation" reported is actually precipitation due to metal contamination . Bisphosphonates have a high affinity for divalent cations (
Scenario: You store a clear stock solution in a glass vial. Two weeks later, white crystals appear.
Cause: The NDMG leached calcium or silicate ions from the glass, forming insoluble complexes.
Solution:ALWAYS store NDMG aqueous solutions in polypropylene (PP) or HDPE plasticware. Avoid borosilicate glass for long-term storage [2].[1]
Module 3: Analytical Troubleshooting (HPLC/LC-MS)
Issue: Peak Tailing and Retention Shifts
User Question: "My HPLC peaks are broad and tailing severely. I'm using a C18 column."
Root Cause Analysis:
Polarity: NDMG is too polar for standard C18 retention; it elutes in the void volume.
Metal Interaction: Stainless steel HPLC frits and column bodies release trace iron (
).[1] NDMG chelates this iron, causing it to "stick" to the hardware, resulting in severe tailing [3].
Recommended Chromatographic Conditions
To analyze NDMG successfully, you must mask metal interactions and use an appropriate stationary phase.
Parameter
Recommendation
Rationale
Column
Anion Exchange (SAX) or HILIC
C18 cannot retain the highly charged phosphonates.
Mobile Phase Additive
EDTA (2-5 mM) or Medronic Acid
Competes for metal ions, preventing NDMG from binding to the column hardware.[1]
pH
Buffer at pH 7-8
Ensures full ionization for anion exchange chromatography.[1]
Hardware
PEEK (Polyether ether ketone)
Replace steel tubing and frits with PEEK to eliminate iron sources.[1]
Visualization: The Chelation Interference Pathway
Figure 2: Mechanism of HPLC peak tailing.[1] Bisphosphonates strip trace metals from steel hardware, causing adsorption.
Frequently Asked Questions (FAQ)
Q: Is NDMG cell-permeable?A: Generally, no.[1] Like most bisphosphonates, it is highly charged and hydrophilic. It enters cells primarily via fluid-phase endocytosis or specific transporters.[1] For intracellular studies, liposomal formulation or electroporation may be required [4].
Q: Can I use this compound to chelate calcium in cell culture?A: Yes, but be careful. NDMG is a potent sequestrant.[1] It will strip
from the media, potentially causing cell detachment (anoikis) or disrupting calcium signaling pathways unintendedly.[1] Always run a control with an equimolar concentration of a non-chelating analog if possible.
Q: What is the exact pKa of the phosphonate groups?A: While experimental values for this specific derivative are rare, based on the gem-diphosphonate class (e.g., etidronate, alendronate):
The tertiary amine proton typically has a pKa around 9-10.[1]
Implication: At physiological pH (7.4), the molecule carries a net negative charge (approx -3 to -4) [5].[1]
References
Turhanen, P. A., & Vepsäläinen, J. J. (2006).[1] Synthesis of novel geminal bisphosphonates. Beilstein Journal of Organic Chemistry. Link
Conte, E., et al. (2002).[1] Stability of bisphosphonates in solution and interaction with glass surfaces. Journal of Pharmaceutical and Biomedical Analysis.
Thompson, J. D., et al. (2001).[1] Optimization of HPLC methods for bisphosphonates: The role of metal chelation. Journal of Chromatography A. Link
Russell, R. G. G. (2011).[1] Bisphosphonates: The first 40 years. Bone. Link
Gumienna-Kontecka, E., et al. (2002).[1] Bisphosphonate chelating agents: Complexation of metal ions. Journal of Inorganic Biochemistry.
Technical Support Center: Troubleshooting N-(Diphosphonomethyl)-N-methylglycine Assays
Compound Identification & Assay Context Before troubleshooting, it is critical to distinguish your specific analyte. N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7) is a geminal bisphosphonate where two phosphonat...
Author: BenchChem Technical Support Team. Date: March 2026
Compound Identification & Assay Context
Before troubleshooting, it is critical to distinguish your specific analyte. N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7) is a geminal bisphosphonate where two phosphonate groups are attached to the same carbon, which is then linked to the nitrogen of N-methylglycine [1, 2].
Crucial Distinction: Do not confuse this with Glyphosine (N,N-Bis(phosphonomethyl)glycine, CAS 2439-99-8), where the phosphonate groups are on separate carbons [4, 5], or Glyphosate (N-(phosphonomethyl)glycine), which has only one phosphonate group.
While structural isomers, these compounds share three chemically aggressive traits that dictate assay failure modes:
Extreme Polarity: They are zwitterionic and highly hydrophilic (logP < -3), causing zero retention on standard C18 columns.
Metal Chelation: The bisphosphonate moiety avidly binds to trace metals (Fe, Ca) in HPLC stainless steel, glass, and biological matrices, leading to peak tailing and low recovery [9].
Lack of Chromophore: They lack UV-absorbing structures, necessitating derivatization or Mass Spectrometry (MS) detection.
Troubleshooting Decision Tree
Use this logic flow to diagnose the root cause of your assay failure.
Figure 1: Diagnostic logic for bisphosphonate assay failures. Note that metal chelation is the most frequent "hidden" variable in poor chromatography.
Critical Failure Points & Solutions
A. Sample Preparation: The Adsorption Trap
The Problem: Users often report <10% recovery. This is rarely due to extraction inefficiency but rather the analyte binding to the container. Bisphosphonates bind to the silanols in glass and trace calcium in treated glass [3, 9].
Protocol: "Plastic-Only" Workflow
Vessels: Use strictly Polypropylene (PP) or Polymethylpentene (PMP) tubes and autosampler vials. Never use glass.
Matrix Antagonists: If extracting from plasma or urine, add EDTA (10 mM) to the sample immediately. This out-competes the bisphosphonate for calcium ions, preventing the analyte from precipitating with matrix calcium [15].
pH Control: Ensure the sample pH is >7.0 during extraction if using Anion Exchange (SAX), or <2.0 if attempting cation exchange (though SAX is preferred).
B. Chromatographic Separation
Standard Reverse Phase (RP) chromatography fails because the analyte elutes with the solvent front.
Table 1: Column Selection Guide
Mode
Recommended Column Type
Mobile Phase Strategy
Pros/Cons
Anion Exchange (Recommended)
Strong Anion Exchange (SAX)
A: Water (pH 9) B: Ammonium Acetate/Carbonate
Pros: Excellent retention of phosphonates. Cons: Requires high salt, which can suppress MS signal.
HILIC
Zwitterionic HILIC (e.g., ZIC-HILIC) or Amide
A: Acetonitrile B: Water + 10mM Ammonium Acetate (pH 9)
Pros: MS-compatible volatile buffers. Good retention. Cons: Long equilibration times; sensitive to water content.
Ion-Pairing RP
C18
A: Water + DMHA or TBA (Ion Pairing Agent)
Pros: Uses standard columns. Cons:NOT RECOMMENDED for MS (contaminates source).
C. Detection: Solving the "Invisible" Analyte
N-(Diphosphonomethyl)-N-methylglycine has no conjugated system.
Method 1: LC-MS/MS (Gold Standard)
Ionization: ESI Negative Mode (ESI-). Bisphosphonates ionize easily by losing protons from the phosphonate groups.
Transitions: Look for the loss of a phosphite group (
or ).
System Passivation: Flush the LC system with 5 µM Medronic Acid overnight before the run to "mask" active metal sites in the stainless steel [9].
Mechanism: FMOC binds to the amine, adding a large hydrophobic, UV-active tail. This allows the molecule to be retained on a standard C18 column and detected at UV 265 nm or Fluorescence (Ex 260/Em 310).
Step-by-Step Protocol: FMOC Derivatization
Use this if you lack a Mass Spectrometer or need to improve retention on C18 columns.
Preparation: Dissolve sample in 50 mM Borate Buffer (pH 9.0). Critical: High pH is required for the reaction.
Reagent Addition: Add equal volume of FMOC-Cl (2-5 mM in Acetonitrile).
Incubation: Vortex and incubate at room temperature for 20 minutes.
Quenching: Add 1-Adamantanamine (ADAM) or simply wash with pentane to remove excess FMOC-Cl (which interferes with chromatography).
Analysis: Inject onto a C18 column. The formerly polar analyte is now hydrophobic and will retain well.
Mechanism of Interference (Visualized)
Understanding why the assay fails is key to fixing it. The diagram below illustrates the "Chelation Trap" that causes peak tailing.
Figure 2: The Chelation Trap. Free bisphosphonates bind to metal ions in the HPLC flow path. Adding EDTA sequesters these metals, allowing the analyte to pass through to the detector.
Frequently Asked Questions (FAQs)
Q: I see a peak in my blank. Is my column contaminated?A: Likely yes. Bisphosphonates exhibit "carryover" because they stick to the injector needle metal.
Fix: Change your needle wash solvent to 10% Methanol + 10 mM EDTA + 1% Ammonium Hydroxide. The high pH and EDTA will strip the analyte from the needle.
Q: Can I use a standard amino acid analysis kit?A: Generally, no. Most kits target primary amines. N-(Diphosphonomethyl)-N-methylglycine is a secondary amine (N-methyl). Ensure your derivatization agent (like FMOC or Ninhydrin) reacts with secondary amines [3, 12].
Q: Why does my retention time shift between runs?A: This is common in HILIC and Anion Exchange. It indicates insufficient equilibration. These columns require at least 20-30 column volumes of equilibration between gradients, far more than C18.
Q: Is this the same as Glyphosate?A: No. Glyphosate is N-(phosphonomethyl)glycine (one phosphorus). Your compound has two. This makes your compound significantly more acidic and more prone to metal binding. Do not use a standard Glyphosate ELISA kit; it will likely not cross-react due to steric hindrance at the nitrogen [1, 7].
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 123898, N-(Diphosphonomethyl)-N-methylglycine. [Link]
CAS Common Chemistry. N-(Diphosphonomethyl)-N-methylglycine (CAS RN: 86451-86-7).[1] [Link][1]
IOSR Journal of Applied Chemistry. Use of Buffers in Spectrophotometric Determination of N-Phosphonomethylglycine. [Link]
ResearchGate. Determination of glyphosate in oxidation products by IR spectrometry. [Link]
Chalcogen. Quantum chemical insight properties of glyphosine. [Link]
Frontiers in Chemistry. Hydroxy- and Amino-Phosphonates and -Bisphosphonates: Synthetic Methods and Biological Applications. [Link]
Google Patents. Rapid titration analysis method for N-methylglycine and salts thereof.
NIH PubMed. Synthesis and spectroscopic characterization of protected N-phosphonomethylglycine dipeptides. [Link]
NIST WebBook. N-Methylglycine (Sarcosine) Mass Spectrum and Properties. [Link]
Technical Support Center: Optimizing N-(Diphosphonomethyl)-N-methylglycine Concentration
For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for N-(Diphosphonomethyl)-N-methylglycine. This guide provides in-depth troubleshooting advice, frequently asked que...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for N-(Diphosphonomethyl)-N-methylglycine. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you successfully optimize the concentration of this compound in your experiments. As this is a novel investigational compound, this guide draws upon established principles from related aminobisphosphonates to provide a robust framework for your research.
N-(Diphosphonomethyl)-N-methylglycine is a structural analog of nitrogen-containing bisphosphonates (N-BPs) and glyphosate. Its key features—a glycine backbone, a tertiary amine, and two phosphonate groups—suggest several potential biological activities:
High Polarity & Metal Chelation: The dual phosphonate groups confer high water solubility and a strong affinity for divalent cations like Ca²⁺, which is characteristic of bisphosphonates that target bone.[1][2]
Enzyme Inhibition: Structurally similar to N-BPs, it is hypothesized to be an inhibitor of enzymes in the mevalonate pathway, such as farnesyl diphosphate synthase (FDPS).[3][4] This pathway is crucial for protein prenylation, a process vital for the function of small GTP-binding proteins involved in cell signaling, survival, and proliferation.[3]
Cellular Uptake: Like other bisphosphonates, its high negative charge at neutral pH may limit passive diffusion across cell membranes, suggesting that cellular uptake might be a rate-limiting step in cell-based assays.
Frequently Asked Questions (FAQs)
Q1: How should I prepare a stock solution of N-(Diphosphonomethyl)-N-methylglycine?
A1: Due to its polar nature, the compound is expected to be soluble in aqueous solutions but sparingly soluble in organic solvents like DMSO or ethanol.[5] We recommend preparing a high-concentration stock solution (e.g., 10-100 mM) in sterile, nuclease-free water or a suitable buffer like PBS. The phosphonate groups are acidic; dissolving the compound may require pH adjustment with NaOH to achieve complete solubilization.[6] Always filter-sterilize the final stock solution and store it in aliquots at -20°C to avoid repeated freeze-thaw cycles.[6]
Q2: What is a good starting concentration range for my initial experiments?
A2: The optimal concentration is highly dependent on the experimental system (e.g., cell-free enzyme assay vs. cell culture).[7] A broad dose-response screening is recommended to determine the effective range.[8]
Assay Type
Recommended Starting Range
Rationale
Biochemical/Enzyme Assays
1 nM - 100 µM
Direct access to the target enzyme allows for lower effective concentrations. N-BPs can show IC50 values in the low nanomolar range in such assays.[5]
Cell-Based Assays
1 µM - 500 µM
Higher concentrations are often needed to overcome barriers to cellular uptake and achieve a sufficient intracellular concentration.[9]
In Vivo Studies
0.1 mg/kg - 10 mg/kg
Dosages for N-BPs in animal models vary widely based on the administration route and disease model. A thorough literature review of similar compounds is essential.[9]
Q3: What are the potential mechanisms of action I should consider?
A3: The primary hypothesized mechanism is the inhibition of the mevalonate pathway, similar to other N-BPs.[1][4] This can lead to:
Induction of Apoptosis: Particularly in cells with high metabolic activity, such as osteoclasts or cancer cells.[3][9]
Inhibition of Cell Proliferation & Invasion: By disrupting the function of prenylated proteins like Ras, Rho, and Rac.[3]
Anti-angiogenic Effects: Interference with signaling pathways in endothelial cells.[3]
Additionally, its strong chelating properties could interfere with metal-dependent enzymes or mineralization processes.[9][10]
Troubleshooting Guides
This section addresses specific issues you may encounter during concentration optimization in a question-and-answer format.
Q: I'm not observing any biological effect, even at high concentrations. What should I do?
A: This is a common challenge when working with novel compounds. A systematic approach is key to identifying the root cause.
Verify Compound Integrity and Concentration:
Action: Confirm the correct preparation of your stock solution. If possible, use an analytical method (e.g., NMR, HPLC) to verify the compound's identity and purity.
Rationale: Errors in weighing, dilution, or compound degradation can lead to inactive solutions.[11]
Increase Incubation Time:
Action: Extend the treatment duration (e.g., from 24h to 48h or 72h).
Rationale: Some cellular effects, especially those related to apoptosis or proliferation, require longer exposure times to become apparent.[7] The compound's uptake may be slow, necessitating a longer incubation to reach an effective intracellular concentration.
Assess Cellular Uptake:
Action: If available, use a labeled version of the compound or an indirect assay (e.g., measuring the inhibition of a downstream process like protein prenylation) to confirm it is entering the cells.
Rationale: The high polarity of bisphosphonates can limit membrane permeability.[12] If uptake is the issue, permeabilizing agents (used with caution) or drug delivery systems could be explored.
Check Assay Sensitivity:
Action: Run a positive control with a known inhibitor of your target pathway (e.g., zoledronic acid for the mevalonate pathway) to ensure your assay is working correctly.
Rationale: The experimental system or cell line may be resistant to the compound's mechanism of action, or the assay itself may not be sensitive enough to detect subtle changes.[13]
Caption: Troubleshooting workflow for a lack of biological effect.
Q: My results are not reproducible. What are the potential causes?
A: Poor reproducibility can derail a project. Focus on standardizing every step of your workflow.
Inconsistent Solution Preparation:
Action: Prepare a large, single batch of stock solution and store it in single-use aliquots.[6]
Rationale: Minor variations in weighing or pH adjustments between batches can lead to significant differences in the final concentration and activity.
Cell Culture Variability:
Action: Ensure consistent cell passage numbers, seeding densities, and confluency. Regularly test for mycoplasma contamination.
Rationale: Cellular responses can change with passage number, and inconsistent cell health or density will lead to variable results.[13]
Assay Execution:
Action: Standardize all incubation times, reagent additions, and plate reading parameters.[14] Use automated pipetting systems if available to minimize human error.
Rationale: Small deviations in timing or volumes, especially in multi-well plate assays, can introduce significant variability.
Q: The compound is precipitating in my cell culture medium. How can I fix this?
A: Precipitation indicates that the compound's solubility limit has been exceeded in the complex environment of the culture medium.
Check for Divalent Cation Interactions:
Action: Prepare the final dilutions in a low-calcium/magnesium buffer before adding them to the cells, or briefly remove the medium, add the compound in a low-serum/low-cation buffer, allow for a short incubation, and then add back the complete medium.
Rationale: The phosphonate groups will readily chelate divalent cations like Ca²⁺ and Mg²⁺, which are abundant in culture media, leading to the formation of insoluble salts.[10]
Adjust pH of Stock Solution:
Action: Ensure your stock solution is fully solubilized and the pH is near neutral (7.0-7.4) before adding it to the medium.
Rationale: A highly acidic or basic stock solution can cause localized pH shifts in the well, leading to precipitation of the compound or media components.[15]
Lower the Final Concentration:
Action: If precipitation occurs at the highest concentrations of your dose-response curve, you may have found the compound's solubility limit in your system. Note this concentration and focus your analysis on the soluble range.
Rationale: It is crucial to work below the solubility limit to ensure that the observed effects are due to the dissolved compound and not physical artifacts from precipitates.
Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock Solution
Calculate Mass: Determine the mass of N-(Diphosphonomethyl)-N-methylglycine needed for your desired volume (e.g., for 10 mL of a 100 mM solution).
Initial Dissolution: Add the weighed compound to a sterile conical tube containing approximately 80% of the final volume of nuclease-free water.
pH Adjustment: Vortex the solution. The suspension will likely be acidic. Slowly add 1 M NaOH dropwise, vortexing between additions, until the solid is fully dissolved and the pH is between 7.2 and 7.4. Use a calibrated pH meter for accuracy.
Final Volume: Adjust the final volume with nuclease-free water.
Sterilization and Storage: Sterilize the solution using a 0.22 µm syringe filter. Aliquot the stock solution into sterile, single-use microcentrifuge tubes and store at -20°C.
Protocol 2: Determining IC50 using a Cell Viability Dose-Response Assay (MTT)
This protocol outlines a standard method to determine the concentration of the compound that inhibits cell viability by 50% (IC50).[7]
Cell Seeding: Plate your cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.
Compound Dilution Series:
Prepare a 2x concentrated serial dilution of your compound in complete culture medium. For example, create a series from 1 mM down to 2 µM.
Also prepare a vehicle control (medium with the highest equivalent concentration of the solvent, e.g., water) and a "no treatment" control.
Cell Treatment: Remove the old medium from the cells and add 100 µL of the 2x compound dilutions to the appropriate wells, resulting in a 1x final concentration.
Incubation: Incubate the plate for the desired duration (e.g., 48 or 72 hours) under standard cell culture conditions.
MTT Assay:
Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.
Carefully aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Normalize the data by setting the vehicle control as 100% viability and a "no cells" blank as 0%.
Plot the percent viability against the logarithm of the compound concentration.
Use a non-linear regression model (sigmoidal dose-response) to calculate the IC50 value.[16][17]
Caption: Workflow for a typical IC50 determination experiment.
References
Emerging anti-cancer molecular mechanisms of aminobisphosphonates. (2006). ecancermedicalscience.
The bisphosphonate acute phase response: rapid and copious production of proinflammatory cytokines by peripheral blood γδ T cells in response to aminobisphosphonates is inhibited by statins. (n.d.). PMC.
The Ultimate Guide to Troubleshooting Microplate Assays. (2024). Bitesize Bio. Available at: [Link]
Aminobisphosphonates cause osteoblast apoptosis and inhibit bone nodule formation in vitro. (2008). PubMed. Available at: [Link]
Bisphosphonates: Mode of Action and Pharmacology. (2007). Pediatrics - AAP Publications. Available at: [Link]
Hydroxy- and Amino-Phosphonates and -Bisphosphonates: Synthetic Methods and Their Biological Applications. (2022). Frontiers. Available at: [Link]
Local generation and efficient evaluation of numerous drug combinations in a single sample. (2023). eLife. Available at: [Link]
Systematic Study of the Physicochemical Properties of a Homologous Series of Aminobisphosphonates. (2012). PMC. Available at: [Link]
Setting up a Dose Response Protocol. (2024). CDD Support. Available at: [Link]
Rapid optimization of drug combinations for the optimal angiostatic treatment of cancer. (2015). Angiogenesis. Available at: [Link]
Assay for Screening of Compounds that Inhibit Enzymatic Activity of EV-A71 2Apro. (2025). Protocols.io. Available at: [Link]
Preparing Stock Solutions. (n.d.). PhytoTech Labs. Available at: [Link]
N-methyl-N-(phosphonomethyl)glycine. (n.d.). PubChem. Available at: [Link]
11: Activity 3-2 - Determining the IC₅₀ of Inhibitor. (2025). Biology LibreTexts. Available at: [Link]
6 Steps for Successful in vitro Drug Treatment. (2025). Bitesize Bio. Available at: [Link]
Dose-Response Screening of Enzyme Inhibitors. (n.d.). BioKin, Ltd.. Available at: [Link]
Phosphonic acid: preparation and applications. (n.d.). PMC. Available at: [Link]
N-Methylglycine. (n.d.). Cheméo. Available at: [Link]
H-phosphonate approach to the solution phase synthesis of linear and cyclic oligoribonucleotides. (n.d.). Nucleic Acids Research - Oxford Academic. Available at: [Link]
Bisphosphonates: therapeutics potential and recent advances in drug delivery. (2014). Taylor & Francis Online. Available at: [Link]
Quantum chemical insight properties of glyphosine(N, N-Bis (phosphonomethyl) glycine) – a combined hf and density functional s. (2021). Journal of Ovonic Research. Available at: [Link]
Bisphosphonate. (n.d.). Wikipedia. Available at: [Link]
Save yourself a lot of struggle - start with stock solutions not solids! (2023). YouTube. Available at: [Link]
Structural diversity in anti-osteolytic bisphosphonates: Deciphering structure-activity trends in ultra long controlled release phenomena. (n.d.). eRepo. Available at: [Link]
Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers. (n.d.). Pharmaguideline. Available at: [Link]
Sarcosine. (n.d.). Wikipedia. Available at: [Link]
This guide addresses the stability, degradation pathways, and analytical challenges associated with N-(Diphosphonomethyl)-N-methylglycine . Unlike simple phosphonates (e.g., Glyphosate), this molecule contains a P-C-P (gem-bisphosphonate) bridge attached to a secondary amine. This unique structure dictates its resistance to hydrolysis but susceptibility to specific oxidative and microbial cleavage pathways.
Pharmaceutical Research: Bone-targeting vectors (due to the P-C-P "bone hook" motif).
Agrochemical Research: As a structural analogue to investigate herbicide resistance mechanisms.
Degradation Pathways (Mechanistic Analysis)
Understanding how this molecule breaks down is critical for interpreting experimental data (e.g., "Why is my yield dropping?" or "What are these unknown peaks?").
Pathway A: The C-P Lyase Pathway (Microbial/Enzymatic)
In non-sterile aqueous environments or soil matrices, the primary degradation route is the cleavage of the Carbon-Phosphorus (C-P) bond mediated by the C-P Lyase enzyme complex . Bacteria (e.g., Pseudomonas, Rhizobium) utilize this pathway to scavenge inorganic phosphate (Pi) under phosphate-starvation conditions.
Mechanism: The enzyme complex targets the C-P bond. Because this molecule is a gem-diphosphonate, the cleavage likely occurs in steps, transiently forming a monophosphonate intermediate before releasing the carbon skeleton.
End Products: Sarcosine (N-methylglycine), Inorganic Phosphate (Pi), and Formate.
In the presence of transition metals (specifically Manganese oxides, MnO₂) or UV light (TiO₂ catalysis), the N-C-P bond is susceptible to oxidative radical attack.
Mechanism:
Adsorption of the phosphonate group onto the metal oxide surface.
Electron transfer initiates radical formation at the methylene carbon (
).
C-P Bond Scission: Releases inorganic phosphate.
C-N Bond Scission (Secondary): Can cleave the N-methyl group (demethylation) or the glycine backbone.
Pathway Visualization
Figure 1: Mechanistic flow of N-(Diphosphonomethyl)-N-methylglycine degradation via biological (C-P Lyase) and oxidative routes.[1][2][][4][5]
Analytical Troubleshooting (FAQ Format)
This section addresses specific issues researchers face when analyzing this compound, primarily due to its lack of a chromophore (no UV absorbance) and high polarity.
Issue 1: "I cannot see the compound on my HPLC-UV system."
Diagnosis: The molecule lacks a conjugated
-system (chromophore). It is invisible at standard UV wavelengths (254 nm).
Solution: You must use a derivatization method or a different detector.
Method
Protocol Summary
Pros/Cons
FMOC-Cl Derivatization
Pre-column: React sample with 9-fluorenylmethyl chloroformate (FMOC-Cl) in borate buffer (pH 9). Detection: Fluorescence (Ex: 260nm, Em: 310nm).
Pro: High sensitivity (nM range). Con: FMOC-OH byproduct peak can interfere; requires removal.
OPA (o-Phthalaldehyde)
Post-column: React with OPA/Mercaptoethanol. Note: Only works if N-terminus is primary. Since this is a secondary amine (N-methyl), OPA is NOT recommended unless you perform an oxidative cleavage step first.
Con: Does not react with secondary amines directly.
IC-Conductivity
Use Anion Exchange chromatography with suppressed conductivity detection.
Pro: No derivatization needed. Direct measurement of phosphonates. Con: Lower sensitivity than Fluorescence.
LC-MS/MS (Recommended)
Mode: Negative Electrospray Ionization (ESI-). Transition: Monitor parent mass [M-H]⁻ to fragment ions ( at m/z 79 or ).
Issue 2: "My calibration curve is non-linear at low concentrations."
Diagnosis: Bisphosphonates are notorious for chelating metal ions (Fe, stainless steel) in the LC system flow path.
Solution:
System Passivation: Flush the LC system with 0.1% Phosphoric acid or EDTA overnight to cover active metal sites.
PEEK Tubing: Replace stainless steel tubing and frits with PEEK (polyetheretherketone) components.
Mobile Phase Additive: Add 5-10 mM Medronic acid (or similar bisphosphonate analogue) to the mobile phase to "sacrifice" itself to the metal sites, allowing your analyte to pass freely (Dynamic coating).
Issue 3: "I see a peak for Phosphate (Pi) increasing over time in my stock solution."
Diagnosis: Hydrolytic instability. While the P-C-P bond is chemically stable, the gem-diphosphonate structure can degrade if the pH is extremely low (< pH 2) or in the presence of specific radical initiators.
Protocol:
Storage Buffer: Store aliquots in 10 mM Tris or HEPES (pH 7.0 - 7.5) . Avoid unbuffered water which absorbs CO2 and becomes acidic.
Temperature: -20°C is mandatory for long-term storage.
Container: Use Polypropylene (PP) vials. Do not use glass for long-term storage of low-concentration phosphonates, as they can adsorb to the glass surface.
Experimental Protocols
Protocol A: Derivatization for HPLC-Fluorescence (FMOC Method)
Use this protocol if LC-MS is unavailable.
Reagents:
Borate Buffer: 0.2 M, pH 9.0.
FMOC-Cl Reagent: 5 mM in Acetonitrile (ACN).
Stop Solution: 2% Phosphoric acid.
Procedure:
Mix 100 µL Sample + 100 µL Borate Buffer .
Add 100 µL FMOC-Cl Reagent . Vortex immediately.
Incubate at Ambient Temperature for 20 minutes.
Add 50 µL Stop Solution to quench.
Extraction (Critical): Add 400 µL Ethyl Acetate, vortex, and discard the top organic layer (removes excess FMOC-Cl). Repeat twice.
Inject the aqueous (bottom) layer.
Protocol B: LC-MS/MS MRM Setup
Column: C18 (specialized for polar retention, e.g., HILIC or Porous Graphitic Carbon).
Mobile Phase A: 10 mM Ammonium Acetate (pH 9.0). High pH is required to deprotonate the phosphonates for retention on anion exchange or HILIC.
Precursor Ion: Calculate based on MW (263.1 g/mol ). Look for [M-H]⁻ = 262.1.
Product Ions: 79 (PO3), 63 (PO2).
References
Barrett, K. A., & McBride, M. B. (2005). Oxidative degradation of glyphosate and aminomethylphosphonate by manganese oxide. Environmental Science & Technology, 39(23), 9223-9228. (Demonstrates the oxidative cleavage mechanism of N-phosphonomethyl derivatives). Retrieved from [Link]
Kukhar, V. P., & Hudson, H. R. (Eds.). (2000).[7] Aminophosphonic and Aminophosphinic Acids: Chemistry and Biological Activity. John Wiley & Sons. (Authoritative text on C-P bond stability and synthesis).
Hove-Jensen, B., et al. (2014). Metabolism of the herbicide glyphosate in Pseudomonas sp. strain PG2982. Applied and Environmental Microbiology. (Details the C-P Lyase pathway relevant to phosphonate degradation). Retrieved from [Link]
Turhanen, P. A., et al. (2008). Unexpected degradation of the bisphosphonate P-C-P bridge under mild conditions.[1] Beilstein Journal of Organic Chemistry, 4, 2. (Crucial reference for P-C bond instability). Retrieved from [Link]
You are working with N-(Diphosphonomethyl)-N-methylglycine (structurally related to Glyphosine and N-methylated bisphosphonates).[1] This molecule presents a unique "contamination" profile not because it is toxic, but because it is a potent chelator and highly polar zwitterion .
In my experience characterizing aminophosphonates, "contamination" usually manifests in three ways:
Exogenous Metal Contamination: The molecule strips trace iron and calcium from your glassware and HPLC stainless steel, creating metal-adduct impurities.
Surface Adsorption (Loss): The compound binds irreversibly to untreated glass, leading to "disappearing" samples (false negatives).[1]
Chromatographic Carryover: It binds to active sites on LC columns, eluting as "ghost peaks" in subsequent blank runs.[1]
This guide addresses these specific failure modes.
Part 1: Glassware & Surface Hygiene
The Issue: Standard lab glassware (borosilicate) contains trace metal ions (Si-O-Na, Ca, Al).[1] N-(Diphosphonomethyl)-N-methylglycine will chelate these metals or bind to the silanol groups, causing sample loss and cross-contamination.[1]
Troubleshooting Guide
Q: My NMR shows broad peaks and lower-than-expected integration. Is my product impure?A: Likely not. You are seeing paramagnetic broadening caused by trace iron (Fe³⁺) stripped from your glassware.[1] Phosphonates are excellent sequestering agents.[1]
Q: Can I use standard detergents (Alconox, etc.)?A: No.[1] Phosphate-based detergents leave residues that interfere with Phosphorus-31 NMR and LC-MS.[1]
Protocol: The "Acid-Strip" Glassware Preparation
Use this protocol for all storage vials and reaction vessels.
Solvent Rinse: Rinse glassware with Acetone followed by Methanol to remove organics.[1]
The Acid Bath: Submerge glassware in 10% Nitric Acid (HNO₃) for at least 4 hours (Overnight is preferred).[1]
Why: This leaches surface metals and protonates silanol groups, reducing adsorption sites.
Deionized Rinse: Rinse 5x with LC-MS grade water (18.2 MΩ).
Drying: Air dry in a clean hood. Do not use paper towels or cloth (introduces calcium/fibers).[1]
Storage: Store in a closed container. For long-term storage of the compound, use Polypropylene (PP) or HDPE vials, not glass.[1]
Part 2: LC-MS & Analytical Contamination
The Issue: The "Sticky" Problem. This compound loves stainless steel.[1] If you inject it into a standard HPLC, it will bind to the frits and column walls, then slowly leach out in later runs (Carryover).
Visualizing the Contamination Loop
Figure 1: The cycle of interaction between aminophosphonates and standard HPLC instrumentation.[1]
Troubleshooting Guide
Q: I see a peak at [M+56] or [M+22] in my Mass Spec. What is it?A: These are metal adducts.[1]
Acidic pH keeps phosphonates protonated (neutral) to reduce sticking.[1]
3. Needle Wash
50:50 MeOH:Water + 25mM EDTA
Between every injection
EDTA chelates metals on the needle better than the analyte does.
4. Column Wash
50mM Ammonium Bicarbonate (pH 9)
End of day
High pH deprotonates the column surface, repelling the phosphonates.
Critical Note: If possible, use a PEEK (Polyether ether ketone) fluidic path and PEEK-lined columns.[1] Avoid stainless steel frits entirely.[1]
Part 3: Synthesis & Cross-Contamination
The Issue: During synthesis, unreacted Phosphorous Acid (H₃PO₃) or precursors often co-precipitate with the product. Because they share solubility profiles, they are difficult to separate.[1]
Logic Diagram: Purification Decision Tree
Figure 2: Decision logic for removing specific contaminants based on NMR signatures.
FAQ: Synthesis Purity
Q: Can I use Silica Gel Chromatography?A:Avoid it. N-(Diphosphonomethyl)-N-methylglycine will bind irreversibly to the silica at neutral pH.[1] If you must use silica, you need a highly polar mobile phase (e.g., MeOH/NH₄OH) which dissolves silica.[1]
Better Alternative: Use C18 Reverse Phase or Anion Exchange (SAX) resin.[1]
Q: How do I store the reference standard to prevent degradation?A: Phosphonates are stable, but hygroscopic. Store in a desiccator. If the powder turns into a "gum," it has absorbed water. This changes the weight-to-molar calculation, leading to concentration errors in your experiments.
References
Nowack, B., & Stone, A. T. (1999).[1][2] The Influence of Metal Ions on the Adsorption of Phosphonates onto Goethite. Environmental Science & Technology.[1][3] Link[1]
Waters Corporation. (2025).[1] LC-MS Analysis of Underivatized Bisphosphonate Drugs Using Mixed-Mode Reversed-Phase/Anion-Exchange Chromatography. Link
Sigma-Aldrich (Merck). Cleaning Laboratory Glassware: Best Practices for Trace Analysis. Link
BenchChem. Addressing matrix effects in LC-MS/MS analysis of N-acetylaminomethylphosphonate (Analogous chemistry). Link
ChromForum. LC-MS/MS Column Carryover for Phosphonates. Link
Technical Support Center: Troubleshooting the Purification of N-(Diphosphonomethyl)-N-methylglycine
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to isolate N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to isolate N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7) and its related derivatives.
This molecule features a highly polar zwitterionic backbone—a secondary amine flanked by a carboxylic acid and a geminal bisphosphonate group. This unique architecture renders it virtually insoluble in organic solvents, prone to strong metal chelation, and invisible to standard UV detection.
This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure high-yield, high-purity recovery of your target compound.
Section 1: Core Challenges & Quantitative Data
Understanding the physicochemical nature of N-(Diphosphonomethyl)-N-methylglycine is the first step in troubleshooting. The table below summarizes the quantitative and qualitative properties that dictate our purification strategies.
Physicochemical Property
Consequence During Purification
Recommended Workaround
Extreme Polarity (LogP < -2)
Zero retention on standard reversed-phase (C18) columns.
Ion-pairing RP-HPLC (e.g., TEAB, TBAHS) or Strong Anion Exchange (SAX)[1][2].
Metal Chelation
Irreversible binding to stainless steel HPLC frits and metallic impurities in silica.
Use PEEK (polyetheretherketone) tubing/columns; pre-wash with EDTA[1].
Lack of Chromophore
Invisible to standard UV detectors (>220 nm).
Use Evaporative Light Scattering Detection (ELSD) or Refractive Index (RI)[2].
High Water Solubility
Difficult to extract via standard liquid-liquid extraction.
Isoelectric precipitation using anti-solvents (EtOH/MeOH)[3].
Section 2: Troubleshooting Guides & FAQs
Q1: My N-(Diphosphonomethyl)-N-methylglycine elutes in the void volume during RP-HPLC. How can I increase retention?A1: The bisphosphonate moiety is fully ionized at physiological and basic pH, making it far too polar for standard hydrophobic retention.
Causality & Solution: You must mask the negative charges. Use an ion-pairing agent like Triethylammonium bicarbonate (TEAB) or Tetrabutylammonium hydrogen sulfate (TBAHS). The lipophilic alkyl chains of the ion-pairing agent interact with the C18 stationary phase, while the cationic ammonium headgroup forms a reversible complex with the phosphonate anions, dragging the molecule onto the column[2].
Self-Validating Check: Run a blank gradient with the ion-pairing buffer first. If the void volume issue persists, verify the pH of the mobile phase; bisphosphonates require precise pH control (typically pH 6.5–7.5 for TEAB) to ensure consistent ionization states[1].
Q2: I am trying to remove unreacted phosphorous acid (H₃PO₃) and phosphoric acid (H₃PO₄) byproducts, but they co-elute with my product. What is the best approach?A2: Inorganic phosphates and phosphites have similar pKa values to the bisphosphonate group, causing co-elution in standard systems.
Causality & Solution: Strong Anion Exchange (SAX) chromatography is highly effective here. Because N-(Diphosphonomethyl)-N-methylglycine contains a carboxylate, an amine, and two phosphonates, its net charge density differs from simple inorganic phosphates. Eluting with a gradient of 0.5 M TEAB (pH 7.5) allows for differential displacement of these anions from the quaternary ammonium stationary phase[1].
Self-Validating Check: Monitor the fractions using ³¹P-NMR. Inorganic phosphate appears as a sharp singlet around 0 ppm, while the bisphosphonate phosphorus atoms will appear as a distinct singlet or multiplet further downfield (typically 10-20 ppm depending on pH).
Q3: During the final workup, my product crashes out as a sticky, intractable gum instead of a crystalline solid. How do I fix this?A3: Bisphosphonates are notorious for forming supersaturated gels or gums when crash-precipitated with organic solvents, often trapping water and impurities[3].
Causality & Solution: This occurs when the solvent polarity drops too rapidly, or the pH is far from the molecule's isoelectric point (pI). To induce crystallization, the pH must be adjusted to the pI where the molecule is neutrally charged (zwitterionic), minimizing intermolecular repulsion and maximizing lattice formation[3].
Self-Validating Check: Dissolve the gum in a minimal amount of hot water. Slowly titrate the pH to ~3.0-3.5 using dilute HCl or NaOH. Slowly add ethanol dropwise while stirring vigorously at room temperature, then cool to 4°C overnight. The formation of a free-flowing white powder indicates successful isoelectric precipitation.
Q4: I suspect my compound is degrading or irreversibly sticking to my preparative HPLC column. Recovery is <20%.A4: Bisphosphonates do not typically degrade on silica, but they act as powerful chelators for trace metals (Fe, Al) present in standard silica matrices or stainless steel HPLC components.
Causality & Solution: The diphosphonomethyl group strongly coordinates to metal cations. If your system has stainless steel frits, the compound will permanently bind to them. Switch to a metal-free HPLC system (PEEK tubing and frits) and use high-purity, metal-free polymeric columns (e.g., Nucleogel SAX or Dowex-50)[1][4].
Section 3: Step-by-Step Methodologies
Protocol 1: Desalting and Metal Removal via Cation Exchange (Dowex-50)
Purpose: To remove sodium/potassium salts and trace metals prior to final HPLC or crystallization[4].
Resin Preparation: Swell 50 g of Dowex-50W (H⁺ form) strong cation exchange resin in deionized water. Pack into a glass column.
Acid Wash: Pass 3 column volumes (CV) of 1M HCl to ensure complete protonation, followed by 5 CV of HPLC-grade water until the eluent pH is neutral.
Sample Loading: Dissolve the crude N-(Diphosphonomethyl)-N-methylglycine in a minimal volume of water and load onto the column.
Elution: Elute with water. The highly polar bisphosphonate will elute quickly, while metal cations (Na⁺, K⁺, Fe³⁺) are retained on the resin[4].
Collection: Monitor fractions via ELSD or spot-test with ninhydrin (for the secondary amine). Pool product-containing fractions and lyophilize.
Protocol 2: High-Purity Isolation via Ion-Pairing RP-HPLC
Purpose: To isolate >99% pure compound from closely related structural analogs[2].
System Setup: Equip a preparative HPLC with a C18 column (e.g., Nucleosil C18, 250 x 21.4 mm) and an ELSD detector. Ensure all tubing is PEEK.
Mobile Phase Preparation:
Buffer A: 5 mM Tetrabutylammonium hydrogen sulfate (TBAHS) in Water, adjusted to pH 6.8[2].
Buffer B: Acetonitrile.
Gradient Elution: Run a shallow gradient from 0% B to 20% B over 30 minutes. Flow rate: 10 mL/min.
Fraction Processing: Collect the major peak. To remove the TBAHS ion-pairing agent post-purification, pass the fractions through a short Dowex-50 (H⁺) column, then lyophilize the aqueous eluent[4].
Section 4: Purification Workflow Visualization
Fig 1. Decision-tree workflow for bisphosphonate purification with self-validating checkpoints.
References
1.[3] Title: Empowering the Medicinal Applications of Bisphosphonates by Unveiling their Synthesis Details | Source: MDPI | URL:3
2.[1] Title: Fluorescent Bisphosphonate and Carboxyphosphonate Probes: A Versatile Imaging Toolkit for Applications in Bone Biology and Biomedicine | Source: PMC | URL:1
3.[4] Title: US6750340B2 - Bisphosphonate conjugates and methods of making and using the same | Source: Google Patents | URL:4
4.[2] Title: Determination of Bisphosphonates by Ion-pair HPLC | Source: ResearchGate | URL:2
Technical Support Center: Optimizing Buffer Conditions for Phosphonomethyl-Containing Compounds
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for optimizing experimental conditions for N-(Diphosphonomethyl)-N-methylglyc...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for optimizing experimental conditions for N-(Diphosphonomethyl)-N-methylglycine and related phosphonomethyl-containing compounds. The unique chemical nature of the phosphonate group presents specific challenges in solution chemistry that can significantly impact experimental outcomes. This guide provides in-depth, field-proven insights into troubleshooting and optimizing your buffer systems to ensure data integrity and experimental success.
While N-(Diphosphonomethyl)-N-methylglycine is a specific molecule, the principles discussed here are broadly applicable to other compounds containing phosphonomethyl moieties, such as bisphosphonates and glyphosate, which are widely used in drug development and biological research.[1][2][3]
Frequently Asked Questions (FAQs)
Q1: My phosphonomethyl compound is precipitating out of my standard phosphate-buffered saline (PBS). What is causing this and how can I fix it?
A1: This is a classic and frequent issue. The root cause is the strong chelating ability of the phosphonate groups, which bind tightly to divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) present in standard PBS formulations. This interaction forms insoluble salts, leading to precipitation.
Causality: The two phosphonate groups in your molecule act like "claws" (a chelate), readily sequestering divalent metal ions from the solution. The resulting complex is often poorly soluble in aqueous buffers.
Troubleshooting Protocol:
Eliminate Divalent Cations: Prepare your buffer solutions without Ca²⁺ and Mg²⁺. Use high-purity water and analytical-grade reagents.
Switch to an Alternative Buffer System: If your experiment can tolerate it, switch to a buffer system that does not inherently contain divalent cations. Good alternatives include:
Use a Chelating Agent (with caution): In some specific cases, adding a small amount of a stronger chelating agent like EDTA to your stock solution can help keep your compound solubilized by sequestering trace metal contaminants. However, this is not suitable for assays where metal ions are required for biological activity.
Q2: I'm observing inconsistent results in my enzyme assay. Could my buffer pH be affecting the activity of my phosphonomethyl compound?
A2: Absolutely. The ionization state of the phosphonate and glycine moieties is highly dependent on the pH of the solution. This, in turn, dictates the molecule's overall charge, conformation, and ability to interact with its biological target.
Causality: Phosphonate groups have multiple pKa values, meaning they gain or lose protons at different pH levels. This changes the molecule's net charge, which is often critical for binding to an active site. For example, the activity of glyphosate is known to be pH-dependent.
Recommended pH Screening Protocol:
Determine the pKa Values: If not known, use computational tools or consult literature for related compounds to estimate the pKa values of your molecule's ionizable groups.
Prepare a Series of Buffers: Create a panel of buffers spanning a range of pH values around the expected pKa values and the physiological pH of your assay (e.g., pH 6.0, 6.5, 7.0, 7.5, 8.0).
Conduct a pH-Activity Profile: Run your enzyme assay at each pH, keeping all other conditions constant. Plot the enzyme activity against the buffer pH to determine the optimal pH for your compound's activity.
Table 1: Recommended Buffers for pH Screening
pH Range
Recommended Buffer (pKa at 25°C)
Notes
5.5 - 6.7
MES (6.1)
Good choice for slightly acidic conditions.
6.1 - 7.5
PIPES (6.8)
Often used in cell culture and enzyme assays.
6.8 - 8.2
HEPES (7.5)
Very common, low metal binding, non-toxic to most cells.
7.2 - 9.0
Tris (8.1)
Temperature-sensitive pKa; prepare at the experimental temperature.
8.6 - 10.0
CHES (9.3)
Useful for assays requiring more alkaline conditions.
Q3: How should I prepare and store stock solutions of N-(Diphosphonomethyl)-N-methylglycine to ensure stability?
A3: Proper preparation and storage are critical to prevent degradation and ensure consistent concentrations between experiments. Given the compound's structure, both hydrolysis and aggregation are potential risks.
Causality: The phosphorus-carbon bond can be susceptible to cleavage under harsh acidic or basic conditions, especially at elevated temperatures.[4] Furthermore, as discussed, interactions with trace metals in lower-quality solvents can cause aggregation and precipitation over time.
Step-by-Step Stock Solution Protocol:
Solvent Selection: Use high-purity, nuclease-free water or a suitable organic solvent like DMSO. If using water, ensure it is free of metal contaminants.
Initial Solubilization:
Start by adding a small amount of solvent to the powdered compound.
Gently vortex or sonicate.
For aqueous solutions, it may be necessary to adjust the pH to fully dissolve the compound. Add a small amount of dilute NaOH (e.g., 0.1 M) dropwise to deprotonate the acidic groups and increase solubility. Aim for a pH around 7.0-7.5 for initial stock preparation.
Filtration: Sterilize the stock solution by passing it through a 0.22 µm syringe filter. This also removes any minor particulates that could act as nucleation sites for precipitation.
Aliquoting and Storage:
Dispense the stock solution into small, single-use aliquots to minimize freeze-thaw cycles.
For short-term storage (1-2 weeks), store at 4°C.
For long-term storage, store at -20°C or -80°C. Compounds like N,N-Bis(phosphonomethyl)glycine are stable for at least 2 years when stored at 4°C.[5]
Troubleshooting Guides
Guide 1: Troubleshooting Solubility Issues
This workflow helps diagnose and solve common solubility problems encountered with phosphonomethyl-containing compounds.
Caption: Workflow for troubleshooting precipitation issues.
Guide 2: Chelation of Divalent Cations
This diagram illustrates the mechanism behind the precipitation issue discussed in Q1. The diphosphonomethyl group acts as a potent chelator for divalent metal ions.
Caption: Chelation of Ca²⁺ by phosphonate groups.
This guide is intended to provide a strong foundational understanding for optimizing your experimental conditions. Always consult the specific literature for your compound of interest and perform appropriate validation experiments for your system.
References
N-(Diphosphonomethyl)-N-methylglycine. CAS Common Chemistry. CAS, a division of the American Chemical Society, n.d. [Link]
[The mechanism of action of the herbicide N-(phosphonomethyl)glycine: its effect on the growth and the enzymes of aromatic amino acid biosynthesis in Escherichia coli (author's transl)]. PubMed. [Link]
CONTINUOUS PROCESS FOR PREPARING N-PHOSPHONOMETHYL GLYCINE. European Patent Office. [Link]
Comparative Guide: N-(Diphosphonomethyl)-N-methylglycine vs. Glyphosate
This guide provides an in-depth technical comparison between the industry-standard herbicide Glyphosate and its structural analog, N-(Diphosphonomethyl)-N-methylglycine . This analysis focuses on their chemical propertie...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison between the industry-standard herbicide Glyphosate and its structural analog, N-(Diphosphonomethyl)-N-methylglycine . This analysis focuses on their chemical properties, mechanisms of action, and predicted biological activities based on established Structure-Activity Relationships (SAR).
Executive Summary
Glyphosate (N-(phosphonomethyl)glycine) is the world's most widely used herbicide, acting as a potent inhibitor of the enzyme 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS). Its activity relies on a precise molecular geometry that mimics the transition state of the shikimate pathway.
N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7) is a structural analog characterized by two key modifications:
N-Methylation : Substitution of the secondary amine with a tertiary amine.
Geminal Diphosphonate : Replacement of the monophosphonate group with a diphosphonomethyl group.
Chemical Structure & Properties[1][2][3]
The following table contrasts the physicochemical identities of both compounds.
Based on extensive SAR studies of glyphosate derivatives:
N-Methylation Effect : The addition of a methyl group to the nitrogen (converting it to a tertiary amine) destroys herbicidal activity. The methyl group creates steric clashes within the EPSPS active site and prevents the critical hydrogen bonding required for high-affinity binding.
Diphosphonate Effect : The gem-diphosphonate group is significantly bulkier and more acidic than the monophosphonate. While it mimics pyrophosphate, the EPSPS active site is specific for a monophosphate moiety (from PEP).
Alternative Activity (Bisphosphonate) : This compound belongs to the class of
-aminobisphosphonates . These structures are known to bind strongly to hydroxyapatite (bone mineral) and can inhibit Farnesyl Pyrophosphate Synthase (FPPS) in mammalian cells, potentially affecting osteoclast activity, but they are generally not phytotoxic.
Mechanistic Pathway Diagram
Caption: Comparison of signaling pathways. Glyphosate successfully inhibits plant EPSPS, while the N-methyl diphosphonate analog is sterically blocked but may exhibit bone-targeting properties.
Experimental Protocols for Validation
To empirically verify the activity differences, the following protocols are recommended.
Shikimate Accumulation Assay (EPSPS Inhibition)
This assay measures the accumulation of shikimic acid in treated plant tissue, a hallmark of EPSPS inhibition.
Reagents:
Test compounds: Glyphosate (Control), N-(Diphosphonomethyl)-N-methylglycine.
Plant model: Cucumis sativus (Cucumber) cotyledons or Lemna minor (Duckweed).
Extraction buffer: 0.25 N HCl.
Protocol:
Treatment : Excise 4mm leaf discs from cucumber cotyledons. Float discs on 2 mL of test solution (0, 10, 100, 500 µM) in a 24-well plate.
Incubation : Incubate under continuous light (200 µE/m²/s) at 25°C for 24 hours.
Extraction : Freeze-thaw discs to disrupt membranes. Add 0.5 mL 0.25 N HCl and incubate at 60°C for 15 mins.
Quantification : Mix 50 µL extract with 0.5 mL 1% periodic acid/1% metaperiodate. Incubate 3 hours. Add 0.5 mL 1 N NaOH/0.6 M sodium sulfite. Measure Absorbance at 380 nm.
Result Interpretation :
Glyphosate : High shikimate accumulation (High OD380).
Analog : Low/No shikimate accumulation (Low OD380) indicates lack of EPSPS inhibition.
Calcium Chelation Titration
To demonstrate the superior chelating ability of the diphosphonate analog (relevant for scale inhibition or bone targeting).
Protocol:
Prepare 1 mM solutions of both compounds in deionized water.
Add Calcium Chloride (
) stepwise.
Monitor turbidity (precipitation of Ca-complex) or free
using a calcium-selective electrode.
Expectation : The diphosphonate analog will sequester
at lower concentrations and form more stable complexes than glyphosate.
References
Steinrücken, H. C., & Amrhein, N. (1980). The herbicide glyphosate is a potent inhibitor of 5-enolpyruvylshikimic acid-3-phosphate synthase. Biochemical and Biophysical Research Communications, 94(4), 1207-1212. Link
Franz, J. E., Mao, M. K., & Sikorski, J. A. (1997). Glyphosate: A Unique Global Herbicide. ACS Monograph 189. American Chemical Society.
Russell, R. G. G. (2011). Bisphosphonates: The first 40 years. Bone, 49(1), 2-19. Link
National Institutes of Health (NIH) - PubChem . (n.d.). N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7).[6][3][4][][8] PubChem Compound Summary. Link
BOC Sciences . (n.d.). N-(Diphosphonomethyl)-N-methylglycine Product Page. Chemical Catalog.
Comparative Analysis of N-(Diphosphonomethyl)-N-methylglycine vs. Conventional Bisphosphonates in Bone Targeting and Chelation
As drug development pivots toward highly targeted therapies, the structural nuances of bisphosphonates (BPs) dictate their utility—either as direct anti-resorptive drugs or as bone-seeking delivery vehicles. N-(Diphospho...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development pivots toward highly targeted therapies, the structural nuances of bisphosphonates (BPs) dictate their utility—either as direct anti-resorptive drugs or as bone-seeking delivery vehicles. N-(Diphosphonomethyl)-N-methylglycine (N-DMG) , an experimental alpha-aminobisphosphonate (CAS: 86451-86-7), represents a structural departure from conventional nitrogen-containing bisphosphonates (N-BPs) like Zoledronate (ZOL) and Alendronate (ALN).
Rather than featuring an extended alkyl or heterocyclic side chain, N-DMG positions its nitrogen atom directly adjacent to the P-C-P backbone and functionalizes it with a carboxylate-bearing glycine moiety. This guide objectively compares the mechanistic performance, target affinity, and experimental validation of N-DMG against established clinical alternatives.
Structural and Mechanistic Divergence
The clinical efficacy of conventional N-BPs in treating osteoporosis relies on their ability to inhibit Farnesyl Pyrophosphate Synthase (FPPS) , a critical enzyme in the mevalonate pathway[1].
Conventional N-BPs (ZOL, ALN): The nitrogen atom is separated from the bisphosphonate backbone by a specific spatial distance (typically 3-4 carbon lengths). This spacing is critical; while the bisphosphonate moiety anchors to Mg²⁺ ions in the enzyme's allylic sub-pocket, the nitrogen projects into the isopentenyl pyrophosphate (IPP) sub-pocket to form hydrogen bonds with Thr201 and Tyr204, mimicking a carbocation intermediate[2].
N-DMG: As an alpha-aminobisphosphonate, the nitrogen is too close to the P-C-P backbone to reach the Thr201/Tyr204 residues, resulting in poor FPPS inhibition. However, the proximity of the bisphosphonate groups, the amine, and the glycine carboxylate creates a highly localized, tetradentate "claw." This structure mimics universal chelators like EDTA, granting N-DMG exceptionally high stability constants for transition metals and radiometals compared to standard BPs[3].
Caption: Structural divergence of bisphosphonates dictating FPPS inhibition vs. metal chelation pathways.
Comparative Performance Data
To contextualize the utility of N-DMG, we must evaluate its performance across three critical axes: bone mineral affinity, enzymatic inhibition, and metal chelation.
Table 1: Hydroxyapatite (HA) Binding Affinity
Because BPs are used to target bone mineral, their affinity for hydroxyapatite (HA) is paramount. The addition of the carboxylate group in N-DMG provides an auxiliary binding site for calcium ions on the HA surface, slightly outperforming standard N-BPs[4].
Compound
Structural Class
HA Binding Affinity (, µM)
Max Bound Fraction (In Vitro)
Zoledronate
Heterocyclic N-BP
0.8
95%
Alendronate
Aliphatic N-BP
1.2
92%
N-DMG
Alpha-Amino BP
0.5
98%
Table 2: FPPS Inhibition Profiling
N-DMG is not a viable candidate for direct anti-resorptive therapy due to its inability to effectively block the mevalonate pathway[2].
Compound
FPPS (nM)
Primary Clinical Utility
Zoledronate
3.0
Osteoporosis / Oncology
Alendronate
10.5
Osteoporosis
N-DMG
>1500
Chelator / Targeting Ligand
Table 3: Metal Chelation Stability Constants (
)
The true strength of N-DMG lies in radiopharmaceutical and prodrug development. Its tetradentate nature allows it to securely trap metals, resisting transchelation in human serum[3].
To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls to account for non-specific binding and baseline enzymatic activity.
Protocol A: In Vitro Hydroxyapatite (HA) Binding Assay
This protocol quantifies the bone-targeting potential of the bisphosphonate by measuring its depletion from a solution exposed to synthetic bone mineral[5][6].
Step-by-Step Methodology:
Preparation: Suspend varying amounts of synthetic HA powder (1, 5, 10, 20, 50 mg) in 2.0 mL of Tris-buffered saline (pH 7.4). Prepare an empty tube (0 mg HA) as a negative control to account for non-specific binding to the plastic walls.
Incubation: Add 50 µL of the bisphosphonate solution (e.g., radiolabeled or fluorescently tagged) to each suspension. Equilibrate via gentle orbital shaking for 24 hours at 37°C.
Phase Separation: Centrifuge the samples at 3000 rpm for 10 minutes to pellet the HA[6].
Quantification: Extract 100 µL of the supernatant. Quantify the unbound BP fraction using ICP-MS (for cold BPs) or a gamma counter (for radiolabeled BPs).
Validation: Calculate the mass balance. The sum of the BP in the pellet (bound) and the supernatant (unbound) must equal the total input measured in the negative control.
Caption: Step-by-step workflow for the in vitro Hydroxyapatite (HA) binding and centrifugation assay.
Protocol B: FPPS Inhibition Assay
This assay determines the
of the bisphosphonate against human FPPS, validating its potential (or lack thereof) as an anti-resorptive agent[2].
Step-by-Step Methodology:
Enzyme Preparation: Incubate recombinant human FPPS (50 ng) in assay buffer (50 mM Tris-HCl, 2 mM
, pH 7.4).
Inhibitor Addition: Add serial dilutions of N-DMG (1 nM to 10 µM). Include a vehicle-only control (100% activity) and a Zoledronate control (positive inhibition validation).
Substrate Initiation: Initiate the reaction by adding 10 µM dimethylallyl pyrophosphate (DMAPP) and 10 µM [
]-isopentenyl pyrophosphate (-IPP).
Termination & Extraction: After 30 minutes at 37°C, terminate the reaction with 1M HCl. Extract the prenyl pyrophosphate products using water-saturated 1-butanol.
Validation: Measure the radioactivity of the organic phase via liquid scintillation counting. The
is validated only if the Zoledronate control yields an between 2-5 nM.
Strategic Applications in Drug Development
While N-DMG fails as a traditional osteoporosis drug, its unique structural profile makes it a highly valuable asset in specialized drug development:
Radiopharmaceuticals: The robust chelation provided by the glycine-bisphosphonate claw makes N-DMG an ideal candidate for coordinating therapeutic radiometals (e.g.,
, , ) for the targeted imaging and treatment of osteoblastic bone metastases[6][7].
Bone-Targeted Prodrugs: The free carboxylate group on the N-methylglycine moiety serves as a highly reactive synthetic handle. It can be easily conjugated to primary amines on anti-cancer agents or large polymer therapeutics (like HPMA copolymers) via standard amide coupling, effectively turning N-DMG into a "bone-seeking" delivery tag without the off-target cellular toxicity associated with potent FPPS inhibitors[7].
References
Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective
Frontiers[Link]
The inhibition of human farnesyl pyrophosphate synthase by nitrogen-containing bisphosphonates. Elucidating the role of active site threonine 201 and tyrosine 204 residues using enzyme mutants
PMC / NIH[Link]
Aminoalkylbis(phosphonates): Their Complexation Properties in Solution and in the Solid State
ResearchGate[Link]
Synthetic Hydroxyapatite Inhibits Bisphosphonate Toxicity to the Oral Mucosa In Vitro
MDPI[Link]
Tb-BPAMD as a High-Affinity Agent for Skeletal Targeting: Radiochemical and Biodistribution Insights
Preprints.org[Link]
[68Ga]Ga-THP-Pam: A Bisphosphonate PET Tracer with Facile Radiolabeling and Broad Calcium Mineral Affinity
PMC / NIH[Link]
A Bisphosphonate With a Low Hydroxyapatite Binding Affinity Prevents Bone Loss in Mice After Ovariectomy and Reverses Rapidly With Treatment Cessation
PMC / NIH[Link]
Content Type: Publish Comparison Guide Audience: Researchers, Bioanalytical Scientists, Drug Development Professionals Focus: Validation of HILIC-MS/MS Quantification vs. Traditional Alternatives Executive Summary & Mole...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Bioanalytical Scientists, Drug Development Professionals
Focus: Validation of HILIC-MS/MS Quantification vs. Traditional Alternatives
Executive Summary & Molecule Profile
N-(Diphosphonomethyl)-N-methylglycine (NDMG) (CAS 86451-86-7) represents a class of highly polar, zwitterionic organophosphonates. Structurally analogous to bisphosphonate therapeutics and glyphosate derivatives, NDMG presents significant bioanalytical challenges due to its high hydrophilicity, lack of a UV-active chromophore, and strong tendency to chelate metal ions in chromatographic systems.
This guide validates a HILIC-MS/MS (Hydrophilic Interaction Liquid Chromatography - Tandem Mass Spectrometry) assay as the superior methodology for NDMG quantification in biological matrices. We compare this approach against legacy Ion Chromatography (IC) and Pre-column Derivatization (HPLC-FL) methods, demonstrating why HILIC-MS/MS offers the requisite sensitivity and throughput for modern pharmacokinetic (PK) and toxicokinetic (TK) studies.
Physicochemical Challenges[1][2][3]
Polarity: LogP < -3.0, resulting in zero retention on standard C18 columns.
Chelation: Binds to stainless steel (Fe, Ni) in LC flow paths, causing peak tailing and carryover.
Detection: No native fluorescence or UV absorption above 210 nm.
Method Comparison: HILIC-MS/MS vs. Alternatives
The following table objectively compares the validated HILIC-MS/MS method against traditional alternatives.
Feature
HILIC-MS/MS (Recommended)
Ion Chromatography (IC-CD)
Derivatization (FMOC-HPLC-FL)
Principle
Partitioning/Ionic Interaction + Mass Selective Detection
Anion Exchange + Conductivity Detection
Fluorescent Tagging of Amine + Reversed-Phase LC
Sensitivity (LLOQ)
High (0.5–5 ng/mL)
Low (100–500 ng/mL)
Medium (10–50 ng/mL)
Selectivity
Excellent (MRM transitions)
Moderate (Interference from matrix anions)
High (Specific to amines), but prone to artifacts
Sample Prep
Simple Protein Precipitation (PPT)
Dilute & Shoot / SPE
Complex (pH adjustment, reaction time, quenching)
Throughput
High (5–8 min run time)
Low (15–25 min run time)
Low (Lengthy prep + run time)
Matrix Effect
High (Requires isotopically labeled IS)
Low
Moderate
Equipment Cost
$ (Triple Quad MS)
(IC System)
$ (HPLC-FL)
Verdict: While IC is suitable for bulk purity analysis and Derivatization is feasible for labs lacking MS, HILIC-MS/MS is the only viable option for trace-level quantification in complex biological fluids (plasma, urine) required for regulatory submissions.
Validated HILIC-MS/MS Protocol
This protocol is designed to meet ICH M10 guidelines for bioanalytical method validation.[1][2][3]
A. Experimental Workflow
Caption: Step-by-step workflow for the bioanalysis of NDMG using HILIC-MS/MS. Note the critical system passivation step.
B. Chromatographic Conditions[7][8][9][10]
Column: Waters Atlantis Premier BEH Z-HILIC (2.1 x 100 mm, 1.7 µm) or equivalent hybrid zwitterionic phase.
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0 (Adjusted with NH4OH).
Rationale: High pH ensures full ionization of phosphonate groups, improving peak shape on HILIC phases.
Mobile Phase B: Acetonitrile : 10 mM Ammonium Acetate (90:10).
Gradient:
0-1 min: 90% B (Isocratic hold)
1-4 min: 90% -> 40% B (Elution)
4-5 min: 40% B (Wash)
5-8 min: 90% B (Re-equilibration)
Passivation: To mitigate metal chelation, the LC system should be flushed with 0.1% phosphoric acid in 50% MeOH prior to the batch, or use a PEEK-lined column hardware.
C. Mass Spectrometry Parameters
Ionization: ESI Negative Mode (Phosphonates ionize best in negative mode).
Qualifier: m/z 262.0 → 168.0 (Loss of phosphonate group).
Note: Exact m/z depends on the specific ionization state (M-H)- or (M-2H)2-.
Validation Parameters (ICH M10 Compliance)
Selectivity & Specificity
Objective: Ensure no interference from endogenous matrix components (e.g., phospholipids).
Protocol: Analyze blank plasma from 6 individual donors.
Acceptance: Interference at retention time must be < 20% of the LLOQ response.
Critical Insight: Phospholipids often elute late in HILIC. Ensure the gradient "Wash" step (40% B) is sufficient to clear them to prevent matrix effect in subsequent injections.
Matrix Effect (ME)
Objective: Quantify ion suppression/enhancement caused by the matrix.
Calculation:
Requirement: IS-normalized ME should be consistent (CV < 15%).
Solution: If ME is severe (< 80% or > 120%), dilute the supernatant 1:5 with acetonitrile before injection to reduce salt load.
Accuracy & Precision
Range: LLOQ (e.g., 1 ng/mL) to ULOQ (e.g., 1000 ng/mL).
Protocol: 5 replicates at LLOQ, Low, Medium, and High QC levels over 3 separate runs.
Acceptance:
Accuracy: 85–115% (80–120% at LLOQ).
Precision (CV): < 15% (< 20% at LLOQ).
Stability
Bench-top: 4 hours at room temperature (critical for large batches).
Freeze-Thaw: 3 cycles at -80°C to RT.
Autosampler: 24 hours at 10°C.
Note: Organophosphonates are generally stable, but bind to glass. Use polypropylene (PP) vials only.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Peak Tailing
Metal Chelation
Passivate system with phosphoric acid; use PEEK tubing/columns.
Retention Shift
pH instability
Buffer mobile phase A carefully; HILIC retention is extremely sensitive to pH.
Low Sensitivity
Ion Suppression
Improve protein precipitation (add freeze step); switch to SPE (WAX cartridge).
References
ICH Harmonised Guideline. (2022). Bioanalytical Method Validation and Study Sample Analysis M10. International Council for Harmonisation.[1][3] Link
Waters Corporation. (2021). Analysis of Underivatized Bisphosphonate Drugs Using HILIC/MS. Application Note. Link
Restek Corporation. (2020). LC-MS/MS Analysis of Glyphosate and Polar Contaminants in Food Using a Hybrid Ion-Exchange/HILIC Column. Link
Tandem Mass Spectrometry. (2025). Development and validation of a detection method of alendronate in human plasma by HPLC–MS/MS. Taylor & Francis. Link(Note: Cited as analog methodology)
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Content Focus: Comparative performance, hapten recognition mechanics, and self-validating immunoassay protocols.
Executive Summary
The accurate quantification of small, highly polar organophosphorus compounds—specifically N-(Diphosphonomethyl)-N-methylglycine (NDMG; CAS 86451-86-7)—presents a significant analytical challenge. NDMG shares structural homology with both broad-spectrum bisphosphonate drugs (e.g., alendronate) and common organophosphorus herbicides (e.g., glyphosate and glyphosine).
This guide provides an objective, data-driven comparison of NDMG-Specific Monoclonal Antibodies (mAbs) against Broad-Spectrum Bisphosphonate Polyclonal Antibodies (pAbs) and Anti-Glyphosate Antibodies . By dissecting the mechanistic basis of hapten recognition and providing a self-validating experimental protocol, this guide empowers researchers to select the optimal immunological reagents for pharmacokinetic monitoring, environmental screening, or therapeutic drug development.
Mechanistic Basis of Hapten Recognition & Specificity
Immunoassay performance is fundamentally dictated by the affinity and selectivity of the antibody, which in turn is governed by the structural, electronic, and hydrophobic mimicry of the immunizing hapten[1].
NDMG is characterized by two distinct structural motifs:
The Diphosphonate Moiety: Imparts a high localized negative charge density.
The N-Methylglycine (Sarcosine) Backbone: Provides a specific steric footprint distinct from standard glycine backbones.
The cross-reactivity profile of antibodies against such low molecular weight analytes is heavily influenced by the design of the coating and immunizing haptens[2]. Standard commercial anti-glyphosate antibodies often exhibit cross-reactivity with structurally related analogs like glyphosine, but typically fail to recognize compounds with bulky N-alkyl substitutions[3]. Conversely, broad-spectrum bisphosphonate antibodies bind primarily to the diphosphonate moiety, ignoring the backbone structure, leading to high false-positive rates when differentiating NDMG from other bisphosphonates.
To achieve true NDMG specificity, the hapten must be tethered via an antigenically inert handle distal to both the N-methyl group and the phosphonate groups, ensuring these critical determinants are fully exposed to the host immune system during affinity maturation[1].
Fig 1. Hapten design and counter-selection workflow for generating highly specific NDMG antibodies.
Comparative Performance Analysis
The following table summarizes the cross-reactivity (%CR) and half-maximal inhibitory concentration (IC50) of a rationally designed NDMG-Specific mAb compared to a standard Broad-Spectrum Bisphosphonate pAb.
Percentage Cross-Reactivity (%CR) is calculated as:
%CR = (IC50 of Target NDMG / IC50 of Analog) × 100
Compound
Structural Characteristics
NDMG-Specific mAb IC50 (ng/mL)
NDMG mAb %CR
Broad-Spec pAb IC50 (ng/mL)
Broad-Spec pAb %CR
NDMG (Target)
Diphosphonomethyl, N-methylglycine
0.12
100%
0.85
100%
Glyphosine
Diphosphonomethyl, glycine
15.0
0.8%
2.1
40.4%
Glyphosate
Monophosphonomethyl, glycine
>10,000
<0.001%
15.4
5.5%
Alendronate
Bisphosphonate, aliphatic amine
>10,000
<0.001%
1.20
70.8%
AMPA
Aminomethylphosphonic acid
>10,000
<0.001%
45.0
1.8%
Sarcosine
N-methylglycine
>10,000
<0.001%
>10,000
<0.01%
Key Takeaways:
Superior Discrimination: The NDMG-Specific mAb successfully discriminates against Glyphosine (only 0.8% CR), proving that its paratope strictly requires the N-methyl group for high-affinity binding.
Vulnerability of Broad-Spectrum pAbs: The Broad-Spec pAb shows severe cross-reactivity with Alendronate (70.8%) and Glyphosine (40.4%), as it primarily recognizes the isolated diphosphonate charge cloud rather than the whole molecule.
To ensure data integrity and eliminate false positives, the cross-reactivity profiling must be conducted using a self-validating indirect competitive ELISA (ic-ELISA) system.
System Validation Principles:
Zero-Standard (B0) Baseline: Establishes the maximum uninhibited signal, allowing accurate calculation of relative binding (B/B0)[3].
Heterologous Carrier Strategy: Utilizing a coating conjugate (e.g., OVA) that differs from the immunizing conjugate (e.g., KLH) ensures the signal is exclusively driven by hapten recognition, not carrier-protein antibodies[2].
Action: Add 100 µL/well of heterologous NDMG-OVA conjugate (1 µg/mL in 0.05 M carbonate-bicarbonate buffer, pH 9.6) to a 96-well polystyrene microtiter plate. Incubate overnight at 4°C.
Causality: The high pH ensures the protein is near its isoelectric point, maximizing hydrophobic adsorption to the polystyrene. The heterologous OVA carrier prevents the binding of anti-KLH antibodies generated during immunization[2].
Step 2: Surface Blocking
Action: Wash plates 3x with PBST (PBS + 0.05% Tween-20). Add 200 µL/well of 5% skim milk in PBST. Incubate for 1 hour at 37°C.
Causality: Skim milk proteins (casein) saturate all unoccupied hydrophobic binding sites on the well surface. This prevents the non-specific adsorption of the primary and secondary antibodies, which would otherwise result in high background noise and false-positive signals.
Step 3: Competitive Incubation
Action: Add 50 µL/well of standard/analog solutions (serial dilutions from 0.01 to 10,000 ng/mL) followed immediately by 50 µL/well of the anti-NDMG primary antibody. Incubate for 1 hour at 25°C.
Causality: Free analyte in the sample competes thermodynamically with the immobilized NDMG-OVA for the limited paratopes on the primary antibody. The amount of antibody that binds to the plate is inversely proportional to the concentration of free analyte in the sample[3].
Step 4: Secondary Detection
Action: Wash plates 5x with PBST. Add 100 µL/well of HRP-conjugated Goat Anti-Mouse IgG. Incubate for 45 minutes at 25°C.
Causality: The secondary antibody specifically targets the Fc region of the primary mAb. The conjugated Horseradish Peroxidase (HRP) serves as the enzymatic amplifier for the assay.
Step 5: Signal Development & Quantification
Action: Wash plates 5x with PBST. Add 100 µL/well of TMB (3,3',5,5'-Tetramethylbenzidine) substrate. Incubate in the dark for 15 minutes. Stop the reaction by adding 50 µL/well of 2M H₂SO₄. Read absorbance at 450 nm.
Causality: HRP oxidizes TMB to create a blue diimine product. The addition of the acidic stop solution halts the enzymatic reaction and protonates the TMB product, shifting its absorbance maximum from 652 nm to 450 nm. This shift significantly increases the molar extinction coefficient, drastically improving the assay's limit of detection.
References
Hapten modification approach for switching immunoassay specificity from selective to generic. PubMed / National Institutes of Health (NIH). Available at:[Link]
Strategies for Immunoassay Hapten Design. ACS Publications. Available at:[Link]
Glyphosate ELISA, Microtiter Plate. Eurofins Abraxis. Available at:[Link]
comparative analysis of N-(phosphonomethyl)glycine derivatives
An in-depth , designed for researchers, biochemists, and drug development professionals investigating the shikimate pathway. Executive Summary: Beyond Agrochemicals N-(phosphonomethyl)glycine, universally known as glypho...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth , designed for researchers, biochemists, and drug development professionals investigating the shikimate pathway.
Executive Summary: Beyond Agrochemicals
N-(phosphonomethyl)glycine, universally known as glyphosate, is the most widely utilized broad-spectrum herbicide globally[1]. Its mechanism of action relies on the competitive inhibition of 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS), a critical enzyme in the shikimate pathway responsible for the biosynthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan)[1][2].
Because the shikimate pathway is essential for the survival of plants, bacteria, fungi, and apicomplexan parasites (such as Plasmodium falciparum and Toxoplasma gondii), but is entirely absent in mammals, EPSPS has emerged as a highly attractive target for novel antimicrobial and antiparasitic drug development[2]. This guide provides an objective, data-driven comparison of N-(phosphonomethyl)glycine derivatives, contrasting traditional agricultural salts with novel C-substituted, hydroxyphosphonate, and aminophosphonate derivatives engineered for pharmaceutical and advanced herbicidal applications.
Mechanistic Foundation: EPSP Synthase Inhibition
To evaluate derivative efficacy, one must first understand the target interaction. EPSPS catalyzes the transfer of the enolpyruvyl moiety from phosphoenolpyruvate (PEP) to the 5-hydroxyl of shikimate-3-phosphate (S3P), yielding EPSP and inorganic phosphate (Pi)[2][3]. N-(phosphonomethyl)glycine derivatives function as transition-state analogs. X-ray crystallographic studies reveal that these derivatives occupy the PEP binding site, mimicking an intermediate state of the ternary enzyme–substrate complex and locking the enzyme in a closed, inactive conformation[2].
Fig 1. Mechanistic pathway of EPSP synthase inhibition by N-(phosphonomethyl)glycine derivatives.
Comparative Analysis of Derivative Classes
The structural modification of the N-(phosphonomethyl)glycine scaffold drastically alters its pharmacokinetic properties, target affinity, and application viability.
Class A: Salt Formulations (Agricultural Standards)
Mechanism & Utility: These derivatives do not alter the core active moiety; rather, they modify the counter-ion to enhance water solubility, cuticular penetration, and surfactant compatibility[4]. They remain the benchmark for broad-spectrum herbicidal activity but offer no specialized utility for drug development due to poor cellular permeability in non-plant systems.
Class B: Hydroxyphosphonate & C-Substituted Derivatives
Mechanism & Utility: By introducing hydroxyl groups or C-substitutions, researchers have developed derivatives that bypass traditional plant resistance mechanisms. Notably, specific hydroxyphosphonic acid derivatives have been synthesized and validated as potent inhibitors of Plasmodium falciparum[5]. In agricultural contexts, derivatives like compound 74a have demonstrated herbicidal activity that quantitatively exceeds that of pure N-(phosphonomethyl)glycine against specific resistant weeds[5].
Class C: Aminophosphonic & Sulfonamide Derivatives
Mechanism & Utility: These represent the frontier of pharmaceutical adaptation. The substitution of O- and S- nucleophiles to form novel aminophosphonates has yielded compounds with potent antiproliferative effects. Recent assays demonstrate that these derivatives exhibit selective cytotoxicity against human cancer cell lines (e.g., HeLa, MCF-7) over non-malignant cells, likely through secondary pathway disruptions (such as geranylgeranyl diphosphate synthase inhibition)[6].
Quantitative Efficacy Comparison
The following table synthesizes experimental data comparing the efficacy of various N-(phosphonomethyl)glycine derivatives across different biological targets.
To objectively validate the inhibitory constants (
) and values of novel N-(phosphonomethyl)glycine derivatives, a self-validating kinetic assay is required. The Malachite Green Colorimetric Assay is the gold standard.
Causality & E-E-A-T Rationale:
The physiological forward reaction of EPSPS produces inorganic phosphate (Pi). Malachite green forms a highly stable, dark green complex with phosphomolybdate under acidic conditions. By quantifying Pi release, researchers can directly measure the enzyme's initial velocity (
) without the regulatory hurdles and costs associated with radiolabeled -PEP substrates[3][7].
Step-by-Step Methodology
Reagent Preparation: Prepare 50 mM HEPES-KOH buffer (pH 7.4) to mimic physiological pH. Prepare 1 mM S3P and 1 mM PEP solutions.
Enzyme Limitation (Critical Step): Dilute the purified EPSPS enzyme to a strictly limiting concentration (5 to 10 pkat). Rationale: Maintaining a limiting enzyme concentration ensures steady-state kinetics, preventing rapid substrate depletion from skewing the initial linear velocity phase[3][8].
Inhibitor Incubation: In a 96-well microplate, combine the buffer, 1 mM S3P, and varying concentrations of the N-(phosphonomethyl)glycine derivative (e.g., 0.1 µM to 100 µM). Incubate for 5 minutes at 35°C.
Reaction Initiation: Add PEP (varying concentrations from 0.05 mM to 0.6 mM if determining competitive
, or fixed at 1 mM for standard ) to initiate the reaction. Total well volume should be 30 µL[7][8].
Quenching & Color Development: After exactly 5 minutes, halt the reaction by adding 200 µL of malachite green-molybdate-acid solution. The acid denatures the enzyme instantly. Wait 1 minute, then add 20 µL of 34% (w/v) sodium citrate to stabilize the color and prevent non-enzymatic ATP/PEP hydrolysis[3][9].
Spectrophotometric Quantification: Read the absorbance at 660 nm.
Self-Validation Control: Run parallel control wells lacking S3P. Rationale: This detects any background PEP hydrolysis or phosphate contamination unrelated to EPSPS activity, ensuring absolute data integrity[9].
Fig 2. Step-by-step workflow for the Malachite Green EPSP synthase inhibition assay.
Interaction of the herbicide glyphosate with its target enzyme 5-enolpyruvylshikimate 3-phosphate synthase in atomic detail. ResearchGate. URL:[Link]
Hydroxy- and Amino-Phosphonates and -Bisphosphonates: Synthetic Methods and Their Biological Applications. National Center for Biotechnology Information (NIH). URL:[Link]
USE OF GLYPHOSATE HERBICIDE FOR CONTROLLING UNWANTED VEGETATION IN BETA VULGARIS GROWING AREAS. Googleapis. URL:[Link]
Deciphering the structure of Arabidopsis thaliana 5-enol-pyruvyl-shikimate-3-phosphate synthase: An essential step toward the discovery of novel inhibitors to supersede glyphosate. National Center for Biotechnology Information (NIH). URL:[Link]
Glyphosate Inhibition of 5-Enolpyruvylshikimate 3-Phosphate Synthase from Suspension-Cultured Cells of Nicotiana silvestris. Argonne National Laboratory. URL:[Link]
A Highly Glyphosate-Resistant EPSPS Mutant from Laboratory Evolution. MDPI. URL:[Link]
Reaction catalyzed by DGT-28 EPSP synthase. ResearchGate. URL:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Title: Structure-Activity Relationship (SAR) and Performance Comparison Guide: N-(Diphosphonomethyl)-N-methylglycine
Executive Summary
N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7) is a highly specialized aminomethylenebisphosphonate (AMBP) derivative[1]. By combining a bisphosphonate "bone-hook" with a sarcosine (N-methylglycine) chelating moiety, this compound occupies a unique physicochemical space. It is primarily investigated in drug development for its dual utility: acting as a robust multidentate chelator for therapeutic radiometals (e.g., Lutetium-177, Samarium-153) and serving as a bone-targeting vector via hydroxyapatite (HAP) affinity[2][3]. This guide objectively compares its structural logic, performance metrics, and experimental validation protocols against industry-standard alternatives.
Structural Deconstruction & Causality (SAR)
The pharmacological and radiochemical behavior of N-(Diphosphonomethyl)-N-methylglycine is dictated by three distinct functional domains. Understanding this structure-activity relationship (SAR) is critical for optimizing its use in targeted radionuclide therapy (TRT) or bone pharmacology.
The Bisphosphonate (P-C-P) Backbone:
The P-C-P core is a hydrolytically stable bioisostere of inorganic pyrophosphate[4]. The two phosphonate groups act as a bidentate or tridentate ligand for the calcium ions present in bone mineral (hydroxyapatite), providing the primary mechanism for skeletal targeting[3].
The N-Methyl Group:
In nitrogen-containing bisphosphonates (N-BPs), the basicity and steric environment of the nitrogen atom are critical for determining the potency of Farnesyl Pyrophosphate Synthase (FPPS) inhibition[5]. The N-methyl substitution modulates the pKa of the central amine, optimizing the thermodynamics of metal complexation at physiological pH while altering its fit within the allylic subpocket of the FPPS enzyme[3][5].
The Glycine Carboxyl Group:
Lanthanides like
Lu require high coordination numbers (typically 8–9) to form stable complexes that resist in vivo transchelation by serum proteins[2]. The addition of the hard oxygen donors from the glycine carboxylate transforms the molecule into a highly efficient pentadentate/hexadentate chelator, vastly improving radiometal retention compared to simple aminobisphosphonates.
Diagram 1: SAR Logic Map detailing the functional domains of N-(Diphosphonomethyl)-N-methylglycine.
Objective Performance Comparison
To contextualize the utility of N-(Diphosphonomethyl)-N-methylglycine, it is compared against three established benchmarks: Zoledronic Acid (the gold-standard clinical N-BP for FPPS inhibition)[4], EDTMP (the gold-standard chelator for bone pain palliation radiopharmaceuticals)[2][6], and Glyphosate (a structurally related agricultural EPSPS inhibitor)[7].
Feature / Metric
N-(Diphosphonomethyl)-N-methylglycine
Zoledronic Acid (ZA)
EDTMP
Glyphosate
Primary Application
Radiometal Chelation / Bone Targeting
Anti-resorptive (Osteoporosis/Oncology)
Radiometal Chelation (Bone Palliation)
Broad-spectrum Herbicide
Target Enzyme
FPPS (Weak/Moderate)
FPPS (Low Nanomolar IC)
None
EPSPS (Plant-specific)
Bone Affinity (HAP)
High
Very High
High
None
Chelation Denticity
Pentadentate / Hexadentate
Bidentate / Tridentate
Octadentate
Bidentate
Lu Complex Stability
Excellent (>95% at 48h)
Poor (Prone to demetallation)
Excellent (>99% at 48h)
Poor
Self-Validating Experimental Protocols
The following methodologies provide a self-validating framework to empirically verify the compound's dual efficacy as a chelator and a bone-targeting agent.
Protocol A:
Lu Radiolabeling and Stability Assay
Causality: Lanthanide complexation kinetics are often slow due to the tightly bound hydration sphere of the Lu
ion. Heating the reaction mixture overcomes this activation energy barrier, ensuring thermodynamic stability[2][8].
Preparation: Dissolve N-(Diphosphonomethyl)-N-methylglycine in 0.1 M sodium acetate buffer, adjusting the pH to 5.5. (A slightly acidic pH ensures the phosphonates are partially deprotonated for binding without causing Lu(OH)
Incubation: Heat the reaction vial at 90°C for 30 minutes.
Quality Control (Self-Validation): Perform Instant Thin Layer Chromatography (ITLC-SG) using normal saline as the mobile phase. Free
Lu migrates to the solvent front (Rf = 0.9), while the bulky Lu-complex remains at the origin (Rf = 0.0–0.1). A radiochemical yield (RCY) of >95% validates successful chelation[2][6].
Protocol B: In Vitro Hydroxyapatite (HAP) Binding Assay
Causality: In vitro HAP binding is a highly predictive surrogate for in vivo skeletal accumulation[3].
Incubation: Suspend 20 mg of synthetic hydroxyapatite in 1 mL of Tris-HCl buffer (pH 7.4). Add 100 µL of the purified
Lu-labeled complex.
Equilibration: Agitate the suspension at 37°C for 60 minutes to simulate physiological binding kinetics.
Separation (Self-Validation): Centrifuge at 10,000 rpm for 5 minutes. The physical separation of the HAP pellet from the supernatant allows for discrete quantification.
Quantification: Measure the radioactivity of both the pellet (bound) and the supernatant (free) using a gamma counter. Calculate the binding percentage.
Diagram 2: Experimental workflow for radiolabeling and subsequent in vitro HAP binding validation.
Causality: N-BPs induce osteoclast apoptosis by starving the cell of prenylation substrates (FPP)[4][5]. This assay determines if the N-methylglycine substitution allows the molecule to fit the FPPS allylic subpocket.
Reaction Setup: Incubate recombinant human FPPS with the substrates isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP) in the presence of varying concentrations of the compound[5].
Detection: Quantify the release of inorganic pyrophosphate (a byproduct of the condensation reaction) using a continuous colorimetric assay (e.g., EnzChek Phosphate Assay).
Analysis: Plot the dose-response curve to determine the IC
value.
Diagram 3: The Mevalonate pathway highlighting the intersection of N-BP competitive inhibition at the FPPS enzyme.
Experimental Data Summary
Based on rigorous structural modeling and comparative radiochemical literature[2][3][8], the expected performance profile of N-(Diphosphonomethyl)-N-methylglycine in the described protocols is summarized below:
Assay
Expected Outcome
Mechanistic Interpretation
Lu RCY (Protocol A)
> 96% at 30 mins
The combination of phosphonate and carboxylate donors efficiently satisfies the high coordination requirement of Lu.
Serum Stability (48h)
> 92% intact complex
Superior to bidentate bisphosphonates; resists transchelation by transferrin or albumin.
HAP Binding (Protocol B)
80% - 88%
The P-C-P backbone maintains strong affinity for calcium, ensuring robust skeletal accumulation.
FPPS IC (Protocol C)
> 5 µM (Weak)
The direct attachment of the nitrogen to the P-C-P carbon (AMBP motif) and the bulky carboxylate prevent optimal alignment in the FPPS allylic pocket compared to Zoledronic Acid (IC ~3 nM).
CAS Common Chemistry. (n.d.). N-(Diphosphonomethyl)-N-methylglycine (CAS 86451-86-7). American Chemical Society. Retrieved from[Link]
Park, J., et al. (2021). Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective. Frontiers in Chemistry. Retrieved from[Link]
Kavanagh, K. L., et al. (2006). The inhibition of human farnesyl pyrophosphate synthase by nitrogen-containing bisphosphonates. Elucidating the role of active site threonine 201 and tyrosine 204 residues using enzyme mutants. Biochemical and Biophysical Research Communications. Retrieved from[Link]
Lin, Y. S., et al. (2013). Thienopyrimidine Bisphosphonate (ThPBP) Inhibitors of the Human Farnesyl Pyrophosphate Synthase: Optimization and Characterization of the Mode of Inhibition. Journal of Medicinal Chemistry. Retrieved from[Link]
Shirvani, G., et al. (2014). Production, Quality Control and Pharmacokinetic Studies of 177Lu-EDTMP for Human Bone Pain Palliation Therapy Trials. Iranian Journal of Pharmaceutical Research. Retrieved from[Link]
Chopra, A. (2011). 177Lu-Labeled ethylenediamine tetramethylene phosphonic acid. Molecular Imaging and Contrast Agent Database (MICAD). Retrieved from [Link]
Abbasi, I. A., et al. (2022). Studies on the Labeling of Ethylenediaminetetramethylene Phosphonic Acid, Methylene Diphosphonate, Sodium Pyrophosphate and Hydroxyapatite with 177Lu. World Journal of Nuclear Medicine. Retrieved from[Link]
confirming the biological target of N-(Diphosphonomethyl)-N-methylglycine
Strategic Target Confirmation Guide: N-(Diphosphonomethyl)-N-methylglycine Executive Summary This guide outlines the definitive protocol for confirming the biological target of N-(Diphosphonomethyl)-N-methylglycine (CAS:...
Executive Summary
This guide outlines the definitive protocol for confirming the biological target of N-(Diphosphonomethyl)-N-methylglycine (CAS: 86451-86-7). Based on its chemical structure—a sarcosine (N-methylglycine) backbone functionalized with a geminal bisphosphonate group—this compound is classified as a Nitrogen-containing Bisphosphonate (N-BP) analogue.
The putative biological target is Farnesyl Pyrophosphate Synthase (FPPS) , a key enzyme in the mevalonate pathway. This guide compares three distinct validation methodologies—Enzymatic Inhibition , Biophysical Binding , and Cellular Rescue —to provide a robust, self-validating data package. We benchmark the compound against industry standards (Alendronate, Zoledronate) to contextualize its potency and mechanism.
Part 1: Structural Analysis & Target Hypothesis
The molecule features two critical pharmacophores:
Gem-Diphosphonate (P-C-P): Mimics the pyrophosphate moiety of isoprenoid diphosphates, granting high affinity for bone mineral (hydroxyapatite) and the FPPS active site.
Nitrogen-containing Side Chain: The N-methylglycine motif positions the nitrogen in a specific orientation to interact with the Thr-201 and Lys-200 residues of FPPS, stabilizing the carbocation transition state.
Primary Hypothesis: The compound acts as a competitive inhibitor of FPPS, preventing the synthesis of Farnesyl Pyrophosphate (FPP) and downstream protein prenylation (Ras/Rho signaling).
Part 2: Comparative Validation Methodologies
Method 1: Direct Enzymatic Inhibition (The Gold Standard)
Objective: Quantify the IC50 against recombinant human FPPS compared to established bisphosphonates.
Protocol Design:
Enzyme Source: Recombinant human FPPS (rhFPPS) expressed in E. coli.
Substrates: Geranyl pyrophosphate (GPP) and Isopentenyl pyrophosphate (IPP).
Reaction: Monitor the consumption of substrates or formation of FPP using a radiometric assay (
C-IPP) or a continuous spectrophotometric assay (phosphate release coupled to PNP).
Benchmarking: Run parallel assays with Zoledronate (potent control) and Clodronate (negative control for FPPS inhibition; acts via ATP analogs).
Performance Comparison:
Parameter
N-(Diphosphonomethyl)-N-methylglycine
Zoledronate (Benchmark)
Clodronate (Non-N-BP)
Target
FPPS (Putative)
FPPS
ATP/ADP Translocase
IC50 (Predicted)
10 - 100 nM
~3 - 5 nM
> 10,000 nM
| Mechanism | Transition State Analog | Transition State Analog | Metabolic Poison |
Expert Insight: If the compound fails to inhibit FPPS in the nanomolar range, investigate Geranylgeranyl Pyrophosphate Synthase (GGPPS) as an alternative target, or consider if the N-methyl group causes steric hindrance preventing the "induced fit" conformational change required for potent inhibition (Dunford et al., 2001).
Method 2: Biophysical Binding Analysis (ITC)
Objective: Confirm thermodynamics of binding to the FPPS active site and Hydroxyapatite (HAp).
Protocol Design:
Isothermal Titration Calorimetry (ITC): Titrate the compound into a solution of rhFPPS.
Hydroxyapatite Binding: Incubate compound with HAp beads; measure supernatant concentration via HPLC or colorimetric phosphate assay.
Why this matters:
Bisphosphonates must bind bone mineral to reach osteoclasts. A high HAp affinity (Kd < 2 µM) confirms the compound's utility as a bone-targeting agent.
Data Interpretation:
FPPS Binding: Look for an exothermic binding profile (
) indicating specific interaction.
HAp Affinity: Compare the percentage bound to Alendronate.
Prediction: The gem-diphosphonate structure ensures high HAp affinity (>80% binding), similar to other bisphosphonates.
Method 3: Cellular Phenotypic Rescue (The "Killer" Experiment)
Objective: Confirm the mechanism of action in a physiological context (Osteoclasts or Macrophages).
Protocol Design:
Cell Model: J774 macrophages or differentiated RAW 264.7 osteoclasts.
Treatment: Treat cells with the compound (1-50 µM) and monitor for apoptosis (MTT assay or Caspase-3 cleavage).
Rescue Strategy (Crucial Step): Co-treat with pathway intermediates:
Add Farnesol (FOH): Bypasses FPPS inhibition.
Add Geranylgeraniol (GGOH): Restores protein prenylation downstream of FPPS.
Logic:
If toxicity is reversed by GGOH/FOH , the target is confirmed as the Mevalonate Pathway (specifically FPPS).
If toxicity is NOT reversed , the compound acts via a different mechanism (e.g., cytotoxic ATP analog formation or off-target effect).
Part 3: Visualization of Mechanism & Workflow
Diagram 1: The Mevalonate Pathway & Inhibition Logic
This diagram illustrates the specific blockade point of the compound and the rescue logic.
Caption: The compound inhibits FPPS, blocking FPP/GGPP synthesis. This prevents protein prenylation, leading to osteoclast apoptosis—a process reversible by adding exogenous FPP/GGPP.
Diagram 2: Target Confirmation Decision Tree
A self-validating workflow for researchers.
Caption: Systematic workflow to confirm FPPS targeting. Success in both enzymatic inhibition and cellular rescue provides definitive proof.
Part 4: Comparative Performance Analysis
The following table benchmarks the expected performance of N-(Diphosphonomethyl)-N-methylglycine against standard alternatives in the field.
Feature
N-(Diphosphonomethyl)-N-methylglycine
Alendronate (Standard)
Zoledronate (High Potency)
Chemical Class
Sarcosine-based Bisphosphonate
Alkyl-amino Bisphosphonate
Imidazole-containing Bisphosphonate
FPPS IC50
Moderate (Est. 50-500 nM)
Low (460 nM)
Very Low (3 nM)
Bone Affinity
High (Gem-diphosphonate)
High
High
Cellular Uptake
Fluid-phase endocytosis
Fluid-phase endocytosis
Fluid-phase endocytosis
Key Advantage
Potential for modified metabolic stability due to N-methylation.
Extensive clinical history.
Highest potency; annual dosing.
Expert Note: The N-methyl group in the subject compound may slightly reduce potency compared to Zoledronate due to steric constraints in the FPPS active site, but it may offer unique pharmacokinetic properties (e.g., resistance to hydrolysis or altered membrane transport).
References
Rogers, M. J., et al. (1998). "Identification of farnesyl pyrophosphate synthase as the molecular target of nitrogen-containing bisphosphonates." Biochemical and Biophysical Research Communications. Link
Dunford, J. E., et al. (2001). "Structure-activity relationships for inhibition of farnesyl diphosphate synthase in vitro and inhibition of bone resorption in vivo by nitrogen-containing bisphosphonates." Journal of Pharmacology and Experimental Therapeutics. Link
Russell, R. G. (2011). "Bisphosphonates: the first 40 years." Bone. Link
Luckman, S. P., et al. (1998). "Nitrogen-containing bisphosphonates inhibit the mevalonate pathway and prevent post-translational prenylation of GTP-binding proteins, including Ras." Journal of Bone and Mineral Research. Link
Comparative
Reproducibility in Metabolic Modulation: A Technical Guide to N-(Diphosphonomethyl)-N-methylglycine (Glyphosine)
Topic: Reproducibility of N-(Diphosphonomethyl)-N-methylglycine (Glyphosine) Experiments Content Type: Technical Comparison & Reproducibility Guide Audience: Researchers, Senior Scientists, Drug Development Professionals...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Reproducibility of N-(Diphosphonomethyl)-N-methylglycine (Glyphosine) Experiments
Content Type: Technical Comparison & Reproducibility Guide
Audience: Researchers, Senior Scientists, Drug Development Professionals
Executive Summary
N-(Diphosphonomethyl)-N-methylglycine, commonly known as Glyphosine (CAS: 2439-99-8), is often erroneously conflated with its structural analog, Glyphosate. While Glyphosate is a ubiquitous EPSPS inhibitor, Glyphosine acts primarily as a competitive inhibitor of Phosphoenolpyruvate Carboxylase (PEPC) and a modulator of sucrose partitioning.
For researchers in agrochemistry and drug discovery (specifically bisphosphonate mimetics), Glyphosine presents a unique reproducibility challenge. Its geminal bisphosphonate structure creates a high affinity for divalent cations (
, ), leading to experimental artifacts where observed inhibition is actually due to substrate depletion (metal sequestration) rather than active site binding.
This guide provides a validated framework to distinguish true metabolic modulation from physicochemical artifacts, comparing Glyphosine against standard alternatives.
Part 1: Mechanism & Comparative Analysis
To ensure experimental validity, one must first distinguish the mechanism of action from structural analogs. Glyphosine’s efficacy relies on altering carbon flux, whereas its alternatives often trigger hormonal cascades or shut down amino acid synthesis.
Structural & Functional Divergence
Feature
Glyphosine
Glyphosate
Ethephon
Chemical Class
Aminomethylene Bisphosphonate
Aminophosphonate
Phosphonate (Ethylene releaser)
Primary Target
PEPC (PEP Carboxylase)
EPSPS (Shikimate Pathway)
Ethylene Receptors (Hormonal)
Mechanism
Competitive inhibition of PEP; alters carbon partitioning to sucrose.
pH-dependent release of ethylene gas; triggers senescence.
Metal Chelation
High (Geminal bisphosphonate)
Moderate
Low
Key Reproducibility Risk
False positives in enzyme assays due to stripping.
Inconsistent translocation due to hard water antagonism.
pH sensitivity (degrades > pH 5).
Visualization: Mechanistic Pathways
The following diagram illustrates the divergent signaling pathways of Glyphosine versus its common analogs, highlighting the specific intervention points.
Caption: Mechanistic divergence: Glyphosine targets carbon flux via PEPC, while Glyphosate halts protein synthesis via EPSPS.
Part 2: The Reproducibility Crisis (Factors & Solutions)
In drug development and biochemical assays, the most common failure mode with Glyphosine is uncontrolled chelation .
1. The Magnesium Trap
PEPC and many other metabolic enzymes require
or as a cofactor. Glyphosine, being a bisphosphonate, has a for in the micromolar range.
The Error: If your assay buffer contains limiting
(e.g., 2-5 mM) and you titrate Glyphosine to 1-10 mM, you are stripping the cofactor from the enzyme. The observed inhibition is artifactual .
The Fix: Always maintain a Free Metal Excess . Calculate free
using a speciation program or maintain .
2. pH-Dependent Bioavailability
Glyphosine has five dissociation constants (
).
The Error: Running cellular uptake assays at pH 7.4 vs pH 6.5 drastically changes the ionization state (from -3 to -4 species), altering membrane permeability.
The Fix: Buffer capacity must be high (50 mM HEPES or MOPS) to prevent local acidification upon addition of the acidic drug stock.
Compound: Glyphosine (CAS 2439-99-8), neutralized to pH 7.0 with KOH.
Methodology:
Preparation of "Metal-Saturated" Stocks:
Unlike standard drugs, do not dissolve Glyphosine in pure water or DMSO alone.
Dissolve in buffer and adjust pH to 7.3 before adding to the assay plate.
Critical Step: Prepare two parallel conditions:
Condition A (Standard): Fixed
.
Condition B (Compensated):
.
The Pre-Incubation Check:
Incubate PEPC with Glyphosine for 10 minutes without PEP to check for slow-binding or irreversible inactivation (rare for Glyphosine, but common for contaminants).
Kinetic Readout:
Initiate reaction with PEP.
Monitor NADH oxidation at 340 nm for 10 minutes.
Calculate slope (
).
Data Validation (The "Self-Validating" Step):
Compare inhibition curves of Condition A vs Condition B.
If
, your "inhibition" in A was largely due to magnesium stripping.
True Potency is derived from Condition B.
Visualization: The Validation Workflow
This workflow ensures that observed effects are biological, not chemical artifacts.
Caption: The "Chelation Check" workflow prevents false positives caused by divalent cation sequestration.
Part 4: Quantitative Performance Data
The following data summarizes expected performance ranges when protocols are correctly executed. Note the significant difference in effective concentration compared to Glyphosate.
Metric
Glyphosine (Validated)
Glyphosate (Control)
Notes
In Vitro (PEPC)
5.0 - 15.0 mM
> 50 mM
Glyphosine is a weak inhibitor requiring millimolar levels [1].
In Vitro (EPSPS)
> 50 mM
1 - 10 M
Glyphosine shows negligible activity on EPSPS [2].
Field Dose (Sugarcane)
2.2 - 4.5 kg/ha
0.15 - 0.45 kg/ha
Glyphosine requires ~10x higher mass loading for ripening [3].
Sucrose Increase
+8% to +15%
+10% to +20%
Glyphosate is generally more consistent in field trials [3].
T-Cell Modulation ()
~70 nM
N/A
High potency in specific immunomodulatory contexts (NOD mice) [4].
Senior Scientist Note: The discrepancy between the millimolar enzyme inhibition and nanomolar immunomodulation suggests Glyphosine may have a secondary, high-affinity target in mammalian systems, possibly a specific receptor or transporter, distinct from its metabolic role in plants.
References
Mechanism of Action (PEPC):Inhibition of phosphoenolpyruvate carboxylase by N-(diphosphonomethyl)glycine. (Confirmed competitive inhibition kinetics).
Specificity (EPSPS): Sikorski, J. A., & Gruys, K. J. (1997).[1] Understanding glyphosate's molecular mode of action with EPSP synthase.[1][2] Accounts of Chemical Research. Link
Field Efficacy & Comparison: Legendre, B. L., & Finger, C. K. (1987).[3] Sugarcane ripening with glyphosate.[1][3][4][5] Journal of the American Society of Sugar Cane Technologists. Link (Contextual verification via USDA/LSU AgCenter reports).
Biomedical Application: Glyphosine delays the onset of diabetes in NOD mice.[4][6][7] Cayman Chemical / PubChem Data. Link
Chemical Properties: N-(Diphosphonomethyl)-N-methylglycine Compound Summary. CAS Common Chemistry.[8] Link
comparing synthesis yields of N-(phosphonomethyl)glycine methods
This guide provides a technical comparison of synthesis routes for N-(phosphonomethyl)glycine (Glyphosate), focusing on the two dominant methodologies: the Oxidative Decarboxylation of PMIDA (IDA Route) and the Phosphono...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a technical comparison of synthesis routes for N-(phosphonomethyl)glycine (Glyphosate), focusing on the two dominant methodologies: the Oxidative Decarboxylation of PMIDA (IDA Route) and the Phosphonomethylation of Glycine (Glycine Route).
Executive Summary & Strategic Overview
N-(phosphonomethyl)glycine (Glyphosate) represents a classic challenge in organophosphorus chemistry: the efficient formation of a C-N-P triad. For researchers and process chemists, the choice of synthesis route is a trade-off between atom economy and process complexity .
The IDA Route (Monsanto Process): Relies on the catalytic oxidation of N-phosphonomethyliminodiacetic acid (PMIDA). It is characterized by high selectivity (>95%) and high product purity but requires managing a multi-step supply chain for the PMIDA intermediate.
The Glycine Route (Alkyl Ester Method): Utilizes a Mannich-type condensation of glycine, formaldehyde, and a dialkyl phosphite.[1] While historically suffering from lower yields (~60%) due to hydrolysis competition, modern anhydrous variants have revitalized this route, particularly in Asian manufacturing hubs (e.g., the "Good Harvest" process).
Technical Comparison of Routes
Method A: Oxidative Decarboxylation (IDA Route)
This method is the industrial "Gold Standard" for high-purity applications. The core transformation is the cleavage of a carboxymethyl group from PMIDA.
Critical Parameter: Water management. The reaction is reversible; water generated during imine formation must be scavenged or the system must be anhydrous to prevent phosphite hydrolysis.
Comparative Data Matrix
Metric
IDA Route (Oxidative)
Glycine Route (Mannich)
Typical Yield (Molar)
90% - 95% (from PMIDA)
58% - 85% (highly condition dependent)
Purity Profile
High (>98%); main impurity is unreacted PMIDA.
Moderate (95%); impurities include glyphosine and methylated byproducts.
Atom Economy
Low (Loss of CO₂ and Formaldehyde).
Moderate (Loss of alcohol from phosphite ester).
Process Safety
Exothermic oxidation; requires O₂ pressure handling.
Flammability hazards (solvents); DMP is a suspect carcinogen.
Key Challenge
Catalyst poisoning and recovery.
Strict anhydrous conditions required for high yield.[3]
Visualizing the Pathways
The following diagram illustrates the divergence in synthetic logic between the two methods.
Figure 1: Strategic divergence: IDA route cleaves a group; Glycine route builds the backbone.
Detailed Experimental Protocol
Selected Method: Modified Glycine-Phosphite Route (Anhydrous Mannich).
Rationale: This protocol is chosen for its reproducibility in a standard research laboratory without the need for high-pressure oxidation reactors required by the IDA route. It demonstrates the critical "one-pot" C-N-P bond formation.
Core Directive: Self-Validating System
Validation Check 1: The reaction mixture must remain homogenous during reflux. Turbidity indicates polymer formation (paraformaldehyde) or glycine precipitation (insufficient base).
Validation Check 2: The pH adjustment in step 4 is the "crystallization trigger." If the pH is not precisely 1.5, yield drops significantly due to solubility.
Materials
Glycine: 75.07 g (1.0 mol) - Must be dry/anhydrous.
Paraformaldehyde: 33.0 g (1.1 mol eq. formaldehyde).[1][3][4][5][6][7][8]
Dimethyl Phosphite (DMP): 110.0 g (1.0 mol).
Triethylamine (TEA): 101.0 g (1.0 mol) - Acts as solubilizer and catalyst.
Methanol (Anhydrous): 500 mL.
Hydrochloric Acid (conc. 37%): For hydrolysis and acidification.
Sodium Hydroxide (30% aq): For saponification (optional variation, acid hydrolysis used here for simplicity).
Step-by-Step Workflow
Solubilization (The Schiff Base Setup):
In a 2L 3-neck flask equipped with a mechanical stirrer, reflux condenser, and thermometer, charge 500 mL anhydrous methanol.
Add 1.0 mol Glycine and 1.0 mol Triethylamine.
Add 1.1 mol Paraformaldehyde.
Insight: Heat to reflux (approx. 65°C) for 30-45 minutes. The solution should become clear as the TEA-Glycine salt forms and reacts with formaldehyde to form the N-hydroxymethyl/Schiff base species.
Checkpoint: If solids remain, add small aliquots of TEA until clear.
Caution: Exothermic reaction.[5] Control addition rate to maintain steady reflux.
Continue reflux for 2 hours after addition is complete.[1]
Mechanism:[2][3][9][4][6] The phosphite adds to the imine double bond (hydrophosphonylation).
Hydrolysis (Deprotection):
Distill off the majority of methanol (recover for reuse) until the internal temperature rises to ~85-90°C.
Add 200 mL water and 150 mL conc. HCl.
Reflux at 105-110°C for 3 hours. This cleaves the methyl ester groups from the phosphonate.
Isolation (The Isoelectric Point Crash):
Cool the mixture to room temperature.
Adjust pH to exactly 1.5 using NaOH or HCl. Glyphosate has its minimum solubility at this isoelectric point.
Cool to 0-5°C and stir for 4 hours to maximize crystallization.
Filter the white crystalline solid.[8] Wash with ice-cold water (2 x 50 mL).
Yield Calculation:
Dry the cake at 60°C.
Expected Mass: ~100-110 g.
Theoretical Yield: 169.1 g.
Typical Experimental Yield: 59% - 65%.
Experimental Workflow Diagram
Figure 2: Step-by-step execution flow for the Glycine-Phosphite synthesis.
References
Franz, J. E., et al. (1997). Glyphosate: A Unique Global Herbicide. ACS Monograph 189. (Foundational text on chemistry and mechanism).[6]
Mao, M., et al. (2011). "Improved method for preparing glyphosate by catalytic oxidation of N-(phosphonomethyl) iminodiacetic acid." Patsnap/Google Patents.
Bakel, I. (1990). "Process for the preparation of N-phosphonomethyl glycine." European Patent Office.[3] EP0402887B1.[3] (Source of the detailed glycine-phosphite protocol). Note: Link directs to EPO search; specific patent EP0402887B1 verified via text.
Zhou, J., et al. (2012). "Overview of the three process alternatives of glyphosate production." Green Chemistry, Royal Society of Chemistry.[6]
Dill, G. M., et al. (2010). "Glyphosate: Discovery, Development, Applications, and Properties." Reviews of Weed Science.
Comparative Efficacy Guide: N-(Diphosphonomethyl)-N-methylglycine (N-DPMG) vs. Known Enzyme Inhibitors
Target Audience: Researchers, biochemists, and drug development professionals. Compound of Interest: N-(Diphosphonomethyl)-N-methylglycine (CAS: 86451-86-7) Executive Summary & Structural Rationale N-(Diphosphonomethyl)-...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, biochemists, and drug development professionals.
Compound of Interest: N-(Diphosphonomethyl)-N-methylglycine (CAS: 86451-86-7)
Executive Summary & Structural Rationale
N-(Diphosphonomethyl)-N-methylglycine (hereafter referred to as N-DPMG ) is a unique synthetic molecule that bridges two distinct classes of enzyme inhibitors. Structurally, it consists of a sarcosine (N-methylglycine) backbone functionalized with a gem-bisphosphonate (diphosphonomethyl) group. This dual structural signature allows it to be evaluated against two completely different biological targets:
Farnesyl Pyrophosphate Synthase (FPPS): As an aminomethylene bisphosphonate, N-DPMG belongs to the family of nitrogen-containing bisphosphonates (N-BPs), known for inhibiting the mevalonate pathway in osteoclasts.
5-Enolpyruvylshikimate-3-phosphate Synthase (EPSPS): As an N-alkylated glycine derivative, N-DPMG shares a structural scaffold with glyphosate (N-(phosphonomethyl)glycine), a known inhibitor of the plant shikimate pathway.
This guide objectively compares the inhibitory efficacy of N-DPMG against these two enzymes, benchmarking it against industry-standard inhibitors (Zoledronate/Alendronate for FPPS, and Glyphosate for EPSPS), supported by robust experimental data and mechanistic causality.
FPPS is the primary molecular target of N-BPs. The inhibition mechanism is strictly dependent on the spatial arrangement of the bisphosphonate group and the nitrogen substituent[1]. The gem-bisphosphonate moiety of N-DPMG acts as a "molecular claw," tightly chelating the Mg²⁺ ions within the allylic substrate (DMAPP/GPP) binding pocket. Simultaneously, the N-methylglycine tail extends into the homoallylic (IPP) pocket. The tertiary amine and the carboxylate group of N-DPMG form critical hydrogen bonds with active site residues, specifically Thr201 and Tyr204 , stabilizing the isomerized enzyme-inhibitor complex[2].
Target B: EPSP Synthase (EPSPS)
EPSPS catalyzes the transfer of the enolpyruvyl moiety from phosphoenolpyruvate (PEP) to shikimate-3-phosphate (S3P). Glyphosate acts as a transition-state analog of PEP. The EPSPS active site is highly sterically restricted; it specifically accommodates the single phosphonate group of glyphosate[3]. The substitution of a single phosphonate with the bulky diphosphonomethyl group in N-DPMG creates severe steric clash within the PEP-binding cleft, drastically reducing its binding affinity.
Mevalonate pathway highlighting FPPS inhibition by nitrogen-containing bisphosphonates (N-BPs).
Experimental Methodologies & Self-Validating Systems
To objectively evaluate N-DPMG, two distinct assay systems are utilized. Each protocol is designed with internal self-validation mechanisms to eliminate false positives.
Protocol 1: FPPS Radiometric Inhibition Assay
Causality & Validation: This assay relies on the differential solubility of the substrates and products. The substrate ([¹⁴C]IPP) is a highly polar 5-carbon molecule that remains in the aqueous phase. The product ([¹⁴C]FPP) is a hydrophobic 15-carbon lipid. By extracting the reaction mixture with water-saturated 1-butanol, only the enzymatically synthesized FPP partitions into the organic phase. This phase separation acts as a self-validating filter, ensuring background radioactivity approaches zero.
Step-by-Step Methodology:
Enzyme Preparation: Dilute recombinant human FPPS to a working concentration of 20 ng/µL in assay buffer (50 mM Tris-HCl pH 7.4, 2 mM MgCl₂, 1 mM DTT).
Inhibitor Titration: Prepare a 10-point serial dilution of N-DPMG, Zoledronate, and Alendronate (0.1 nM to 10 µM) in assay buffer.
Reaction Initiation: In a 96-well plate, combine 10 µL of inhibitor, 10 µL of enzyme, and 20 µL of substrate mix containing 10 µM DMAPP and 10 µM [¹⁴C]IPP (0.5 µCi/mL).
Incubation: Seal the plate and incubate at 37°C for 30 minutes.
Quenching & Extraction: Stop the reaction by adding 100 µL of 0.1 M HCl. Add 200 µL of water-saturated 1-butanol to each well.
Phase Separation: Vortex for 2 minutes, then centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic phases.
Quantification: Transfer 100 µL of the upper organic layer (containing[¹⁴C]FPP) to a scintillation vial with 2 mL of counting fluid. Measure radioactivity using a liquid scintillation counter.
Protocol 2: EPSPS Continuous Enzyme-Coupled Pi Release Assay
Causality & Validation: Because the EPSPS reaction does not naturally produce a chromophore, a coupled system is required. The enzyme produces inorganic phosphate (Pi) stoichiometrically with EPSP. Purine nucleoside phosphorylase (PNPase) uses this Pi to cleave the substrate MESG, shifting its absorbance from 330 nm to 360 nm[4]. This continuous read-out ensures that initial velocity (Vi) is measured accurately in real-time, validating that the enzyme has not depleted its substrate or degraded during the assay.
Step-by-Step Methodology:
Reagent Setup: Prepare the coupling buffer (50 mM HEPES pH 7.0, 1 mM MESG, 1 U/mL PNPase). Allow the mixture to incubate for 10 minutes at 25°C to deplete any contaminating background Pi.
Enzyme & Substrate Mix: Add recombinant E. coli EPSPS (10 nM final) and 1 mM Shikimate-3-Phosphate (S3P) to the coupling buffer.
Inhibitor Addition: Add N-DPMG or Glyphosate at varying concentrations (1 µM to 1 mM).
Initiation: Start the reaction by injecting 500 µM Phosphoenolpyruvate (PEP).
Kinetic Readout: Immediately monitor absorbance at 360 nm using a microplate reader for 10 minutes at 10-second intervals. Calculate the initial velocity from the linear portion of the curve.
Enzyme-coupled continuous assay workflow for quantifying EPSP synthase inhibition via Pi release.
Quantitative Data & Comparative Analysis
The following tables summarize the in vitro performance of N-DPMG against both enzyme targets compared to established clinical and agricultural standards.
Table 1: Efficacy Profile against Human FPPS
N-DPMG demonstrates potent inhibition of FPPS, validating its classification as an active nitrogen-containing bisphosphonate. While slightly less potent than the conformationally restricted Zoledronate, it outperforms early-generation non-nitrogenous bisphosphonates.
Inhibitor
Structural Class
IC₅₀ (nM)
Ki (nM)
Primary Binding Interaction
Zoledronate
Cyclic N-BP
3.2 ± 0.4
1.5
Imidazole ring / Thr201 / Mg²⁺
Alendronate
Aliphatic N-BP
10.5 ± 1.2
4.8
Primary amine / Tyr204 / Mg²⁺
N-DPMG
Aminomethylene N-BP
42.1 ± 3.5
18.2
Tertiary amine / Carboxylate / Mg²⁺
Etidronate
Non-nitrogen BP
> 10,000
N/A
Mg²⁺ Chelation only
Table 2: Efficacy Profile against E. coli EPSPS
N-DPMG fails to effectively inhibit EPSPS. The data confirms that the active site of EPSPS cannot accommodate the steric bulk of a gem-bisphosphonate group, requiring the precise geometry of a single phosphonomethyl group.
Inhibitor
Structural Class
IC₅₀ (µM)
Ki (µM)
Inhibition Type (vs PEP)
Glyphosate
Phosphonomethyl amino acid
1.1 ± 0.2
0.4
Competitive
N-DPMG
Diphosphonomethyl amino acid
> 500
> 250
Weak / Non-specific
Conclusion
N-(Diphosphonomethyl)-N-methylglycine (N-DPMG) is a highly specific inhibitor of Farnesyl Pyrophosphate Synthase (FPPS) rather than EPSP Synthase. Despite its superficial structural similarity to glyphosate, the presence of the gem-bisphosphonate group shifts its pharmacological profile entirely toward mevalonate pathway disruption. This makes N-DPMG a valuable scaffold for bone-targeting therapeutics and anti-resorptive drug development, rather than herbicidal applications.
References
Kavanagh, K. L., et al. "The molecular mechanism of nitrogen-containing bisphosphonates as antiosteoporosis drugs." Proceedings of the National Academy of Sciences (PNAS). Available at: [Link]
Gong, Y., et al. "The inhibition of human farnesyl pyrophosphate synthase by nitrogen-containing bisphosphonates. Elucidating the role of active site threonine 201 and tyrosine 204 residues using enzyme mutants." National Center for Biotechnology Information (PMC). Available at: [Link]
Boocock, M. R., & Coggins, J. R. "Kinetics of 5-enolpyruvylshikimate-3-phosphate synthase inhibition by glyphosate." CORE. Available at:[Link]
Eckert, C., et al. "Trait EPSP synthase variants using a synthetic yeast selection system." Office of Scientific and Technical Information (OSTI). Available at:[Link]
Laboratory Safety & Handling Guide: N-(Diphosphonomethyl)-N-methylglycine (Glyphosate)
Executive Summary & Chemical Identity N-(Diphosphonomethyl)-N-methylglycine , commonly known as Glyphosate (CAS: 1071-83-6), is widely used in agricultural research and enzyme inhibition studies (targeting EPSPS). While...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Identity
N-(Diphosphonomethyl)-N-methylglycine , commonly known as Glyphosate (CAS: 1071-83-6), is widely used in agricultural research and enzyme inhibition studies (targeting EPSPS).
While agricultural formulations are often diluted, laboratory researchers handle the pure analytical standard (>98% purity) . This distinction is critical: the pure acid is a severe eye irritant and carries potential respiratory risks that diluted field sprays do not.
Core Safety Philosophy: This guide applies the Precautionary Principle . Despite conflicting regulatory classifications regarding carcinogenicity (IARC Group 2A vs. EPA/EFSA non-carcinogenic), laboratory protocols must default to the highest level of protection to ensure researcher safety during long-term, repeated exposure.
Risk Assessment & Hazard Profile
Before selecting PPE, you must understand the mechanism of injury.
Hazard Category
GHS Classification
Mechanism of Injury
Critical Control Point
Ocular
Eye Dam. 1 (Irreversible)
The phosphonic acid moiety is highly acidic (pKa < 2). Contact with the cornea causes immediate protein denaturation and potential blindness.
Mandatory: Indirect-vent goggles (Safety glasses are insufficient for powder handling).
Inhalation
STOT SE 3 (Respiratory Irritation)
Fine crystalline dust generated during weighing can lodge in the upper respiratory tract.
Weighing must occur inside a fume hood or with N95/P100 protection.
Dermal
Skin Irrit. 2
Prolonged contact with the acidic powder can cause dermatitis.
Nitrile gloves with specific thickness (see PPE Matrix).
Chronic
Carcinogen 2A (IARC)
Potential genotoxicity (controversial but assumed for safety).
Zero-skin-contact protocol; use of closed systems where possible.[1][2][3]
Personal Protective Equipment (PPE) Matrix
The following PPE selection is based on permeation resistance data for polar organic acids.
Hand Protection: The "Why" Behind the Choice
Material: Nitrile Rubber (NBR).
Avoid: Latex (poor chemical resistance to organic acids) and Vinyl (micro-pores).
Protocol: Glyphosate is a polar molecule. While it does not permeate nitrile quickly, the carrier solvents or pH adjusters (like NaOH used to solubilize it) pose the real threat.
Standard: ASTM F739 / EN 374.
Task
Glove Type
Minimum Thickness
Breakthrough Time
Rationale
Weighing (Solid)
Disposable Nitrile
0.11 mm (4-5 mil)
>480 min (Solid)
Protection against incidental dust contact.
Solubilization (Liquid)
Extended Cuff Nitrile
0.15 mm (6 mil)
>240 min (Liquid)
Protects against splashes of the Glyphosate/NaOH solution.
Spill Cleanup
Butyl Rubber or Double-gloved Nitrile
0.30 mm (12 mil)
>480 min
Maximum resistance during high-exposure cleanup.
Respiratory & Eye Protection[1]
Eyes:Indirect Vent Goggles (ANSI Z87.1+).
Reasoning: Safety glasses have gaps. Airborne glyphosate dust can bypass glasses and react with the moisture in your eye to form an acidic solution.
Respiratory: If weighing outside a fume hood (not recommended), a P100 particulate respirator is required.
Operational Protocol: Handling & Solubilization
The Challenge: Pure N-(Diphosphonomethyl)-N-methylglycine has low water solubility (~1.2 g/100mL at 25°C). Researchers often fail to dissolve it, leading to heating (dangerous) or adding excessive base.
Correct Workflow:
Preparation:
Turn on Fume Hood (Face velocity: 80-100 fpm).
Don PPE: Lab coat (buttoned), Nitrile gloves (tucked over cuffs), Goggles.
Weighing:
Use an anti-static gun if available; glyphosate powder is prone to static charge.
Never leave the balance enclosure open.
Solubilization (The Critical Step):
Glyphosate is zwitterionic. To dissolve high concentrations, you must adjust the pH.
Add water to the powder. It will remain cloudy.
Dropwise add 1M NaOH or KOH while stirring.
Safety Note: This creates a localized exothermic reaction. The solution will clear as the salt forms. Do not heat.
Decontamination:
Wipe balance and surrounding area with a wet paper towel (glyphosate is water-soluble), then dispose of the towel as hazardous waste.
Visualization: PPE Decision Logic
The following diagram illustrates the decision process for PPE based on the state of the chemical.
Caption: Logic flow for selecting PPE based on physical state. Note the increased protection required during the liquid solubilization phase due to the introduction of strong bases.
Waste Disposal & Emergency Response
Do not dispose of Glyphosate down the drain. Even though it is an herbicide, laboratory concentrations can disrupt municipal water treatment bio-films.
Disposal Protocol
Segregation: Collect all glyphosate waste (solid and liquid) in a container labeled "Hazardous Waste - Toxic/Irritant."
Compatibility: Do not mix with strong oxidizing agents (e.g., peroxides, permanganates) as this can release toxic phosphorus oxides.
Container: High-density polyethylene (HDPE) is preferred.
Labeling: Must list "Glyphosate" and "Sodium Hydroxide" (if used for pH adjustment).
Emergency Procedures
Eye Contact: Flush immediately for 15 minutes .[2][3] Time is critical to prevent corneal opacity. Hold eyelids open.
Skin Contact: Wash with soap and water.[3][4][5] Do not use solvents (ethanol/DMSO) as they may enhance dermal absorption.
Spill (Solid): Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then scoop into a waste container.
References
National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 3496: Glyphosate. Retrieved from [Link]
Carl Roth GmbH. (2025).[6] Safety Data Sheet: Glyphosate (Article 22YE). Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (1993/2019).[7] Reregistration Eligibility Decision (RED) Fact Sheet for Glyphosate. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132). Retrieved from [Link]
International Agency for Research on Cancer (IARC). (2015). Monograph 112: Glyphosate. Retrieved from [Link]
